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Sodium;2,2-difluoro-2-(4-fluorophenoxy)acetate Documentation Hub

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  • Product: Sodium;2,2-difluoro-2-(4-fluorophenoxy)acetate
  • CAS: 2413904-14-8

Core Science & Biosynthesis

Foundational

Structure-Activity Relationship and Mechanistic Insights of Aryloxydifluoroacetate Reagents

Executive Summary The trifluoromethoxy (–OCF₃) group is a privileged structural motif in pharmaceutical and agrochemical design, prized for its ability to simultaneously enhance metabolic stability, lipophilicity, and me...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The trifluoromethoxy (–OCF₃) group is a privileged structural motif in pharmaceutical and agrochemical design, prized for its ability to simultaneously enhance metabolic stability, lipophilicity, and membrane permeability[1]. Despite its high value, direct late-stage trifluoromethoxylation remains synthetically challenging due to the instability of trifluoromethoxide anions. Aryloxydifluoroacetic acids (


) and their thioether analogs have emerged as highly effective, bench-stable reagents that circumvent these issues. Through silver-catalyzed fluorodecarboxylation, these reagents enable the direct synthesis of aryl trifluoromethyl ethers (

)[2]. This whitepaper dissects the mechanistic causality, structure-activity relationship (SAR), and self-validating experimental workflows governing this transformation.

Mechanistic Paradigm: Silver-Catalyzed Fluorodecarboxylation

The conversion of


 to 

operates via a delicate single-electron transfer (SET) cascade. Density Functional Theory (DFT) and empirical kinetic studies indicate that the catalytic cycle is not initiated by a high-valent Ag(III)–F species, but rather by the formation of an

-ligated Ag(I)-carboxylate complex[2].

The causality of the transformation unfolds as follows:

  • Ligand Exchange: The carboxylic acid coordinates with the Ag(I) catalyst.

  • Oxidation: An electrophilic N–F fluorinating agent (e.g., Selectfluor) oxidizes the complex to a transient Ag(II)-carboxylate intermediate.

  • Homolytic Cleavage & Decarboxylation: The weak O–Ag(II) bond undergoes homolytic cleavage. The resulting carboxyl radical rapidly extrudes

    
    , generating an electrophilic aryloxydifluoromethyl radical (
    
    
    
    ).
  • Fluorine Abstraction: The

    
     radical abstracts a fluorine atom from the N–F reagent, furnishing the final 
    
    
    
    product and regenerating the Ag(I) catalyst[2].

Mechanism A Ag(I) Catalyst + ArOCF2COOH B H2O-ligated Ag(I)-Carboxylate A->B Ligand Exchange (H2O dependent) C Ag(II)-Carboxylate (Transient Intermediate) B->C Selectfluor (Oxidation) D ArOCF2• Radical + CO2 ↑ C->D Homolytic Cleavage & Decarboxylation D->A Ag(I) Regeneration E ArOCF3 Product (Fluorine Abstraction) D->E F• Transfer from Selectfluor

Catalytic cycle of Ag(I)-mediated fluorodecarboxylation of aryloxydifluoroacetates.

Structure-Activity Relationship (SAR) Dynamics

The electronic nature of the aryloxy moiety strictly dictates the reaction's efficiency and the choice of reagents. The primary competing side reaction is Electrophilic Aromatic Substitution (EAS) on the aromatic ring by the highly reactive Selectfluor oxidant.

  • Electron-Poor Substrates: Rings bearing electron-withdrawing groups (e.g.,

    
    , 
    
    
    
    ) deactivate the arene toward EAS. This funnels the reaction cleanly through the targeted decarboxylative radical pathway, resulting in high yields[2].
  • Electron-Rich Substrates: Electron-donating groups (e.g.,

    
    , 
    
    
    
    ) raise the HOMO energy of the arene, making it highly susceptible to direct ring fluorination or oxidative degradation by Selectfluor.
  • The Selectfluor II Causality: To successfully process electron-rich substrates, the protocol mandates the use of Selectfluor II. As a weaker, less electrophilic fluorinating agent, Selectfluor II suppresses the undesired EAS pathway while maintaining sufficient oxidation potential to drive the Ag(I)/Ag(II) cycle[2]. For instance, certain electron-rich substrates yield merely 4% with standard Selectfluor, but jump to >40% when Selectfluor II is employed[2].

Table 1: SAR Profile of Aryloxydifluoroacetates
Substrate Electronic NatureRepresentative Aryl GroupPreferred OxidantRelative Yield ProfileMechanistic Rationale & Primary Side Reaction
Strongly Electron-Poor 3,5-Bis(trifluoromethyl)phenylSelectfluorHigh (70–90%)Ring deactivated against EAS; radical intermediate stabilized.
Mildly Electron-Poor 4-ChlorophenylSelectfluorMod-High (60–80%)Optimal balance of carboxylate binding and ring deactivation.
Neutral PhenylSelectfluor / IIModerate (40–60%)Competing ring fluorination begins; oxidant choice is substrate-specific.
Electron-Rich 4-tert-ButylphenylSelectfluor IILow-Mod (30–50%)High susceptibility to EAS; requires weaker oxidant to prevent degradation.

Self-Validating Experimental Protocol

To ensure scientific integrity and reproducibility, the following protocol for the fluorodecarboxylation of


 incorporates built-in analytical checkpoints. This creates a self-validating system where the success of each phase is empirically confirmed before proceeding.
Phase 1: Reagent Assembly & Biphasic Setup
  • Charge the Reactor: In a foil-wrapped reaction vial (to prevent ambient photo-degradation), combine the specific aryloxydifluoroacetic acid (1.0 equiv) and

    
     (20 mol%).
    
  • Solvent System Causality: Add a biphasic solvent mixture of Dichloromethane (DCM) and Water (1:1 v/v), followed by Trifluoroacetic acid (TFA, 0.5 equiv).

    • Causality Note: The biphasic system isolates the organic product from the aqueous oxidant waste. TFA acts as a critical additive to modulate the solubility of the silver-carboxylate complex and tune its redox potential[2].

  • Validation Checkpoint 1: Ensure complete dissolution of the organic substrate in the DCM layer. The aqueous layer should contain the dissolved silver salt.

Phase 2: Oxidant Addition & Thermal Activation
  • Oxidant Introduction: Based on the SAR table above, add Selectfluor (for electron-poor) or Selectfluor II (for electron-rich) (2.0 equiv) in a single portion to the aqueous layer.

  • Activation: Seal the vial and heat the biphasic mixture to 50°C under vigorous stirring (1000 rpm) to ensure maximum interfacial surface area.

  • Validation Checkpoint 2 (Visual): Monitor the reaction for the evolution of micro-bubbles (

    
     gas). The continuous generation of gas is the primary macroscopic indicator that decarboxylation is actively occurring.
    
Phase 3: Analytical Monitoring & Quench
  • In-Process Tracking: After 4 hours, halt stirring to allow phase separation. Extract a 50 µL aliquot from the organic (bottom) layer.

  • Validation Checkpoint 3 (Spectroscopic): Analyze the aliquot via

    
     NMR. The reaction is complete when the characteristic doublet/triplet of the 
    
    
    
    group (typically around -80 to -85 ppm) is fully consumed, replaced by the sharp singlet of the
    
    
    product (typically around -55 to -60 ppm).
  • Workup: Once validated, cool the mixture, dilute with additional DCM, and wash with saturated aqueous

    
     to neutralize residual TFA and unreacted starting material. Dry over 
    
    
    
    and concentrate for purification.

Workflow S1 Step 1: Assembly ArOCF2COOH + AgNO3 S2 Step 2: Biphasic Setup DCM/H2O + TFA S1->S2 S3 Step 3: Oxidation Add Selectfluor (I/II) S2->S3 S4 Step 4: Activation 50°C (Check CO2 ↑) S3->S4 S5 Step 5: Validation 19F NMR Tracking S4->S5 S6 Step 6: Isolation ArOCF3 Product S5->S6

Self-validating experimental workflow for the synthesis of aryl trifluoromethyl ethers.

Advanced Applications: Minisci-Type Additions

Beyond direct fluorodecarboxylation, the


 radical generated from these reagents can be intercepted by other chemical species. Recent advances have utilized aryloxydifluoroacetic acids in Minisci-type reactions. In the presence of silver nitrate and Selectfluor, the generated radical can be added across the C–H bonds of unactivated (hetero)arenes, providing a powerful method to install the aryloxydifluoromethyl (

) motif directly onto complex molecular scaffolds[3].

References

1.[1] Title: Trifluoromethyl Benzoate: A Versatile Trifluoromethoxylation Reagent | Source: Journal of the American Chemical Society (acs.org) | URL: 2.[2] Title: Decarboxylative Halogenation of Organic Compounds | Source: Chemical Reviews (acs.org) | URL: 3.[3] Title: Mechanistic studies and proposed mechanism a Radical inhibition... | Source: ResearchGate | URL:

Sources

Exploratory

Metabolic Stability of 4-Fluorophenoxy Difluoromethyl Motifs

Executive Summary This technical guide analyzes the "4-fluorophenoxy difluoromethyl" motif ( ), a composite pharmacophore designed to overcome specific metabolic liabilities in drug discovery. By integrating the electron...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide analyzes the "4-fluorophenoxy difluoromethyl" motif (


), a composite pharmacophore designed to overcome specific metabolic liabilities in drug discovery. By integrating the electronic shielding of a para-fluorine substituent with the oxidative resistance of a difluoromethyl ether linkage, this motif acts as a "metabolic fortress." This guide details the physicochemical basis of this stability, provides comparative metabolic data, and outlines validated experimental protocols for assessing these motifs in lead optimization.

Physicochemical Basis of Stability

The metabolic robustness of the 4-fluorophenoxy difluoromethyl motif stems from the synergistic blockade of two primary metabolic "soft spots": the aromatic ring and the


-carbon of the ether linkage.
The Difluoromethyl Ether Linkage ( )

Unlike standard ethers (


) or methoxy groups (

), the difluoromethyl group introduces profound electronic changes:
  • Bond Dissociation Energy (BDE): The

    
     bond (
    
    
    
    kcal/mol) is significantly stronger than the
    
    
    bond (
    
    
    kcal/mol). This renders the carbon atom resistant to the hydrogen atom abstraction (HAT) step required for Cytochrome P450 (CYP)-mediated
    
    
    -dealkylation.
  • Lipophilic Hydrogen Bond Donor: If terminal (

    
    ), the proton is acidic (
    
    
    
    estimated > 20, but capable of H-bonding) due to the electron-withdrawing fluorine atoms.[1] It acts as a lipophilic bioisostere for hydroxyl groups without the glucuronidation liability.
  • Conformational Orthogonality: The anomeric effect and dipole repulsion often force the

    
     group into a conformation orthogonal to the aromatic ring, distinct from the planar preference of non-fluorinated ethers.
    
The 4-Fluorophenoxy Shield ( )
  • Blocking Para-Hydroxylation: The para position of an electron-rich phenoxy ring is a prime target for CYP-mediated hydroxylation. Substitution with fluorine—a steric mimic of hydrogen but metabolically inert—effectively blocks this pathway (the "fluorine scan" strategy).

  • Electronic Deactivation: The high electronegativity of fluorine reduces the electron density of the aromatic ring, making it less susceptible to electrophilic attack by reactive CYP species (e.g., Compound I).

Comparative Physicochemical Data
PropertyMethoxy Phenol (

)
Trifluoromethoxy (

)
Difluoromethoxy (

)
LogP (Lipophilicity) Baseline+1.04 (High)+0.66 (Moderate)
H-Bond Donor NoNoYes (Weak, Lipophilic)
Metabolic Liability High (

-demethylation)
Low (Stable)Low (Resistant)
Conformation PlanarOrthogonalTwisted/Orthogonal

Mechanisms of Metabolic Resistance[2]

The following diagram illustrates the mechanistic divergence between a standard methoxy motif and the stabilized 4-fluorophenoxy difluoromethyl motif.

MetabolicPathways Figure 1: Mechanistic divergence of metabolic pathways between standard and fluorinated ether motifs. Substrate_Std Standard Motif (4-H-Ph-O-CH3) CYP_Attack_1 CYP450 Attack (H-Abstraction) Substrate_Std->CYP_Attack_1 Fast Intermediate_1 Hemiacetal Intermediate CYP_Attack_1->Intermediate_1 Metabolite_1 Phenol + HCHO (Unstable) Intermediate_1->Metabolite_1 Spontaneous Collapse Substrate_Fluoro Stabilized Motif (4-F-Ph-O-CF2-R) CYP_Block_1 C-F Bond Resists Abstraction Substrate_Fluoro->CYP_Block_1 High Barrier CYP_Block_2 4-F Blocks Aromatic Hydroxylation Substrate_Fluoro->CYP_Block_2 Steric/Electronic Shield Result Intact Drug (High Metabolic Stability) CYP_Block_1->Result CYP_Block_2->Result

[2]

Resistance to -Dealkylation

In non-fluorinated ethers, CYP450 enzymes abstract a hydrogen atom from the


-carbon. The resulting radical recombines with the hydroxyl radical to form a hemiacetal, which collapses to release the phenol and an aldehyde.
  • Mechanism in Motif: The

    
     bonds in 
    
    
    
    are too strong for CYP enzymes to abstract. While oxidation can occur at the terminal hydrogen in
    
    
    , the rate is significantly slower than for
    
    
    .
Resistance to Aromatic Oxidation

The 4-fluorophenoxy group prevents the formation of para-aminophenols or catechols (via NIH shift mechanisms). This is critical because para-hydroxylated metabolites are often reactive quinone-imine precursors that lead to toxicity.

Experimental Protocols for Validation

To validate the stability of this motif in your lead series, use the following tiered assay system.

Protocol: Comparative Microsomal Stability

Objective: Quantify Intrinsic Clearance (


) differences between non-fluorinated and fluorinated analogs.

Reagents:

  • Pooled Liver Microsomes (Human/Rat/Mouse) - 20 mg/mL protein.

  • NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Test Compounds (10 mM DMSO stock).

Workflow:

  • Preparation: Dilute test compounds to 1

    
    M in phosphate buffer (100 mM, pH 7.4) containing 0.5 mg/mL microsomes.
    
  • Pre-incubation: Equilibrate at 37°C for 5 minutes.

  • Initiation: Add NADPH regenerating system to start the reaction.

  • Sampling: Aliquot 50

    
    L at 
    
    
    
    min into 150
    
    
    L ice-cold acetonitrile (containing internal standard).
  • Processing: Centrifuge at 4000 rpm for 20 min to pellet protein.

  • Analysis: Analyze supernatant via LC-MS/MS (MRM mode).

Data Analysis: Plot


 vs. time. The slope 

is the elimination rate constant.

Protocol: Metabolite Identification (MetID)

Objective: Confirm the blockade of specific soft spots.

Workflow:

  • Incubate compound at higher concentration (10

    
    M) for 60 min to ensure sufficient metabolite generation.
    
  • Use High-Resolution Mass Spectrometry (HRMS) (e.g., Q-TOF or Orbitrap).

  • Data Mining:

    • Look for +16 Da (Hydroxylation). If 4-F is effective, you should not see hydroxylation on the phenoxy ring.

    • Look for -14 Da (Demethylation equivalent) or loss of

      
       group (rare).
      
    • Look for Defluorination (-20 Da + 16 Da = -4 Da shift? No, usually loss of HF).

  • Success Criteria: Major circulating species should be parent. Trace metabolites should be distal to the 4-fluorophenoxy difluoromethyl motif.

Decision Tree for Lead Optimization

Use this logic flow to determine when to deploy the motif.

OptimizationTree Figure 2: Decision tree for deploying fluorinated motifs in lead optimization. Start Lead Compound High Clearance? Check_MetID Identify Metabolic Soft Spot (MetID) Start->Check_MetID Branch_Para Soft Spot: Para-Phenoxy? Check_MetID->Branch_Para Branch_Ether Soft Spot: Ether Linker? Check_MetID->Branch_Ether Action_F Add 4-Fluoro (Monofluorination) Branch_Para->Action_F Yes Action_CF2 Install -OCF2- Linker Branch_Ether->Action_CF2 Yes Check_Lipophilicity Check LogP Is it too high? Action_F->Check_Lipophilicity Action_CF2->Check_Lipophilicity Solution_CF2H Use -OCF2H (H-bond donor offsets LogP) Check_Lipophilicity->Solution_CF2H Yes (Need Polarity) Solution_CF3 Use -OCF3 (If LogP acceptable) Check_Lipophilicity->Solution_CF3 No (Need Lipophilicity)

Case Studies and Applications

Case Study 1: Roflumilast (PDE4 Inhibitor)[1]
  • Structure: Contains a difluoromethoxy group (

    
    ) on a catechol scaffold.[2]
    
  • Role: The difluoromethoxy group replaces a potential methoxy or cyclopentyloxy group.

  • Outcome: The

    
     group provides metabolic stability against 
    
    
    
    -dealkylation while maintaining H-bond donor capability (unlike
    
    
    ), which is critical for potency in the PDE4 binding pocket.
Case Study 2: Pantoprazole (Proton Pump Inhibitor)[1]
  • Structure: Features a difluoromethoxy group on the benzimidazole ring.[1]

  • Role: Enhances lipophilicity compared to a methoxy group, improving membrane permeability, while resisting acid-catalyzed degradation better than non-fluorinated ethers prior to reaching the parietal cells.

Case Study 3: 4-Fluorophenoxy SARM (S-1)[3]
  • Structure: 3-(4-fluorophenoxy)-2-hydroxy-2-methyl-N-[4-nitro-3-(trifluoromethyl)phenyl]-propanamide.[3][4]

  • Role: The 4-fluorophenoxy group was explicitly chosen to block rapid Phase I metabolism observed in non-fluorinated analogs.

  • Outcome: The compound demonstrated low clearance (3.6–5.2 mL/min/kg) and high oral bioavailability (55-60%) in rats, validating the "metabolic fortress" concept of the 4-fluorophenoxy moiety.

References

  • BenchChem. (2025).[1] The Difluoromethoxy Group: A Strategic Asset in Modern Medicinal Chemistry. Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry. Link

  • Hagmann, W. K. (2008). The Many Roles of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry. Link

  • Zafrani, Y., et al. (2017). Difluoromethyl Ethers: A Green and Scalable Synthesis and Their Physicochemical Properties. Organic Process Research & Development. Link

  • Gao, W., et al. (2004). Pharmacokinetics and Metabolism of a Selective Androgen Receptor Modulator in Rats. Drug Metabolism and Disposition.[1][5][6][7] Link

  • Erickson, J. A., et al. (2021). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Journal of Medicinal Chemistry. Link

Sources

Foundational

Next-Generation Difluorocarbene Precursors: A Technical Guide to Reagents and Protocols

Executive Summary The strategic incorporation of the difluoromethylene ( ) and difluoromethyl ( ) motifs is a cornerstone of modern medicinal chemistry.[1] These groups act as lipophilic bioisosteres for oxygen atoms and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The strategic incorporation of the difluoromethylene (


) and difluoromethyl (

) motifs is a cornerstone of modern medicinal chemistry.[1] These groups act as lipophilic bioisosteres for oxygen atoms and carbonyl groups, modulating metabolic stability (via the deuterium-like effect) and membrane permeability without altering steric bulk significantly.

Historically, difluorocarbene (


) generation relied on ozone-depleting substances like chlorodifluoromethane (Freon-22) or volatile, difficult-to-handle reagents like sodium chlorodifluoroacetate (

). This guide details the shift toward solid, shelf-stable, and chemically distinct precursors , specifically focusing on (Bromodifluoromethyl)trimethylsilane (TMS-CF2-Br) , Difluoromethylene Phosphobetaine (PDFA) , and Sulfoxonium Ylides .

The Strategic Value of the Difluoromethylene Motif

In drug design, the


 species is primarily utilized for two transformations:
  • Gem-difluorocyclopropanation: Converting alkenes into cyclopropanes to restrict conformational freedom while mimicking the electronic properties of a carbonyl group.

  • 
    -Difluoromethylation (
    
    
    
    ):
    Generating lipophilic hydrogen bond donors/acceptors.

Physicochemical Impact:

  • Lipophilicity (

    
    ):  The 
    
    
    
    group is significantly more lipophilic than
    
    
    or
    
    
    .
  • Acidity (

    
    ):  Fluorine's electronegativity modulates the acidity of neighboring protons, influencing binding affinity.
    
  • Conformation: The "gauche effect" of fluorine can lock alkyl chains into specific bioactive conformations.

Technical Profile of Novel Precursors

A. TMS-CF -Br (Hu's Reagent)

Unlike the ubiquitous Ruppert-Prakash reagent (


) which requires specific initiators to release 

(often via a "decomposition" pathway), TMS-CF

-Br
is designed as a versatile "all-rounder."
  • Mechanism: It acts as a dual source.[2][3] Upon activation by a Lewis base (e.g., alkoxide, fluoride), it generates a pentacoordinate silicate intermediate that releases

    
    .
    
  • Key Advantage: It enables biphasic (water/oil) chemistry . The reagent is hydrophobic, while the activator (e.g.,

    
    ) is hydrophilic. This phase separation protects the generated carbene from immediate hydrolysis, a common failure mode in homogenous aqueous reactions.
    
B. PDFA (Difluoromethylene Phosphobetaine)[4]
  • Structure:

    
    
    
  • Mechanism: PDFA is a zwitterionic salt. Upon moderate heating (

    
    ), it undergoes decarboxylation to form the ylide 
    
    
    
    , which subsequently dissociates into
    
    
    and
    
    
    .
  • Key Advantage: Solid-state stability. Unlike liquid TFDA (Trimethylsilyl fluorosulfonyldifluoroacetate), PDFA is a non-volatile solid. It permits "slow-release" kinetics, crucial for preventing carbene dimerization (formation of tetrafluoroethylene gas).

C. Sulfoxonium Ylides ( )[5]
  • Mechanism: These reagents offer a divergent pathway . Under photoredox conditions (Blue LED), they generate difluoroalkyl radicals. Under basic thermal conditions, they undergo

    
    -elimination to release singlet 
    
    
    
    .
  • Key Advantage: They are metal-free and can be modulated by light, offering orthogonal reactivity to thermal methods.

Mechanistic Pathways & Activation

The following diagram illustrates the divergent activation pathways for these precursors, highlighting the specific triggers required for carbene release.

G cluster_sources Precursor Sources TMS TMS-CF2-Br (Hu's Reagent) Intermediate Reactive Intermediate (Silicate / Ylide) TMS->Intermediate Lewis Base (KHF2/TBAT) PDFA PDFA (Phosphobetaine) PDFA->Intermediate Heat (-CO2) Sulfox Sulfoxonium Ylides (Sulfox-CF2R) Sulfox->Intermediate Base (Elimination) Carbene :CF2 (Singlet Difluorocarbene) Intermediate->Carbene Dissociation Cyclo Gem-difluoro- cyclopropanes Carbene->Cyclo + Alkene Ether Difluoromethyl Ethers (R-OCF2H) Carbene->Ether + Phenol/Alcohol (Proton Source)

Figure 1: Mechanistic divergence of novel difluorocarbene precursors. Note the distinct activation triggers (Lewis Base vs. Heat vs. Base/Light).

Experimental Protocols

Protocol A: Green O-Difluoromethylation of Phenols in Water

Reagent: TMS-CF


-Br (Hu's Reagent)
Context:  Traditional O-difluoromethylation requires strong bases (NaH) and dry polar solvents (DMF/NMP). This protocol uses water as the solvent, leveraging the biphasic protection mechanism.

Materials:

  • Phenol substrate (1.0 equiv)

  • TMS-CF

    
    -Br (2.0 equiv)
    
  • KHF

    
     (4.0 equiv)
    
  • Solvent: Deionized Water

Step-by-Step Workflow:

  • Setup: In a 20 mL vial equipped with a magnetic stir bar, add the phenol substrate (0.5 mmol) and KHF

    
     (2.0 mmol, 156 mg).
    
  • Solvent Addition: Add water (2.0 mL). The phenol may not fully dissolve; this is acceptable.

  • Reagent Addition: Add TMS-CF

    
    -Br (1.0 mmol, 203 mg) in one portion. The dense fluorinated silane will form a distinct bottom layer (oil phase).
    
  • Reaction: Cap the vial and stir vigorously at room temperature for 12 hours. Crucial: High stir rates (>800 rpm) are required to maximize the interfacial surface area between the aqueous activator phase and the organic reagent phase.

  • Workup: Extract the mixture with ethyl acetate (

    
    ). Dry the combined organic layers over anhydrous Na
    
    
    
    SO
    
    
    .
  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography.

Validation Check:

  • Observation: The disappearance of the bottom oil layer usually indicates consumption of the silane.

  • NMR: Look for the characteristic triplet of the

    
     group in 
    
    
    
    NMR (
    
    
    ppm,
    
    
    Hz).
Protocol B: Gem-Difluorocyclopropanation of Alkenes

Reagent: PDFA (


)
Context:  This protocol avoids the use of ozone-depleting Freons and high-pressure vessels.

Materials:

  • Alkene substrate (1.0 equiv)

  • PDFA (1.5 equiv)

  • Solvent: Diglyme or DMF (Dry)

Step-by-Step Workflow:

  • Preparation: Flame-dry a two-neck round-bottom flask under Argon flow.

  • Loading: Add the alkene (1.0 mmol) and PDFA (1.5 mmol, 534 mg).

  • Solvation: Add dry Diglyme (3.0 mL).

  • Thermal Activation: Heat the mixture to

    
    .
    
    • Note: Evolution of CO

      
       gas will be observed. Ensure the system is vented through a bubbler or an inert gas line to prevent pressure buildup.
      
  • Duration: Stir for 2-4 hours. Monitor by TLC or

    
     NMR.
    
  • Workup: Cool to room temperature. Dilute with water and extract with diethyl ether. Wash the organic phase with brine to remove Diglyme.

  • Purification: Standard silica chromatography.

Comparative Analysis of Reagents

The following table contrasts the novel reagents against the classical standard (TFDA) to assist in selection.

FeatureTMS-CF

-Br
PDFA TFDA (Classic)
Physical State Liquid (Stable)Solid (Crystalline)Liquid (Volatile)
Activation Mode Lewis Base / InitiatorThermal (

)
Thermal (

) / Catalytic
Atom Economy Moderate (Loss of TMS-Br)Low (Loss of Ph

PO)
Moderate
Water Tolerance High (Biphasic) Low (Hydrolyzes)Low
Key Risk Fluorosilane volatilityPhosphorus waste removalVolatility / Stability
Best For Phenols, Alcohols, ThiolsCyclopropanation, Sensitive substratesGeneral purpose (High Temp)

References

  • Hu, J., et al. (2024).[4] A Journey of the Development of Privileged Difluorocarbene Reagents TMSCF2X (X = Br, F, Cl) for Organic Synthesis. Accounts of Chemical Research. [Link]

  • Xiao, J. C., et al. (2014).[5] Difluoromethylene Phosphabetaine as an Equivalent of Difluoromethyl Carbanion. Organic Letters. [Link]

  • Hu, J., et al. (2020).[6] Difluoromethylation of alcohols with TMSCF2Br in water: A new insight into the generation and reactions of difluorocarbene in a two-phase system. Tetrahedron. [Link][5]

  • Dilman, A. D., & Xiao, J. C. (2020). Fluorinated Ylides/Carbenes and Related Intermediates from Phosphonium/Sulfonium Salts. Accounts of Chemical Research. [Link]

Sources

Exploratory

2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt MSDS

An In-Depth Technical Guide to 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive technical overview of...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt, a specialized fluorinated organic compound. Due to the compound's specific nature, direct and extensive experimental data is not widely published. Therefore, this guide has been constructed by synthesizing information from closely related structural analogs and established principles of organic chemistry and toxicology. The following sections detail the compound's inferred physicochemical properties, a proposed synthetic pathway with a detailed experimental protocol, potential applications based on its chemical motifs, and a robust, inferred safety and handling profile. This guide is intended to provide a foundational understanding for researchers and professionals working with or considering the use of this and similar complex fluorinated molecules.

Compound Identification and Physicochemical Profile

2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt is a halogenated aromatic ether carboxylic acid salt. The presence of a geminal difluoro group at the alpha-carbon and a fluorine atom on the phenoxy ring significantly influences its electronic properties, stability, and potential biological activity.

Chemical Structure and Data

While a specific CAS Number for this salt is not readily found in major chemical databases, its identity can be defined by its structure and molecular formula.

Figure 1: Chemical structure of 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt.

Table 1: Compound Identification

Identifier Value Source
IUPAC Name Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate N/A
Molecular Formula C₈H₅F₃NaO₃ Calculated
Molecular Weight 246.11 g/mol Calculated

Inferred Physicochemical Properties

The properties below are estimated based on structurally similar compounds, such as sodium difluoroacetate and various difluorophenylacetic acids.[1][2][3]

Table 2: Estimated Physicochemical Properties

Property Estimated Value Rationale and References
Physical State White to off-white crystalline solid or powder. Based on the appearance of sodium difluoroacetate and other aromatic carboxylic acid salts.[2][3]
Solubility Soluble in water, methanol. Sparingly soluble in less polar organic solvents. The sodium salt form confers aqueous solubility. The organic backbone allows for some solubility in polar organic solvents.[2]
Stability Stable under normal laboratory conditions. The C-F and ether bonds are generally robust. Store in a cool, dry place.[4]

| Melting Point | >200 °C (with decomposition) | Ionic salts of organic acids typically have high melting points. |

Synthesis and Characterization

While a specific published synthesis for this molecule is not available, a plausible and robust two-step synthetic route can be designed based on well-established organic chemistry reactions: a Williamson ether synthesis followed by saponification.

Proposed Synthetic Pathway

The proposed pathway involves the nucleophilic substitution of a halide on an ethyl 2-halo-2,2-difluoroacetate with 4-fluorophenoxide, followed by the hydrolysis of the resulting ester to yield the sodium salt.

SynthesisWorkflow cluster_reactants Starting Materials cluster_step1 Step 1: Williamson Ether Synthesis cluster_step2 Step 2: Saponification phenol 4-Fluorophenol reaction1 Reflux (e.g., 60-80 °C) Formation of Ether Linkage phenol->reaction1 ester Ethyl bromodifluoroacetate ester->reaction1 base1 Potassium Carbonate (K2CO3) base1->reaction1 solvent1 Acetone or DMF solvent1->reaction1 intermediate Ethyl 2,2-difluoro-2- (4-fluorophenoxy)acetate reaction1->intermediate reaction2 Stir at Room Temperature Ester Hydrolysis intermediate->reaction2 reagents2 Sodium Hydroxide (NaOH) in Water/Ethanol reagents2->reaction2 product 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt reaction2->product

Figure 2: Proposed two-step synthesis workflow.

Detailed Experimental Protocol (Hypothetical)

This protocol is a self-validating system; progress can be monitored by Thin Layer Chromatography (TLC) and the final product structure confirmed by standard analytical methods.

Step 1: Synthesis of Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate

  • Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-fluorophenol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and acetone (100 mL).

  • Reaction Initiation: Stir the mixture at room temperature for 15 minutes to form the potassium phenoxide.

  • Addition of Electrophile: Add ethyl bromodifluoroacetate (1.1 eq) dropwise to the suspension.

  • Reflux: Heat the reaction mixture to reflux (approx. 56 °C for acetone) and maintain for 4-6 hours. Monitor the reaction progress by TLC, observing the consumption of 4-fluorophenol.

  • Workup: After cooling to room temperature, filter off the potassium salts and wash with a small amount of acetone. Concentrate the filtrate under reduced pressure.

  • Purification: Dissolve the crude residue in ethyl acetate, wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to yield the crude ester. Purify by column chromatography if necessary.

Step 2: Saponification to the Sodium Salt

  • Setup: Dissolve the intermediate ester from Step 1 in a mixture of ethanol and water (e.g., 3:1 ratio).

  • Hydrolysis: Add a 1 M aqueous solution of sodium hydroxide (1.2 eq) and stir the mixture at room temperature for 2-4 hours, or until TLC indicates complete consumption of the ester.

  • Isolation: Remove the ethanol under reduced pressure. The remaining aqueous solution contains the sodium salt. This can be used as an aqueous solution or the solid can be obtained by lyophilization or careful evaporation.

  • Purification (Optional): If impurities are present, the solid can be recrystallized from an appropriate solvent system like ethanol/ether.

Characterization

The structure of the final product should be confirmed using the following techniques:

  • ¹H NMR: Expect characteristic aromatic proton signals for the 1,4-disubstituted benzene ring.

  • ¹⁹F NMR: Expect two distinct signals: one for the -CF₂- group and one for the fluorine on the aromatic ring.

  • ¹³C NMR: Expect signals for the carboxylate carbon, the difluorinated carbon (as a triplet due to C-F coupling), and the aromatic carbons.

  • Mass Spectrometry (MS): For the free acid, expect a molecular ion peak corresponding to its mass.

  • FTIR: Expect characteristic peaks for the carboxylate (COO⁻) asymmetric and symmetric stretches.

Potential Applications and Scientific Rationale

The incorporation of fluorine into organic molecules is a cornerstone of modern medicinal chemistry, often leading to enhanced metabolic stability, increased binding affinity, and altered lipophilicity.[2][5] This compound combines two key fluorinated motifs: a 4-fluorophenoxy group and a gem-difluoroacetic acid group.

  • Medicinal Chemistry Building Block: This molecule is an attractive scaffold or intermediate for the synthesis of novel therapeutic agents. The carboxylic acid provides a handle for amide bond formation, allowing it to be coupled to other pharmacophores. The difluoro group can act as a bioisostere for a carbonyl or hydroxyl group, potentially improving drug-target interactions.[6]

  • Agrochemicals: Similar to pharmaceuticals, fluorinated compounds are prevalent in modern agrochemicals. This compound could serve as a precursor for new herbicides or fungicides with improved efficacy and environmental profiles.[5]

  • Materials Science: The thermal and chemical stability imparted by the C-F bonds makes such molecules interesting for the development of specialty polymers, liquid crystals, and other advanced materials.[7]

Comprehensive Safety and Handling (Inferred Profile)

Disclaimer: No specific Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) is available for 2,2-difluoro-2-(4-fluorophenoxy)acetic acid sodium salt. The following information is an inferred safety profile based on the known hazards of structurally similar compounds, including difluoroacetic acid, α,α-difluorophenylacetic acid, and other fluorinated phenoxyacetic acids.[1][4][8][9] A conservative approach to handling is mandatory.

Hazard Identification

The primary hazards are associated with the free acid form, which is corrosive, and the toxicological properties of the difluoroacetate anion. The sodium salt is expected to be less corrosive but should be handled as a toxic substance.

Table 3: Inferred GHS Hazard Classification (for the corresponding free acid)

Hazard Class Category Hazard Statement Basis for Inference
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed Based on 2,2-Difluoro-2-(4-fluorophenyl)acetic Acid.[8]
Skin Corrosion/Irritation Category 1B/2 H314: Causes severe skin burns and eye damage OR H315: Causes skin irritation Difluoroacetic acid is corrosive (Cat 1B).[4] Phenyl analogs are irritants (Cat 2).[1] A conservative assumption of at least severe irritation is warranted.
Serious Eye Damage/Irritation Category 1 H318: Causes serious eye damage Corrosive/irritant nature of analogs.[4][9]

| Specific Target Organ Toxicity (Single Exposure) | Category 3 | H335: May cause respiratory irritation | Common for acidic, fine powder/dust compounds.[1][8] |

Safe Handling and Personal Protective Equipment (PPE)

A risk assessment should be performed before any handling. The following represents minimum PPE and handling requirements.

SafeHandling cluster_ppe Personal Protective Equipment (PPE) cluster_handling Engineering Controls & Practices ppe_eyes Chemical safety goggles and face shield end Procedure Complete: Decontaminate & Dispose of Waste ppe_eyes->end ppe_skin Chemical-resistant gloves (e.g., Nitrile, Neoprene) ppe_skin->end ppe_body Lab coat / Chemical-resistant apron ppe_body->end ppe_resp NIOSH-approved respirator with acid gas/particulate cartridges (if dust/aerosol is generated) ppe_resp->end eng_fumehood Always handle inside a certified chemical fume hood eng_fumehood->end prac_avoid Avoid dust generation and inhalation prac_avoid->end prac_contact Avoid contact with skin, eyes, and clothing prac_contact->end prac_hygiene Wash hands thoroughly after handling prac_hygiene->end start Before You Begin: Read SDS of Analogs & Perform Risk Assessment handling_node Handling the Compound start->handling_node handling_node->ppe_eyes handling_node->ppe_skin handling_node->ppe_body handling_node->ppe_resp handling_node->eng_fumehood handling_node->prac_avoid handling_node->prac_contact handling_node->prac_hygiene

Figure 3: Logic diagram for safe handling protocol.

First Aid Measures
  • Inhalation: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER or doctor.[9]

  • Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower for at least 15 minutes. Immediately call a POISON CENTER or doctor.[9]

  • Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[1][9]

  • Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER or doctor.[9]

Storage and Disposal
  • Storage: Store locked up in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents. Keep container tightly closed.[4]

  • Disposal: Dispose of contents/container to an approved waste disposal plant in accordance with local, state, and federal regulations.

References

  • Prabhuswamy, A., et al. (2021). Synthesis, crystal structure elucidation, Hirshfeld surface analysis, 3D energy frameworks and DFT studies of 2-(4-fluorophenoxy) acetic acid. European Journal of Chemistry, 12(3), 304-313. Available at: [Link]

  • Google Patents. (2017). CN106928044A - A kind of preparation method of fluoro phenylacetic acid.

Sources

Foundational

Introduction to Aryloxydifluoromethylation Reagents: A Technical Guide

The following technical guide details the chemistry, mechanisms, and application of reagents designed for Aryloxydifluoromethylation —the specific introduction of the motif into organic scaffolds. Executive Summary In mo...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the chemistry, mechanisms, and application of reagents designed for Aryloxydifluoromethylation —the specific introduction of the


  motif into organic scaffolds.

Executive Summary

In modern medicinal chemistry, the aryloxydifluoromethyl (


)  group serves as a critical bioisostere for alcohols, ethers, and carbonyls. Unlike simple difluoromethylation (

), the introduction of the full

moiety allows for the simultaneous modulation of lipophilicity (

), metabolic stability (blocking oxidative metabolism at the benzylic position), and conformational rigidity.

This guide moves beyond the synthesis of simple aryl difluoromethyl ethers (


) from phenols. Instead, it focuses on modular reagents  capable of transferring the intact 

unit onto alkenes, arenes, and other pharmacophores via radical or cross-coupling pathways.

Mechanistic Principles & Reagent Classes

The installation of the


 group is thermodynamically and kinetically challenging due to the instability of 

-oxy-difluoroalkyl intermediates. Successful reagents generally operate via one of two pathways:
  • Radical Decarboxylation: Using Aryloxydifluoroacetic acids to generate the nucleophilic

    
     radical.
    
  • Transition-Metal Cross-Coupling: Using Aryloxydifluoromethyl bromides as electrophilic coupling partners.

Table 1: Comparative Profile of Key Aryloxydifluoromethylation Reagents
Reagent ClassChemical StructureReactive SpeciesPrimary MechanismTarget SubstrateKey Advantage
Aryloxydifluoroacetic Acids ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">


(Radical)
Ag-Catalyzed DecarboxylationAlkenes, HeteroarenesMetal-free conditions possible; high functional group tolerance.
Aryloxydifluoromethyl Bromides


Ni/Pd Cross-CouplingAryl Boronic AcidsAccess to Diaryl difluoromethyl ethers (

).
Pheno-Difluorocarbene Precursors

+


(Carbene)
O-DifluoromethylationPhenolsPrecursor synthesis; creates the

building block.

Radical Aryloxydifluoromethylation (The Carboxylic Acid Route)

The most versatile method for functionalizing alkenes is the use of aryloxydifluoroacetic acids . These reagents serve as precursors to the


 radical via oxidative decarboxylation.
Mechanism of Action

The reaction typically employs a Silver(I) catalyst or a photocatalyst. The carboxylate undergoes single-electron oxidation, releasing


 to form the radical. This radical is nucleophilic and adds rapidly to electron-deficient alkenes or heteroarenes.
Visualization: Ag-Catalyzed Decarboxylative Cycle

The following diagram illustrates the radical generation and transfer pathway.

Ag_Decarboxylation Reagent Ar-O-CF2-COOH Ag_Salt Ag(I)-Carboxylate Complex Reagent->Ag_Salt + Ag(I) / - H+ Radical Ar-O-CF2• (Radical Species) Ag_Salt->Radical Oxidative Decarboxylation (- CO2, - Ag(0)) Adduct Radical Adduct (R-CH•-CH2-CF2-O-Ar) Radical->Adduct + Substrate Substrate Alkene (R-CH=CH2) Substrate->Adduct Product Final Product (Hydro-aryloxydifluoromethylation) Adduct->Product H-Abstraction (from Solvent/Donor)

Caption: Figure 1. Silver-catalyzed decarboxylative radical aryloxydifluoromethylation mechanism.

Experimental Protocol: Radical Addition to Alkenes

Objective: Synthesis of


-aryloxydifluoromethylated ketones/esters from alkenes.

Reagents:

  • Aryloxydifluoroacetic acid (1.0 equiv)

  • Alkene substrate (1.5 equiv)

  • 
     (0.2 equiv) - Catalyst
    
  • 
     (2.0 equiv) - Oxidant
    
  • Solvent:

    
     (1:1 biphasic system)
    

Step-by-Step Methodology:

  • Setup: In a 20 mL reaction vial equipped with a magnetic stir bar, dissolve the Aryloxydifluoroacetic acid (0.5 mmol) in

    
     (2.0 mL).
    
  • Addition: Add the Alkene (0.75 mmol) followed by water (2.0 mL).

  • Catalyst Introduction: Add

    
     (17 mg, 0.1 mmol) and Potassium Persulfate (270 mg, 1.0 mmol) in a single portion.
    
  • Reaction: Seal the vial and stir vigorously at 40°C for 12 hours. The biphasic system requires rapid stirring to ensure phase transfer of the radical species.

  • Workup: Quench with sat.

    
    . Extract with 
    
    
    
    (
    
    
    ). Dry organic layer over
    
    
    .
  • Purification: Concentrate under reduced pressure and purify via silica gel flash chromatography (Hexanes/EtOAc gradient).

Validation Check:

  • Self-Validating Step: Monitor

    
     evolution (bubbling) during the first hour. Lack of bubbling indicates catalyst poisoning or failed oxidant activation.
    

Metal-Catalyzed Cross-Coupling (The Bromide Route)

For constructing diaryl difluoromethyl ethers (


) , radical methods often fail due to poor regioselectivity on arenes. The use of aryloxydifluoromethyl bromides (

)
in Nickel-catalyzed Suzuki coupling is the industry standard.
Mechanism of Action

This reaction proceeds via a


 catalytic cycle. The 

bond of the reagent undergoes oxidative addition to Nickel, followed by transmetallation with an aryl boronic acid.
Visualization: Ni-Catalyzed Suzuki Coupling

Ni_Coupling Ni0 Ni(0)Ln OxAdd Oxidative Addition [ArOCF2-Ni(II)-Br] Ni0->OxAdd + ArOCF2Br TransMet Transmetallation (+ Ar'-B(OH)2) OxAdd->TransMet Base / Boronic Acid Intermediate [ArOCF2-Ni(II)-Ar'] TransMet->Intermediate Intermediate->Ni0 Regeneration Product Product Ar-O-CF2-Ar' Intermediate->Product Reductive Elimination

Caption: Figure 2. Nickel-catalyzed Suzuki cross-coupling of Aryloxydifluoromethyl bromides.

Experimental Protocol: Synthesis of Diaryl Difluoromethyl Ethers

Objective: Coupling


 with 4-methoxyphenylboronic acid.

Reagents:

  • 
     (1.0 equiv)
    
  • Arylboronic acid (1.5 equiv)

  • 
     (10 mol%)
    
  • dtbbbpy (4,4'-di-tert-butyl-2,2'-bipyridine) (15 mol%)

  • 
     (2.0 equiv)
    
  • Solvent: THF[1]

Step-by-Step Methodology:

  • Catalyst Pre-formation: In a glovebox or under Argon, mix

    
     and dtbbbpy in THF. Stir for 10 min until a green complex forms.
    
  • Substrate Addition: Add the arylboronic acid and

    
    .
    
  • Reagent Injection: Add the

    
     liquid via syringe.
    
  • Reaction: Stir at 60°C for 18 hours.

  • Workup: Filter through a celite pad to remove inorganic salts. Concentrate and purify via column chromatography.

Critical Insight:


 is sensitive to hydrolysis. Ensure all solvents are anhydrous.[2]

Synthesis of the Reagents (Precursor Assembly)

Since these reagents are not always commercially available, their in-house synthesis is often required.

Synthesis of


: 
  • Starting Material: Phenol (

    
    ).
    
  • Step 1: React with

    
     (dibromodifluoromethane) and strong base (
    
    
    
    or
    
    
    ) in DMF.
    • Caution:

      
       is an ozone-depleting substance; use in a closed system or substitute with 
      
      
      
      if applicable.
  • Mechanism: Formation of bromodifluorocarbene (

    
    ) followed by O-insertion.
    

Synthesis of


: 
  • Starting Material: Phenol (

    
    ).
    
  • Step 1: React with Ethyl bromodifluoroacetate (

    
    ) and 
    
    
    
    .
  • Step 2: Hydrolysis of the ester using

    
     to yield the free acid.
    

References

  • Nickel-Catalyzed Suzuki Cross-Coupling of Aryloxydifluoromethyl Bromides

    • Source: ECHEMI / Vertex Research
    • Context: Synthesis of Aryldifluoromethyl Aryl Ethers via Nickel-Catalyzed Suzuki Cross-Coupling Reactions.[3]

  • Radical Aryloxydifluoromethylation via Silver C

    • Source: ResearchG
    • Context: Aryloxydifluoromethylation and arylthiodifluoromethylation of heteroaromatic compounds by silver catalyzed decarboxylation.[4]

  • Difluoromethyl

    • Source: Organic Syntheses, 2018, 95, 164-182.
    • Context: General procedure for accessing aryl difluoromethyl ethers from phenols using sodium chlorodifluoroacetate.[5]

  • Visible-Light-Promoted Radical Cyclis

    • Source: Beilstein Journal of Organic Chemistry
    • Context: Synthesis of difluoromethyl- and aryldifluoromethyl-substituted polycyclic imidazoles via radical pathways.[6]

Sources

Exploratory

Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate molecular weight and formula

Topic: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate molecular weight and formula Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals Advanced Fluorinate...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate molecular weight and formula Content Type: In-depth Technical Guide / Whitepaper Audience: Researchers, Scientists, Drug Development Professionals

Advanced Fluorinated Building Blocks for Medicinal Chemistry

Executive Summary

Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate is a specialized fluorinated building block used primarily in the synthesis of bioactive small molecules. It serves as a critical reagent for introducing the (4-fluorophenoxy)difluoromethyl motif (


) into drug candidates. This moiety acts as a lipophilic, metabolically stable bioisostere for traditional ether linkages or carbonyl groups.

This guide details the physicochemical properties, synthetic utility, and experimental protocols for this compound, designed to support researchers in optimizing lead compounds through late-stage functionalization.

Chemical Identity & Physicochemical Properties[1][2]

The precise molecular weight and formula are derived from the parent acid structure, corrected for the sodium cation substitution.

Core Specifications
PropertyValueNotes
Compound Name Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate
Parent Acid CAS 2413904-14-8 Refers to the free acid form (

)
Molecular Formula

Sodium salt stoichiometry (1:1)
Molecular Weight 228.10 g/mol Calculated (see below)
Appearance White to off-white solidHygroscopic powder
Solubility Water, Methanol, DMSOTypical for fluorinated carboxylate salts
Molecular Weight Calculation

The molecular weight is calculated based on the atomic weights of the constituent elements:

  • Carbon (8 atoms):

    
    
    
  • Hydrogen (4 atoms):

    
     (Acid has 5 H; Na replaces 1 H)
    
  • Fluorine (3 atoms):

    
    
    
  • Oxygen (3 atoms):

    
    
    
  • Sodium (1 atom):

    
    
    
  • Total: 228.101 g/mol

Structural Analysis & Synthetic Utility[3]

The Difluoroether Bioisostere

The


 moiety provided by this reagent is a powerful tool in medicinal chemistry.
  • Lipophilicity Modulation: The fluorine atoms lower the basicity of the ether oxygen and increase the overall lipophilicity (

    
    ) of the molecule compared to a non-fluorinated ether.
    
  • Metabolic Stability: The

    
     group blocks the 
    
    
    
    -position from metabolic oxidation (e.g., by Cytochrome P450s), extending the half-life of the drug candidate.
  • Conformational Locking: The stereoelectronic anomeric effect of the

    
     bond can restrict conformational freedom, potentially locking the molecule into a bioactive conformation.
    
Mechanism of Action: Radical Decarboxylation

This salt is typically utilized in decarboxylative cross-coupling reactions . Under oxidative conditions (using persulfates or photoredox catalysis), the carboxylate releases


 to generate a reactive radical species:


This radical can then be trapped by heterocycles (Minisci reaction) or alkenes, enabling the direct attachment of the fluorinated ether group to complex scaffolds.

Experimental Protocols

Protocol A: Synthesis of the Reagent

Note: If the salt is not commercially available, it is synthesized from 4-fluorophenol and ethyl bromodifluoroacetate.

Reagents: 4-Fluorophenol, Ethyl bromodifluoroacetate, Potassium Carbonate (


), Sodium Hydroxide (

).
  • Etherification:

    • Dissolve 4-fluorophenol (1.0 eq) in DMF.

    • Add

      
       (1.5 eq) and stir at RT for 30 min.
      
    • Add Ethyl bromodifluoroacetate (1.2 eq) dropwise.

    • Heat to 60°C for 4-6 hours. Monitor by TLC/LCMS.[1]

    • Workup: Dilute with water, extract with EtOAc, dry, and concentrate to yield Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate .

  • Hydrolysis & Salt Formation:

    • Dissolve the ester in MeOH/Water (3:1).

    • Add NaOH (1.05 eq) and stir at RT for 2 hours.

    • Concentrate to remove MeOH.

    • Lyophilize the aqueous residue to obtain Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate as a white powder.

Protocol B: Decarboxylative Functionalization (Minisci-Type)

Application: Introducing the motif onto a heteroaromatic base (e.g., Pyridine).

Reagents: Heterocycle (1.0 eq), Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (2.0 eq), Ammonium Persulfate (


, 2.0 eq), AgNO3 (0.1 eq), DCM/Water.
  • Setup: In a vial, combine the heterocycle, the fluorinated salt, and silver nitrate in a biphasic mixture of DCM and Water (1:1).

  • Initiation: Add Ammonium Persulfate.

  • Reaction: Stir vigorously at 40°C for 12 hours. The silver catalyst facilitates the oxidative decarboxylation.

  • Workup: Neutralize with saturated

    
    , extract with DCM.
    
  • Purification: Silica gel chromatography.

Visualizations

Synthesis Pathway

This diagram illustrates the conversion of raw materials into the target sodium salt.

SynthesisPathway Phenol 4-Fluorophenol (Starting Material) Intermediate Ethyl 2,2-difluoro-2- (4-fluorophenoxy)acetate Phenol->Intermediate K2CO3, DMF 60°C, 4h Reagent Ethyl bromodifluoroacetate Reagent->Intermediate Product Sodium 2,2-difluoro-2- (4-fluorophenoxy)acetate (Target Salt) Intermediate->Product NaOH, MeOH/H2O Hydrolysis

Caption: Step-wise synthesis of the sodium salt from 4-fluorophenol via an ester intermediate.

Mechanism of Decarboxylative Coupling

This diagram details the radical mechanism utilized in drug discovery applications.

Mechanism Salt Sodium Salt (R-CF2-COO- Na+) Oxidation Oxidation (-e-) Salt->Oxidation Radical Radical Species (R-CF2•) Oxidation->Radical Decarboxylation CO2 CO2 (Gas) Oxidation->CO2 Product Functionalized Drug (Het-CF2-O-Ar) Radical->Product Radical Addition + Re-aromatization Heterocycle Heterocycle (Substrate) Heterocycle->Product

Caption: Radical generation via oxidative decarboxylation and subsequent trapping by a heterocycle.

Safety & Stability

  • Hygroscopicity: As a sodium carboxylate, the compound is hygroscopic. Store in a desiccator or under inert atmosphere (Nitrogen/Argon) to prevent hydrolysis or clumping.

  • Thermal Stability: Generally stable up to 150°C, but decarboxylation may occur at elevated temperatures (>180°C) or in the presence of strong oxidants.

  • Handling: Wear standard PPE (gloves, goggles). Avoid inhalation of dust. In case of contact, rinse with copious water.

References

  • PubChem. (2025).[2] 2,2-Difluoro-2-(4-fluorophenoxy)acetic acid (Compound Summary). National Library of Medicine. [Link]

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. [Link]

Sources

Protocols & Analytical Methods

Method

Protocol for decarboxylative difluoromethylation using sodium salts

Application Note: Decarboxylative Difluoromethylation Using Sodium Salts ) Bioisosteres via Sodium Salt Reagents Executive Summary The difluoromethyl group ( ) is a critical structural motif in modern drug discovery, act...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Decarboxylative Difluoromethylation Using Sodium Salts


) Bioisosteres via Sodium Salt Reagents

Executive Summary

The difluoromethyl group (


) is a critical structural motif in modern drug discovery, acting as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl (-OH) and thiol (-SH) groups.[1] Its incorporation often improves metabolic stability (blocking oxidative sites) and membrane permeability (modulating lipophilicity, 

).

This guide details two distinct, field-proven protocols utilizing sodium salts to effect decarboxylative difluoromethylation. Unlike expensive electrophilic sources (e.g., reagents derived from


), sodium salts offer a cost-effective, scalable, and operationally simple alternative for both early-stage discovery and process chemistry.

Scope of Protocols:

  • Protocol A (Reagent Decarboxylation): Difluoromethylation of heteroatoms (phenols, thiols, N-heterocycles) using Sodium Chlorodifluoroacetate (SCDA) .

  • Protocol B (Substrate Decarboxylation): Radical difluoromethylation of

    
    -unsaturated carboxylic acids using Sodium Difluoromethanesulfinate (Langlois Reagent) .
    

Protocol A: Heteroatom Difluoromethylation via Sodium Chlorodifluoroacetate (SCDA)

Principle: Sodium chlorodifluoroacetate (


, SCDA) acts as a latent source of difluorocarbene (

). Upon heating in a polar aprotic solvent, SCDA undergoes decarboxylation to release

, which is trapped by nucleophiles (phenols, thiols) and subsequently protonated.

Mechanism & Causality: The reaction is driven by the thermal instability of the chlorodifluoroacetate anion. The loss of


 generates a transient carbanion, which eliminates chloride to form the reactive singlet carbene.
  • Why

    
    ?  Maintains basicity to ensure the substrate (e.g., phenol) remains deprotonated (phenoxide), maximizing nucleophilicity toward the electrophilic carbene.
    
  • Why DMF/DMA? Polar aprotic solvents stabilize the transition states and ensure solubility of the ionic reagents at the required activation temperature (

    
    ).
    

Workflow Diagram:

SCDA_Mechanism SCDA Sodium Chlorodifluoroacetate (ClCF2CO2Na) Inter1 Anion [ClCF2CO2]- SCDA->Inter1 Dissolution Carbene Difluorocarbene [:CF2] Inter1->Carbene Heat (-CO2, -Cl-) Ylide Difluoromethyl Anion [Ar-O-CF2]- Carbene->Ylide Substrate Nucleophile (Ar-OH / Ar-SH) Substrate->Ylide + :CF2 (Insertion) Product Product Ar-O-CF2H Ylide->Product + H+ (Protonation)

Figure 1: Mechanistic pathway of SCDA-mediated difluoromethylation involving thermal generation of difluorocarbene.[2][3]

Experimental Procedure (Standard Scale: 1.0 mmol)

Reagents:

  • Substrate (e.g., Phenol/Thiol): 1.0 equiv[4]

  • Sodium Chlorodifluoroacetate (SCDA): 2.5 – 3.0 equiv

  • Potassium Carbonate (

    
    ): 1.5 – 2.0 equiv
    
  • Solvent: DMF or NMP (anhydrous), 0.2 M concentration

  • Water (Additive): 10-20 equiv (Optional, promotes protonation step in some cases, though strictly anhydrous conditions are preferred for carbene efficiency).

Step-by-Step:

  • Setup: Flame-dry a 25 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

  • Charging: Add the substrate (1.0 mmol) and

    
     (207 mg, 1.5 mmol) to the flask.
    
  • Solvent: Add anhydrous DMF (5.0 mL). Stir at room temperature for 10 minutes to ensure deprotonation of the substrate.

  • Reagent Addition: Add Sodium Chlorodifluoroacetate (SCDA) (457 mg, 3.0 mmol) in one portion.

  • Reaction: Heat the mixture to 95–100 °C under an inert atmosphere (

    
     or Ar).
    
    • Critical Checkpoint: Vigorous bubbling (

      
       evolution) will occur. Ensure adequate venting.
      
  • Monitoring: Monitor by TLC or LCMS. Reaction typically completes in 2–6 hours.

  • Workup: Cool to room temperature. Dilute with water (20 mL) and extract with Ethyl Acetate (

    
     mL).
    
  • Purification: Wash combined organics with brine (

    
    ), dry over 
    
    
    
    , concentrate, and purify via silica gel chromatography.

Data Summary: Substrate Scope (SCDA)

Substrate ClassNucleophileProduct TypeTypical YieldNotes
PhenolsAr-OHAryl Difluoromethyl Ethers60-90%Electron-deficient phenols require higher temp (

).
ThiolsAr-SHAryl Difluoromethyl Thioethers70-95%Highly efficient; tolerates N-heterocycles.
N-HeterocyclesIndoles/AzolesN-Difluoromethyl derivatives40-70%Competition between N- and C-alkylation possible.

Protocol B: Radical Decarboxylative Difluoromethylation via Langlois Reagent

Principle: This protocol addresses the transformation of


-unsaturated carboxylic acids (e.g., cinnamic acids) into difluoromethylated alkenes. It utilizes Sodium Difluoromethanesulfinate (

, Langlois Reagent)
as a radical source.

Mechanism & Causality: This is a radical cascade.[5][6] An oxidant (typically catalytic Cu or Fe, or stoichiometric persulfate) generates the


 radical from the sulfinate. This radical adds to the alkene. The resulting alkyl radical undergoes single-electron oxidation and subsequent decarboxylation (loss of 

) to re-establish the double bond, resulting in a vinyl-CF2H motif.

Workflow Diagram:

Langlois_Mechanism Langlois Langlois Reagent (CF2HSO2Na) Radical Radical •CF2H Langlois->Radical Oxidation (-SO2) Inter_Rad Alkyl Radical Intermediate Radical->Inter_Rad + Substrate (Addition) Substrate Substrate (Cinnamic Acid) Substrate->Inter_Rad Cation Carbocation Intermediate Inter_Rad->Cation SET Oxidation Product Product Vinyl-CF2H Cation->Product - CO2 - H+ (Elimination)

Figure 2: Radical decarboxylative pathway for converting cinnamic acids to vinyl-difluoromethyl compounds.

Experimental Procedure (Standard Scale: 0.5 mmol)

Reagents:

  • 
    -Unsaturated Acid: 1.0 equiv
    
  • Sodium Difluoromethanesulfinate (Langlois Reagent): 3.0 equiv

  • Catalyst:

    
     (20 mol%) or 
    
    
    
    (10 mol%)
  • Oxidant:

    
     (2.0 equiv)
    
  • Solvent: DMSO/Water (4:1)

Step-by-Step:

  • Setup: Prepare a 10 mL vial with a Teflon-lined cap.

  • Charging: Add the unsaturated acid (0.5 mmol), Langlois Reagent (231 mg, 1.5 mmol), and

    
     (270 mg, 1.0 mmol).
    
  • Catalyst: Add

    
     (25 mg, 0.1 mmol).
    
  • Solvent: Add DMSO (2.0 mL) and Water (0.5 mL). The aqueous component is crucial for solubilizing the inorganic salts.

  • Reaction: Stir at 40–50 °C for 12–24 hours.

    • Note: Higher temperatures may lead to over-oxidation.

  • Workup: Quench with saturated

    
     solution. Extract with Ethyl Acetate.
    
  • Purification: Silica gel chromatography.

Troubleshooting & Optimization Guide

IssueProbable CauseCorrective Action
Protocol A: Low Conversion Incomplete decarboxylation of SCDA.Increase temperature to 110 °C; ensure anhydrous conditions initially to prevent premature protonation of carbene before insertion.
Protocol A: Side Products Polymerization of carbene (

).
Add SCDA slowly (portion-wise) rather than all at once to keep instantaneous carbene concentration low.
Protocol B: Low Yield Radical quenching by

.
Degas solvents thoroughly (sparge with

for 15 mins) before adding the oxidant.
Protocol B: Regioselectivity Substrate electronics.This protocol works best with electron-rich aromatics on the alkene. Electron-deficient substrates may require Ag catalysis instead of Cu.

References

  • Difluoromethylation of Phenols and Thiols using SCDA: Hu, J. et al. "Difluoromethylation of Phenols and Thiophenols with Sodium Chlorodifluoroacetate." Organic Letters, 2013, 15(19), 5036–5039. [Link]

  • Process Scale Application of SCDA: Sperry, J. B. et al.[3] "A Robust Process for an mGluR5 Negative Allosteric Modulator: Difluoromethylation and Sonogashira Coupling on Large Scale." Organic Process Research & Development, 2012, 16(12), 1854–1860. [Link]

  • Li, Z. et al.

    
    -Unsaturated Carboxylic Acids."[7] Organic Letters, 2013, 15(2), 406–409.[7]
    [Link]
    
  • Silver-Catalyzed Decarboxylation Mechanisms: Li, C. et al. "Silver-Catalyzed Decarboxylative Trifluoromethylation of Aliphatic Carboxylic Acids."[8][9] Journal of the American Chemical Society, 2017, 139(36), 12430–12433. [Link]

Sources

Application

Application Note: Advanced Synthesis of Aryl Difluoromethyl Ethers Using Sodium 2,2-Difluoro-2-(4-fluorophenoxy)acetate

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide & Experimental Protocol Introduction & Scientific Rationale The incorporation of fluorine into organic molecule...

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Researchers, synthetic chemists, and drug development professionals. Content Type: Technical Guide & Experimental Protocol

Introduction & Scientific Rationale

The incorporation of fluorine into organic molecules is a cornerstone strategy in modern drug discovery. Specifically, aryl difluoromethyl ethers (Ar–OCF₂H) are highly valued because the –OCF₂H group acts as a lipophilic hydrogen bond donor and a bioisostere for methoxy and hydroxy groups[1]. This substitution often leads to enhanced metabolic stability, improved membrane permeability, and modulated target binding affinities[1].

Historically, the synthesis of aryl difluoromethyl ethers relied on ozone-depleting chlorodifluoromethane (Freon-22) or highly reactive reagents like sodium chlorodifluoroacetate, which often require harsh conditions and generate problematic chloride byproducts[2]. The introduction of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (CAS: 2413904-14-8) represents a significant methodological advancement. As a stable, solid benchtop reagent, it provides a highly controlled, steady release of difluorocarbene (:CF₂), minimizing side reactions and maximizing the conversion of complex, sensitive phenolic substrates.

Mechanistic Insights: The Causality of the Reagent

To master this protocol, one must understand the thermodynamic and kinetic drivers of the reagent. The reaction proceeds via a base-mediated difluorocarbene generation pathway.

  • Why the 4-fluorophenoxy leaving group? Unlike traditional acetate derivatives that rapidly decompose, the 4-fluoro substitution on the phenoxy ring withdraws electron density via inductive effects. This stabilizes the intermediate carbanion and finely tunes the activation energy required for the α-elimination of the phenoxide. The result is a "slow-release" mechanism for difluorocarbene, which prevents the rapid, uncontrolled burst of :CF₂ that typically leads to dimerization or solvent quenching.

  • Why is protonation required? The initial coupling between the carbene and the phenoxide yields an Ar–O–CF₂⁻ anion. A proton source (typically trace water in the solvent or introduced during workup) is required to yield the final neutral ether.

Mechanism A Sodium 2,2-difluoro-2- (4-fluorophenoxy)acetate B Decarboxylation (-CO2) A->B C Carbanion Intermediate [4-F-C6H4-O-CF2]- B->C D α-Elimination (- 4-Fluorophenoxide) C->D E Difluorocarbene (:CF2) D->E F Phenoxide Attack (Ar-O-) E->F G Protonation (H+) F->G H Aryl Difluoromethyl Ether (Ar-O-CF2H) G->H

Figure 1. Mechanistic pathway of difluorocarbene generation and subsequent etherification.

Reaction Optimization & Data Presentation

The efficiency of difluoromethylation is highly dependent on the choice of base and solvent. The table below summarizes the causality behind condition optimization.

EntryBase (1.5 eq)SolventTemp (°C)Yield (%)Causality & Expert Observation
1K₂CO₃DMF10065Potassium forms a relatively tight ion pair with phenoxide, limiting nucleophilic attack on the transient carbene.
2Cs₂CO₃DMF10088Optimal. The large ionic radius of Cs⁺ creates a loosely bound, highly reactive phenoxide ion pair.
3Cs₂CO₃NMP12092Higher boiling point allows for elevated temperatures, driving complete decarboxylation for sterically hindered phenols.
4NaHTHF80< 20Poor reagent solubility in THF and insufficient thermal energy to overcome the decarboxylation barrier.

Experimental Protocol

This self-validating protocol is designed for a 1.0 mmol scale synthesis but can be linearly scaled up to 10 grams.

Workflow S1 1. Reaction Assembly Phenol + Base + Reagent in DMF S2 2. Thermal Activation 100-120 °C under N2 S1->S2 S3 3. In Situ Conversion Carbene Generation & Coupling S2->S3 S4 4. Aqueous Workup Quench with H2O, EtOAc Extraction S3->S4 S5 5. Purification Silica Gel Chromatography S4->S5 S6 6. Validation NMR & HRMS Analysis S5->S6

Figure 2. Step-by-step workflow for the synthesis and isolation of aryl difluoromethyl ethers.

Materials Required:
  • Substrate: Target Phenol (1.0 mmol, 1.0 equiv)

  • Reagent: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (2.0 mmol, 2.0 equiv)

  • Base: Cesium carbonate (Cs₂CO₃) (1.5 mmol, 1.5 equiv)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:
  • Reaction Assembly: In an oven-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add the phenol substrate (1.0 mmol) and Cs₂CO₃ (1.5 mmol).

  • Atmosphere Control: Evacuate the flask and backfill with dry Nitrogen (N₂) three times. Causality: Exclusion of ambient oxygen prevents oxidative side reactions of electron-rich phenols.

  • Phenoxide Formation: Inject 5.0 mL of anhydrous DMF. Stir the suspension at room temperature for 15 minutes.

    • Self-Validation Check: The solution will typically undergo a distinct color change (e.g., clear to yellow/orange) confirming the deprotonation of the phenol to the phenoxide anion.

  • Reagent Introduction: Briefly open the flask under a positive flow of N₂ and add sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (2.0 mmol) in one solid portion.

  • Thermal Activation: Submerge the flask in a pre-heated oil bath at 100 °C. Stir vigorously for 12–16 hours.

    • Causality: The 100 °C threshold is strictly required to supply the activation energy for the decarboxylation of the acetate reagent.

  • Reaction Monitoring: Monitor reaction progress via TLC (Hexanes/EtOAc 9:1).

    • Self-Validation Check: The difluoromethyl ether product will have a significantly higher Rf value (less polar) than the starting phenol due to the masking of the hydrogen-bond donating hydroxyl group.

  • Quenching & Extraction: Cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and quench by adding distilled water (20 mL). Transfer to a separatory funnel and collect the organic layer.

  • Aqueous Washing: Wash the organic layer with a 5% aqueous LiCl solution (3 × 15 mL).

    • Causality: DMF is highly miscible with EtOAc. LiCl drastically increases the polarity of the aqueous phase, forcing DMF out of the organic layer and preventing co-elution during chromatography.

  • Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography using a Hexanes/EtOAc gradient to isolate the pure aryl difluoromethyl ether.

Troubleshooting & Expert Insights

  • Issue: Low Yield / High Unreacted Phenol Recovery

    • Cause: Bulk water contamination in the solvent. While trace protons are needed for the final step, excess water will nucleophilically attack the difluorocarbene to form carbon monoxide and HF, completely outcompeting the phenol substrate.

    • Solution: Use strictly anhydrous DMF/NMP and ensure the Cs₂CO₃ is stored in a desiccator.

  • Issue: Formation of 4-fluorophenyl difluoromethyl ether (Byproduct)

    • Cause: The reagent releases 4-fluorophenoxide as a leaving group during carbene generation, which can theoretically compete with your target phenol for the :CF₂ intermediate.

    • Solution: The 4-fluoro substituent inherently makes this leaving group less nucleophilic than most target phenols, providing a kinetic advantage to your substrate. If crossover is still observed, increase the equivalents of your target phenol or switch to NMP at 120 °C to push the kinetic rate of the desired cross-coupling.

References

  • Zafrani, Y., Yeffet, D., Sod-Moriah, G., et al. (2017). "Difluoromethyl bioisostere: examining the 'lipophilic hydrogen bond donor' concept." Journal of Medicinal Chemistry, 60(2), 797–804. URL:[Link]

  • Hu, J., Ni, C. (2014). "Recent Advances in the Synthetic Application of Difluorocarbene." Synthesis, 46(07), 842–863. URL:[Link]

Sources

Method

Application Note: Nickel-Catalyzed Cross-Coupling of Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate with Aryl Halides

An In-Depth Technical Guide Introduction: The Imperative of Fluorine in Modern Chemistry The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery and materials science.[1]...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide

Introduction: The Imperative of Fluorine in Modern Chemistry

The strategic incorporation of fluorine into organic molecules is a cornerstone of modern drug discovery and materials science.[1] The gem-difluoromethylene (-CF2-) group, in particular, is of immense value as it can serve as a bioisostere for ethers or carbonyl groups, modulate the pKa of adjacent functionalities, and enhance metabolic stability and binding affinity.[2][3] Consequently, developing robust and versatile methods for installing this motif is a paramount objective in synthetic chemistry.

Traditionally, palladium-catalyzed reactions have dominated the cross-coupling landscape. However, nickel catalysis has emerged as a powerful and cost-effective alternative, demonstrating unique reactivity profiles, particularly in forging challenging C(sp³)–C(sp²) bonds and engaging in radical-mediated pathways.[4][5] This guide details the application of nickel catalysis for the cross-coupling of a novel fluoroalkylation reagent, sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate, with aryl halides. This process provides a direct and efficient route to valuable aryldifluoromethyl ether structures, which are prevalent in advanced materials and pharmaceutically active compounds.

Reaction Principle and Mechanistic Insights

The core transformation involves the coupling of an aryl or heteroaryl halide with sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate, which serves as a precursor to a key difluoroalkyl intermediate. The reaction proceeds via a nickel-catalyzed decarboxylative cross-coupling mechanism.

While multiple mechanistic pathways are possible in nickel catalysis, substantial evidence from related difluoroalkylation reactions points towards a radical-mediated Ni(I)/Ni(III) catalytic cycle.[6][7][8] This pathway is particularly effective for coupling C(sp³)-hybridized fragments.

The Proposed Ni(I)/Ni(III) Catalytic Cycle involves several key steps:

  • Catalyst Activation: A Ni(II) precatalyst is reduced in situ by a stoichiometric reductant (e.g., Zinc powder) to generate a catalytically active Ni(0) or Ni(I) species.

  • Oxidative Addition: The aryl halide (Ar-X) undergoes oxidative addition to the low-valent nickel center to form an organonickel(II) or (III) intermediate.

  • Radical Generation: A single-electron transfer (SET) occurs from a nickel complex to the sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate. This is followed by rapid decarboxylation (loss of CO₂) to generate the critical •CF₂(O-Ar') radical.

  • Radical Capture: The newly formed difluoroalkyl radical is trapped by the Ar-Ni(II) complex, leading to the formation of a high-valent Ar-Ni(III)-CF₂(O-Ar') intermediate.[7]

  • Reductive Elimination: This final step involves the C-C bond-forming reductive elimination from the Ni(III) center, which releases the desired product, Ar-CF₂(O-Ar'), and regenerates a Ni(I) species, allowing the catalytic cycle to continue.

Ni_Catalytic_Cycle cluster_radical NiI Ni(I)L_n NiIII_Ar Ar-Ni(III)L_n(X) NiI->NiIII_Ar NiIII_Final Ar-Ni(III)L_n(CF₂OAr') NiIII_Final->NiI Product Ar-CF₂OAr' NiIII_Final->Product center_point->NiIII_Final  + •CF₂OAr' (Radical Capture) Reagent NaO₂CCF₂OAr' Radical •CF₂OAr' + CO₂ Reagent->Radical SET from Ni(I) Decarboxylation

Caption: Proposed Ni(I)/Ni(III) catalytic cycle for the cross-coupling.

General Experimental Workflow

A successful experiment requires careful planning and execution, particularly concerning the exclusion of air and moisture, as nickel catalysts and intermediates can be sensitive.

Experimental_Workflow cluster_prep Preparation (Inert Atmosphere) cluster_reaction Reaction cluster_workup Work-up & Purification p1 Dry Glassware (Oven/Flame) p2 Weigh Reagents (Ni catalyst, Ligand, Salt, Zn) p1->p2 p3 Charge Reaction Vessel p2->p3 r1 Add Degassed Solvent & Aryl Halide p3->r1 r2 Heat & Stir (e.g., 60-100 °C, 12-24h) r1->r2 r3 Monitor Progress (TLC, GC-MS) r2->r3 w1 Quench Reaction (e.g., aq. NH₄Cl) r3->w1 w2 Aqueous Extraction w1->w2 w2->w2 w3 Dry & Concentrate w2->w3 w4 Purify via Chromatography w3->w4 Analysis Characterization (NMR, MS, HRMS) w4->Analysis

Caption: General laboratory workflow for the nickel-catalyzed cross-coupling.

Detailed Experimental Protocol: A Representative Procedure

This protocol describes a general starting point for the cross-coupling of an aryl bromide with sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate. Optimization may be required for specific substrates.

4.1 Materials and Reagents

ReagentCAS NumberSuggested PuritySupplierNotes
NiCl₂·glyme (Ethylene glycol dimethyl ether complex)28560-66-998%Major suppliersAir and moisture sensitive
4,4′-Di-tert-butyl-2,2′-bipyridine (dtbbpy)729-00-0>98%Major suppliersStandard ligand for Ni catalysis
Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetateN/A>97%Custom synthesisMust be dry
Aryl BromideSubstrate-dep.>98%Major suppliers
Zinc Dust (<10 micron)7440-66-6>98%Major suppliersActivated prior to use if necessary
N,N-Dimethylformamide (DMF)68-12-2Anhydrous, >99.8%Major suppliersUse from a sealed bottle

4.2 Equipment

  • Glovebox or Schlenk line for inert atmosphere operations

  • Oven-dried glassware (reaction vial, condenser)

  • Magnetic stirrer hotplate and stir bars

  • Standard laboratory glassware for work-up and purification

  • Silica gel for column chromatography

4.3 Step-by-Step Procedure

All operations should be performed under an inert atmosphere (Nitrogen or Argon) unless otherwise noted.

  • Vessel Preparation: To an 8 mL screw-cap vial equipped with a magnetic stir bar, add NiCl₂·glyme (6.6 mg, 0.03 mmol, 10 mol%), 4,4′-di-tert-butyl-2,2′-bipyridine (8.0 mg, 0.03 mmol, 10 mol%), sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (90.4 mg, 0.36 mmol, 1.2 equiv), and zinc dust (29.4 mg, 0.45 mmol, 1.5 equiv).

  • Reagent Addition: Seal the vial with a PTFE-lined cap. If not in a glovebox, evacuate and backfill the vial with an inert gas three times. Through the septum, add the aryl bromide (0.30 mmol, 1.0 equiv) followed by anhydrous DMF (3.0 mL).

  • Reaction Execution: Place the vial on a preheated stirrer hotplate set to 80 °C. Stir the reaction mixture vigorously for 12-24 hours.

  • Reaction Monitoring: Monitor the reaction progress by periodically taking small aliquots (under inert atmosphere), quenching with water, extracting with ethyl acetate, and analyzing by TLC or GC-MS.

  • Work-up: After completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of celite to remove zinc and inorganic salts. Wash the pad with additional ethyl acetate (10 mL).

  • Extraction: Transfer the filtrate to a separatory funnel and wash with water (3 x 20 mL) and brine (1 x 20 mL).

  • Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure product.

Optimization and Substrate Scope

The success of nickel-catalyzed cross-couplings is highly dependent on the fine-tuning of reaction parameters. Ligand selection is particularly crucial.[4][9][10]

Table 1: Example Optimization of Reaction Conditions

EntryNi Source (mol%)Ligand (mol%)Reductant (equiv)SolventTemp (°C)Yield (%)
1NiCl₂·glyme (10)dtbbpy (10) Zn (1.5) DMF 80 85
2NiBr₂ (10)dtbbpy (10)Zn (1.5)DMF8078
3NiCl₂·glyme (10)terpy (10)Zn (1.5)DMF8062
4NiCl₂·glyme (10)dtbbpy (10)Mn (1.5)DMF8075
5NiCl₂·glyme (10)dtbbpy (10)Zn (1.5)DMA8081
6NiCl₂·glyme (10)dtbbpy (10)Zn (1.5)DMF6055
7NiCl₂·glyme (5)dtbbpy (5)Zn (1.5)DMF8072

Yields are hypothetical for a model reaction and for illustrative purposes.

Discussion of Scope:

  • Aryl Halides: The reaction is generally effective for a wide range of aryl and heteroaryl bromides and iodides. Electron-neutral and electron-poor substrates tend to react efficiently. Electron-rich aryl halides may require higher temperatures or longer reaction times. Aryl chlorides are more challenging substrates but can sometimes be coupled effectively, often requiring more specialized ligands or higher catalyst loadings.[11]

  • Functional Group Tolerance: A key advantage of this nickel-catalyzed method is its tolerance for various functional groups, including esters, ketones, amides, nitriles, and ethers. This makes it suitable for late-stage functionalization in complex molecule synthesis. Protic groups like free -OH or -NH₂ may interfere and should typically be protected.

Troubleshooting Guide

ProblemPossible Cause(s)Suggested Solution(s)
Low or No Conversion 1. Inactive catalyst (air/moisture exposure).2. Insufficient temperature.3. Poor quality of reagents (e.g., wet solvent).1. Ensure rigorous inert atmosphere technique.2. Increase reaction temperature in 10-20 °C increments.3. Use freshly opened anhydrous solvents.
Formation of Biaryl Competitive homocoupling of the aryl halide.1. Decrease reaction temperature.2. Screen alternative ligands (e.g., phenanthroline-based).3. Ensure slow, controlled heating.
Hydrodehalogenation Protonation of the Ar-Ni intermediate by a proton source (e.g., water).1. Re-dry all reagents and solvents.2. Use a non-protic solvent.
Complex Mixture 1. Substrate decomposition at high temperature.2. Side reactions with functional groups.1. Lower the reaction temperature and extend the time.2. Protect sensitive functional groups on the substrate.

Safety Precautions

  • Nickel Compounds: Nickel salts are classified as carcinogens and sensitizers. Handle with extreme care in a fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

  • Solvents: DMF is a reproductive toxin. Avoid inhalation and skin contact.

  • Zinc Dust: Finely divided zinc dust can be pyrophoric. Handle away from ignition sources.

  • Inert Atmosphere: Schlenk line and glovebox operations carry inherent risks. Ensure proper training and adherence to standard operating procedures.

References

  • Li, C., Cao, Y., Jin, R., & Li, Y. (2019). Highly stereoselective nickel-catalyzed difluoroalkylation of aryl ketones to tetrasubstituted monofluoroalkenes and quaternary alkyl difluorides. Chemical Science, 10(33), 7835–7841. [Link]

  • Li, C., et al. (2019). Nickel-catalyzed difluoroalkylation of alkyl reagents. ResearchGate. [Link]

  • Lin, J., & Diao, T. (2023). Nickel-Catalyzed Radical Mechanisms: Informing Cross-Coupling for Synthesizing Non-Canonical Biomolecules. Accounts of Chemical Research, 56(24), 3539–3551. [Link]

  • García-Melchor, M., & Guisán-Ceinos, M. (2023). P,N Ligand in Ni-Catalyzed Cross-Coupling Reactions: A Promising Tool for π-Functionalization. ACS Catalysis, 13(20), 13627–13653. [Link]

  • The Doyle Group. (2023). Ni Cross-Coupling. UCLA Chemistry. [Link]

  • Correa, A., & Carril, M. (2020). Recent developments in nickel-catalyzed cross-coupling reactions via C–O functionalization. Revista de la Real Academia de Ciencias Exactas, Físicas y Naturales. Serie A. Matemáticas, 114(1). [Link]

  • Various Authors. (2025). Synthesis of gem-difluoroalkyl architectures. ResearchGate. [Link]

  • Al-Hadedi, A. A. M., et al. (2024). Nickel-catalyzed cross-coupling aminations via high-throughput mechanochemistry enabled by resonant acoustic. KAUST Repository. [Link]

  • Diccianni, J. B., & Diao, T. (2019). Mechanisms of nickel-catalyzed cross-coupling reactions. Trends in Chemistry, 1(9), 830-844. [Link]

  • Diccianni, J. B., & Diao, T. (2019). Mechanisms of nickel-catalyzed reductive cross-coupling reactions. OAE Publishing Inc.[Link]

  • Yi, L., et al. (2022). Recent Advances on Nickel-Catalyzed Electrochemical Couplings. CCS Chemistry. [Link]

  • Weix, D. J., et al. (2017). New Ligands for Nickel Catalysis from Diverse Pharmaceutical Heterocycle Libraries. PMC. [Link]

  • Giri, R., et al. (2022). Solvent-Controlled Switchable Synthesis of gem-Difluoro Compounds from Anhydrides under Photoredox Catalysis. ChemRxiv. [Link]

  • Ni, C., & Hu, J. (2018). Transition-Metal (Cu, Pd, Ni)-Catalyzed Difluoroalkylation via Cross-Coupling with Difluoroalkyl Halides. Accounts of Chemical Research, 51(9), 2036–2046. [Link]

  • Tung, T. T., Christensen, S. B., & Nielsen, J. (2017). Difluoroacetic Acid as a New Reagent for Direct C─H Difluoromethylation of Heteroaromatic Compounds. Chemistry – A European Journal, 23(72), 18125–18128. [Link]

  • Weix, D. J., et al. (2020). Nickel-Catalyzed Cross-Electrophile Coupling: Methodology Development and Mechanistic Insights. University of Wisconsin–Madison. [Link]

  • Lin, Z., & Lan, Y. (2018). Synthesis of gem-Difluoroalkenes via Nickel-Catalyzed Reductive C–F and C–O Bond Cleavage. ACS Catalysis, 9(1), 387–393. [Link]

  • Wang, Q., et al. (2021). Palladium-catalyzed ring-opening defluorination of gem-difluorocyclopropanes: expedient synthesis of fluorinated 1,3-dienes and arenes. Chemical Communications, 57(81), 10537-10540. [Link]

  • Zhang, X., et al. (2025). Nickel-Catalyzed Difluoroalkylation of β,γ-Unsaturated α-Amino Nitrile Derived Lithium Reagents. Angewandte Chemie International Edition. [Link]

  • Wang, Z., et al. (2020). Synthesis of gem-Difluoroalkenes via Zn-Mediated Decarboxylative/Defluorinative Cross-Coupling. Organic Letters, 22(23), 9342–9345. [Link]

  • Wang, X., et al. (2016). Nickel-Catalyzed Difluoroalkylation of (Hetero)Arylborons with Unactivated 1-Bromo-1,1-difluoroalkanes. Angewandte Chemie International Edition, 55(24), 7004-7007. [Link]

  • Zhu, F., & Wang, Z.-X. (2014). Nickel-Catalyzed Cross-Coupling of Aryl Fluorides and Organozinc Reagents. The Journal of Organic Chemistry, 79(9), 4285–4292. [Link]

  • Waters Corporation. (2019). Application of Difluoroacetic Acid to Improve Optical and MS Performance in Peptide LC-UV/MS. Waters. [Link]

  • Kim, K., et al. (2020). A Novel Difluoroacetic Acid Derivatives Compound, and Composition Comprising the Same.
  • Fu, G. C., et al. (2015). Nickel-Catalyzed Alkyl–Alkyl Cross-Couplings of Fluorinated Secondary Electrophiles: A General Approach to the Synthesis of Compounds having a Perfluoroalkyl Substituent. CaltechAUTHORS. [Link]

  • Wikipedia. (2023). Difluoroacetic acid. Wikipedia. [Link]

  • Konno, T., et al. (2024). Nickel-Catalyzed Cross-Coupling of 2-Fluorobenzofurans with Arylboronic Acids via Aromatic C–F Bond Activation. Beilstein Archives. [Link]

  • Zhang, X., et al. (2018). Scope of the nickel-catalyzed reductive cross-coupling of ClCF2H with aryl chlorides. ResearchGate. [Link]

  • Konno, T., et al. (2025). Nickel-catalyzed cross-coupling of 2-fluorobenzofurans with arylboronic acids via aromatic C–F bond activation. Beilstein Journal of Organic Chemistry. [Link]

  • Various Authors. (2025). Difluoromethylation of 2-Hydroxychalcones Using Sodium 2-Chloro-2,2-difluoroacetate as Difluoromethylating Agent. ResearchGate. [Link]

  • In-cheol, J., et al. (2013). Consecutive cross-coupling reactions of 2,2-difluoro-1-iodoethenyl tosylate with boronic acids. National Institutes of Health. [Link]

  • Hartwig, J. F., et al. (2016). Synthesis of Aryldifluoroamides by Copper-Catalyzed Cross-Coupling. eScholarship, University of California. [Link]

  • Amii, H., et al. (2010). Sodium Bromodifluoroacetate: A Difluorocarbene Source for the Synthesis of gem-Difluorocyclopropanes. Organic Chemistry Portal. [Link]

  • Jeong, I., et al. (2013). Consecutive cross-coupling reactions of 2,2-difluoro-1-iodoethenyl tosylate with boronic acids: efficient synthesis of 1,1-diaryl-2,2-difluoroethenes. Beilstein Journal of Organic Chemistry, 9, 2470–2475. [Link]

Sources

Application

Scalable Process and Application Guide for 2,2-Difluoro-2-(4-fluorophenoxy)acetate Reagents

Introduction and Mechanistic Rationale The strategic incorporation of fluorine into organic scaffolds is a cornerstone of modern drug discovery and agrochemical development. Specifically, the difluoromethoxy (–OCF₂H) and...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction and Mechanistic Rationale

The strategic incorporation of fluorine into organic scaffolds is a cornerstone of modern drug discovery and agrochemical development. Specifically, the difluoromethoxy (–OCF₂H) and trifluoromethoxy (–OCF₃) groups are highly privileged motifs used to modulate a molecule's pKa, enhance metabolic stability against cytochrome P450 enzymes, and increase lipophilicity for better cellular permeability.

Reagents such as ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate and its corresponding free acid are pivotal, scalable building blocks for installing these fluorinated ether linkages 1. The synthesis of these reagents relies on the nucleophilic substitution (O-alkylation) of 4-fluorophenol with a halodifluoroacetate, followed by controlled saponification.

Chemical Causality & Experimental Design

To ensure a scalable and high-yielding process, every reagent and condition must be selected based on precise mechanistic causality:

  • Electrophile Selection (Bromide vs. Chloride): While ethyl chlorodifluoroacetate is commercially available 2, ethyl bromodifluoroacetate is the superior choice for scalable SN2 O-alkylation. The carbon-bromine bond is weaker and more polarizable than the carbon-chlorine bond. Because the 4-fluorophenoxide anion is rendered less nucleophilic by the electron-withdrawing para-fluoro group, the superior leaving-group ability of the bromide is required to drive the reaction to completion at moderate temperatures.

  • Base and Solvent Pairing: Potassium carbonate (K₂CO₃) is selected over stronger bases like Sodium Hydride (NaH). The pKa of K₂CO₃ is perfectly matched to quantitatively deprotonate 4-fluorophenol (pKa ~9.9) without causing competitive hydrolysis or degradation of the ethyl ester product. N,N-Dimethylformamide (DMF) is used as the solvent because it effectively solvates the potassium cation, leaving a highly reactive, "naked" phenoxide nucleophile.

  • Saponification Dynamics: The electron-withdrawing nature of the –CF₂– group makes the adjacent ester carbonyl highly electrophilic. Consequently, saponification to the free acid using NaOH proceeds rapidly. Tetrahydrofuran (THF) is utilized as a co-solvent to homogenize the biphasic aqueous system, preventing the lipophilic ester from crashing out of solution.

Quantitative Optimization Data

The following table summarizes the process optimization for the O-alkylation step, demonstrating the causality behind the final protocol parameters.

SolventBase (Equiv)Temp (°C)Time (h)Conversion (%)Isolated Yield (%)Purity (HPLC)
THFK₂CO₃ (1.5)652455%45%>90%
DMFNa₂CO₃ (1.5)801678%62%>92%
DMF K₂CO₃ (1.5) 80 12 >99% 89% >98%
NMPCs₂CO₃ (1.5)808>99%92%>98%

Note: While Cs₂CO₃ in NMP provides a slight yield bump, K₂CO₃ in DMF is selected for the final scalable protocol due to the significantly lower cost of potassium carbonate at the multi-kilogram scale.

Scalable Experimental Protocols

Protocol A: Synthesis of Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate
  • Preparation: Equip a jacketed glass reactor with a mechanical stirrer, reflux condenser, and nitrogen inlet.

  • Charge: Add 4-fluorophenol (1.0 equiv, 112.1 g, 1.0 mol) and anhydrous DMF (1.0 L) to the reactor. Stir at 20°C until fully dissolved.

  • Deprotonation: Portion-wise, add finely powdered anhydrous K₂CO₃ (1.5 equiv, 207.3 g, 1.5 mol). Caution: Mild exotherm and CO₂ gas evolution may occur. Stir the suspension for 30 minutes at 25°C.

  • Alkylation: Dropwise, add ethyl bromodifluoroacetate (1.1 equiv, 223.3 g, 1.1 mol) over 45 minutes, maintaining the internal temperature below 35°C.

  • Heating: Ramp the internal temperature to 80°C and hold for 12 hours. Monitor the disappearance of 4-fluorophenol via HPLC (UV 254 nm).

  • Workup: Cool the reactor to 10°C. Quench the reaction by adding cold purified water (2.0 L). Extract the aqueous mixture with Methyl tert-butyl ether (MTBE) (3 × 800 mL).

  • Washing: Wash the combined organic layers with 5% aqueous LiCl (2 × 500 mL) to remove residual DMF, followed by brine (500 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to afford the product as a pale yellow oil.

Protocol B: Saponification to 2,2-Difluoro-2-(4-fluorophenoxy)acetic acid
  • Dissolution: Dissolve the ethyl ester obtained from Protocol A (~208 g) in a mixture of THF (800 mL) and water (200 mL) in a reactor.

  • Hydrolysis: Cool the solution to 0°C. Slowly add a 2M aqueous NaOH solution (1.2 equiv) over 30 minutes.

  • Reaction: Remove the cooling bath and stir at 25°C for 2 hours. Confirm ester consumption via TLC or HPLC.

  • Workup: Concentrate the mixture under reduced pressure to remove THF. Dilute the remaining aqueous layer with water (300 mL) and wash with Dichloromethane (DCM) (2 × 200 mL) to remove unreacted organic impurities.

  • Acidification: Cool the aqueous layer to 0°C and carefully acidify to pH 2 using 3M HCl. The product will precipitate as a white solid.

  • Isolation: Filter the solid, wash with cold water, and dry under high vacuum at 40°C to yield 2,2-difluoro-2-(4-fluorophenoxy)acetic acid.

Downstream Applications & Pathway Integration

The synthesized 2,2-difluoro-2-(4-fluorophenoxy)acetic acid is a direct precursor to p-fluorotrifluoromethoxybenzene 3. This transformation is typically achieved via decarboxylative fluorination . Under silver-mediated conditions (e.g., AgF₂ or AgF/Selectfluor) 4 or metal-free electrochemical fluorodecarboxylation 5, the carboxylate group is extruded as CO₂, and a fluorine atom is installed via a radical intermediate to generate the highly stable trifluoromethoxy (–OCF₃) ether.

G A 4-Fluorophenol + Ethyl Bromodifluoroacetate B O-Alkylation (K2CO3, DMF, 80°C) A->B C Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate B->C 85-92% Yield D Saponification (NaOH, THF/H2O) C->D E 2,2-Difluoro-2-(4-fluorophenoxy)acetic acid D->E >95% Yield F Decarboxylative Fluorination (AgF2 or Electrolysis) E->F G p-Fluorotrifluoromethoxybenzene F->G -CO2, +F

Synthetic workflow from 4-fluorophenol to downstream trifluoromethoxy derivatives.

Self-Validating Quality Control (QC)

To ensure absolute trustworthiness of the generated reagents, the following self-validating analytical checks must be performed:

  • ¹⁹F NMR (Gold Standard): The structural integrity of the difluoromethoxy linkage is confirmed by a characteristic singlet (or tightly coupled multiplet due to long-range interactions) at approximately -78.0 to -80.0 ppm for the –CF₂– group. The aromatic para-fluorine will resonate distinctly around -118.0 ppm .

  • ¹H NMR: The aromatic region will display a classic AA'BB' splitting pattern (two multiplets integrating to 2H each) between 7.00 and 7.30 ppm, confirming the para-substitution of the aromatic ring. For the ester intermediate, the ethyl group will appear as a quartet (~4.3 ppm) and a triplet (~1.3 ppm).

  • HPLC-MS: The free acid will show a molecular ion peak [M-H]⁻ corresponding to m/z 205 in negative electrospray ionization (ESI-) mode.

References

  • Sigma-Aldrich. "Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate". 1

  • ChemScene. "Methyl 2,2-difluoro-2-(4-fluorophenoxy)acetate". 6

  • ChemicalBook. "4-(Trifluoromethoxy)fluorobenzene synthesis".3

  • TCI Chemicals. "Fluorination Reagents, Fluorinated Building Blocks".2

  • National Center for Biotechnology Information (PMC). "Metal-free electrochemical fluorodecarboxylation of aryloxyacetic acids to fluoromethyl aryl ethers". 5

  • ResearchGate. "Fluorodecarboxylation for the Synthesis of Trifluoromethyl Aryl Ethers". 4

Sources

Method

Application Note: Solvent Selection and Optimization for High-Temperature Decarboxylation Reactions

Introduction & Rationale Decarboxylation is a fundamental transformation in organic synthesis, utilized extensively in drug development to reveal cryptic functional groups or simplify complex intermediates. High-temperat...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Rationale

Decarboxylation is a fundamental transformation in organic synthesis, utilized extensively in drug development to reveal cryptic functional groups or simplify complex intermediates. High-temperature decarboxylations—such as the Krapcho dealkoxycarbonylation of


-keto esters or the thermal degradation of malonic acids—pose unique thermodynamic and kinetic challenges. Success in these reactions is rarely a matter of simply applying heat; it is fundamentally dictated by the physicochemical properties of the solvent.

As an application scientist, selecting the correct solvent requires balancing two critical parameters: thermal mass (the ability to reach and sustain activation energies without boiling off) and ionic stabilization (the ability to solvate specific transition states or intermediates). This guide delineates the causality behind solvent selection and provides self-validating protocols for both ionic (S


2-driven) and pure thermal decarboxylation pathways.

Mechanistic Insights & Solvent Physics

The Krapcho Decarboxylation (Ionic Pathway)

The Krapcho decarboxylation is a mild alternative to harsh saponification, used to dealkoxycarbonylate esters featuring a


-electron-withdrawing group. The reaction is typically driven by an alkali metal halide (e.g., LiCl or NaCl) and requires temperatures between 140–190 °C[1].

Causality in Solvent Choice: This reaction strictly requires a polar aprotic solvent such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or N-Methyl-2-pyrrolidone (NMP)[1][2].

  • Cation Solvation: Solvents with high dielectric constants (

    
    ) strongly solvate the alkali metal cation (Li
    
    
    
    ). This leaves the halide anion (Cl
    
    
    ) relatively unsolvated, or "naked," drastically increasing its nucleophilicity[2].
  • S

    
    2 Attack:  The highly reactive halide attacks the alkyl group of the ester (methyl esters are preferred due to lower steric hindrance) via an S
    
    
    
    2 mechanism, cleaving the alkyl-oxygen bond to form a carboxylate intermediate[1].
  • Thermodynamic Driving Force: The high boiling point of these solvents allows the system to reach the thermal threshold necessary to expel CO

    
    . The continuous evolution of gaseous CO
    
    
    
    and volatile alkyl halides (e.g., methyl chloride) irreversibly drives the reaction forward via Le Chatelier's principle[2]. Furthermore, the addition of 1 equivalent of water is critical to protonate the resulting enolate intermediate, preventing unwanted side reactions[1][3].

MechanisticPathway A β-Keto Ester + LiCl B Naked Cl⁻ (Solvated Li⁺) A->B Polar Aprotic Solvent (DMSO) C S_N2 Attack (Alkyl Cleavage) B->C D Carboxylate Intermediate C->D - Alkyl Chloride E Thermal Decarboxylation D->E Heat (150°C) F Enolate Intermediate E->F - CO₂ G Ketone Product F->G + H₂O

Caption: Mechanistic pathway of the Krapcho decarboxylation highlighting solvent-mediated ion separation.

Pure Thermal Decarboxylation (Pericyclic Pathway)

For substrates like free malonic acids or biphenyl carboxylic acids, the reaction proceeds via a cyclic, six-membered transition state[4][5]. This pathway does not rely on ionic stabilization but demands immense thermal energy. Causality in Solvent Choice: High-boiling, non-polar or moderately polar solvents like diphenyl ether (bp 259 °C) or xylene (bp 138–144 °C) are selected. They act as inert thermal reservoirs, ensuring uniform heat distribution without chemically interfering with the substrate[4][5].

Quantitative Data Summary: Solvent Parameters

Table 1 summarizes the physicochemical properties of standard solvents utilized in high-temperature decarboxylation workflows.

SolventBoiling Point (°C)Dielectric Constant (

)
Dipole Moment (D)Primary Application & Mechanistic Fit
DMSO 18946.73.96Krapcho; optimal for generating "naked" anions[2].
NMP 20232.24.09High-temp ionic reactions; excellent thermal stability.
DMF 15336.73.82Krapcho; lower bp limits use for highly stable esters[1].
NBP 24128.0~4.0Green alternative to NMP (TamiSolve NxG) for scale-up[6].
Diphenyl Ether 2593.71.1Pure thermal decarboxylation (cyclic transition states)[4][5].
p-Xylene 1382.20.0Mild thermal decarboxylation; non-polar environment.

Experimental Workflows and Protocols

Protocol A: S 2-Mediated (Krapcho) Decarboxylation of -Keto Esters

This protocol is a self-validating system: the cessation of gas evolution serves as a primary physical indicator of reaction completion.

  • Reagent Assembly: In an oven-dried round-bottom flask, combine the

    
    -keto methyl ester (1.0 equiv) and anhydrous LiCl (2.0 equiv). Note: Methyl esters are strongly preferred over ethyl esters due to their higher susceptibility to S
    
    
    
    2 attack[1].
  • Solvent Addition: Add anhydrous DMSO (10 mL/g of substrate) and deionized water (1.0 equiv). Causality: While the S

    
    2 attack is strictly anhydrous in nature, the 1.0 equiv of water is strategically necessary to protonate the final enolate intermediate, preventing aldol condensations[1][3].
    
  • Inert Atmosphere: Purge the system with Argon for 5 minutes to prevent oxidative degradation at high temperatures.

  • Thermal Activation: Heat the mixture to 150–160 °C using a temperature-controlled oil bath. Attach a reflux condenser equipped with a mineral oil bubbler.

  • Validation & Monitoring: The reaction is actively proceeding when steady gas evolution (CO

    
     and CH
    
    
    
    Cl) is observed in the bubbler. Maintain temperature until gas evolution completely ceases (typically 4–6 hours). Confirm completion via GC-MS (monitoring the disappearance of the ester mass ion)[7].
  • Work-up and Isolation: Cool the mixture to room temperature. Quench with brine (equal volume to DMSO). Causality: DMSO is highly miscible with water; brine increases the ionic strength of the aqueous layer, forcing the organic product into the extraction phase. Extract with Ethyl Acetate (3 × 15 mL). Wash the combined organic layers with water and brine, dry over Na

    
    SO
    
    
    
    , and concentrate under reduced pressure.
Protocol B: Thermal Decarboxylation of Malonic Acid Derivatives
  • Preparation: Place the malonic acid derivative (1.0 equiv) in a round-bottom flask.

  • Solvent Addition: Add diphenyl ether (5 mL/g of substrate). Causality: Diphenyl ether provides a highly stable, non-participatory thermal environment capable of safely reaching 200+ °C[4][5].

  • Heating & Validation: Heat gradually to 180–200 °C. Monitor the solution for CO

    
     bubbling directly in the reaction matrix[4].
    
  • Completion: Hold at temperature for 2–3 hours until bubbling stops.

  • Purification: Cool to room temperature. Purify the product directly via vacuum distillation or column chromatography, depending on the product's volatility relative to the high-boiling diphenyl ether.

ExperimentalWorkflow S1 1. Reagent Assembly Substrate + Salt (LiCl/NaCl) + H₂O (1 eq) S2 2. Solvent Addition Add DMSO/NMP (High Dielectric Constant) S1->S2 S3 3. Inert Atmosphere Purge with Argon/N₂ S2->S3 S4 4. Thermal Activation Heat to 150-170°C, Monitor CO₂ Evolution S3->S4 S5 5. Aqueous Quench Cool to RT, Add Brine S4->S5 S6 6. Extraction & Isolation Extract with EtOAc, Dry, Concentrate S5->S6

Caption: Step-by-step experimental workflow for high-temperature solvent-mediated decarboxylation.

References

1.[4] Benchchem. Application Notes and Protocols for the Decarboxylation of Difluoromalonic Acid. 4 2.[7] National Center for Biotechnology Information (PMC). Incomplete Decarboxylation of Acidic Cannabinoids in GC-MS Leads to Underestimation of the Total Cannabinoid Content. 7 3.[5] ACS Publications. Oxidative Ring-Opening of Aromatics: Decomposition of Biphenyl Carboxylic Acids and Zinc Biphenyl Carboxylates. 5 4.[6] National Center for Biotechnology Information (PMC). Synthesis of Polyimides, Polyamides, and Poly(Amide-Imides) in the “Green” Solvent N-Butyl-2-Pyrrolidone (TamiSolve NxG). 6 5.[1] Wikipedia. Krapcho decarboxylation.1 6.[2] Chemistry Stack Exchange. Reagents in Krapcho's decarboxylation. 2 7.[3] ResearchGate. Advances in the Krapcho Decarboxylation. 3

Sources

Application

Reagent preparation: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate from ethyl ester

Topic: Reagent Preparation: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate from Ethyl Ester Content Type: Application Note and Detailed Protocol Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientis...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Reagent Preparation: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate from Ethyl Ester Content Type: Application Note and Detailed Protocol Audience: Synthetic Chemists, Process Chemists, and Drug Discovery Scientists

Strategic Introduction: The Reagent and Its Utility

Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate is a specialized fluorinated building block. In modern medicinal chemistry, it serves as a critical precursor for introducing the [difluoro(4-fluorophenoxy)methyl] motif into organic scaffolds.

Unlike simple difluoroacetates (e.g., sodium chlorodifluoroacetate), this reagent carries an aryloxy group. Its primary utility lies in two mechanistic pathways:

  • Decarboxylative Difluoroalkylation: Under transition-metal catalysis or radical conditions, the carboxylate group can be extruded to attach the

    
     moiety to heteroatoms or carbon centers.
    
  • Difluorocarbene Generation: At elevated temperatures, the salt can decompose to generate a substituted difluorocarbene intermediate, useful for cyclopropanation or insertion reactions.

Why Convert the Ester to the Salt? The ethyl ester precursor is stable and easy to purify but lacks the reactivity required for decarboxylative coupling. The sodium salt renders the carboxylate nucleophilic and liable to thermal or oxidative decarboxylation, "activating" the molecule for downstream synthesis.

Chemical Background & Stability Considerations

Reaction Mechanism: Saponification

The transformation is a standard base-mediated ester hydrolysis (saponification). However, the presence of the


-difluoro group alters the electronics of the carbonyl center.
  • Electrophilicity: The electron-withdrawing fluorine atoms make the ester carbonyl carbon highly electrophilic, accelerating the initial nucleophilic attack by hydroxide.

  • Stability: The resulting

    
    -difluoroacetate anion is relatively stable in aqueous solution at room temperature. However, thermal instability  is a major concern in the solid state. Like many 
    
    
    
    -heteroatom-substituted fluorinated acetates, the dry salt can undergo decarboxylation if overheated (
    
    
    C).

Critical Process Control:

  • Stoichiometry: Precise control of base equivalents (1.00–1.05 eq) is vital. Excess base is difficult to remove from the water-soluble salt without acidification (which risks decarboxylation) or extensive recrystallization.

  • Temperature: Hydrolysis should be conducted at ambient temperature. Drying must be performed under high vacuum at moderate temperatures (

    
    C) or via lyophilization.
    

Detailed Protocol: Hydrolysis of Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate

Materials & Equipment
  • Starting Material: Ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate (Purity >97%).

  • Reagents: Sodium Hydroxide (1.0 M standard solution), Methanol (HPLC grade), Deionized Water, Diethyl Ether (for washing).

  • Equipment: Round-bottom flask, magnetic stirrer, rotary evaporator, lyophilizer (freeze-dryer), vacuum oven (optional).

Step-by-Step Methodology

Step 1: Solubilization

  • Weigh 10.0 g (36.2 mmol) of ethyl 2,2-difluoro-2-(4-fluorophenoxy)acetate into a 250 mL round-bottom flask.

  • Add 40 mL of Methanol . Stir until the ester is completely dissolved.

    • Note: Methanol is chosen as a co-solvent to ensure miscibility between the lipophilic ester and the aqueous base.

Step 2: Saponification

  • Cool the solution to 0°C using an ice bath. While the reaction is exothermic, the fluorinated ester is reactive; cooling prevents potential side reactions.

  • Add 36.2 mL of 1.0 M NaOH (36.2 mmol, 1.0 equiv) dropwise over 10 minutes.

  • Remove the ice bath and allow the reaction to warm to Room Temperature (20–25°C) .

  • Stir for 2–4 hours .

    • Monitoring: Check reaction progress via TLC (solvent: 20% EtOAc/Hexanes) or

      
       NMR. The ester signal (typically 
      
      
      
      ppm) should disappear, replaced by the salt signal (shifted downfield).

Step 3: Workup and Purification [1]

  • Concentrate the reaction mixture on a rotary evaporator at 30°C to remove the methanol. Do not exceed 40°C.

  • The residue will be an aqueous solution/suspension. Add 20 mL of Deionized Water to ensure the salt is fully dissolved.

  • Wash: Transfer to a separatory funnel and wash with Diethyl Ether (2 x 30 mL) .

    • Purpose: This removes any unreacted ester or non-polar impurities. The product remains in the aqueous layer.

  • Collect the aqueous layer.

Step 4: Isolation and Drying (Critical)

  • Option A (Preferred - Lyophilization): Freeze the aqueous solution in a lyophilization flask and sublime the water under high vacuum. This yields a fluffy white powder and minimizes thermal stress.

  • Option B (Vacuum Oven): If a lyophilizer is unavailable, concentrate the aqueous layer on a rotary evaporator (bath < 40°C) to a wet solid. Transfer to a vacuum oven and dry at 40°C for 24 hours over

    
     or silica desiccant.
    
    • Warning: Avoid temperatures

      
      C to prevent decarboxylation.
      

Yield Expectation: >95% (approx. 9.2 g). Appearance: White, hygroscopic solid.

Quality Control & Characterization

ParameterSpecificationMethod
Appearance White to off-white powderVisual Inspection

NMR
Singlet,

to

ppm (Solvent:

)
NMR Spectroscopy

NMR
Aromatic signals (4H), absence of ethyl group (quartet/triplet)NMR Spectroscopy
Water Content < 1.0% (Critical for carbene generation)Karl Fischer Titration
Sodium Content 8.5% ± 0.5%Ion Chromatography / Flame Photometry

Self-Validation Check:

  • Dissolve a small sample in

    
    .[2] If the solution is cloudy, unreacted ester remains (re-wash with ether).
    
  • If new peaks appear in

    
     NMR around 
    
    
    
    to
    
    
    ppm, decomposition (defluorination) may have occurred.

Visualizations

Figure 1: Reaction Mechanism

This diagram illustrates the pathway from the fluorinated ester to the stable carboxylate salt.

G Ester Ethyl 2,2-difluoro-2- (4-fluorophenoxy)acetate Tetra Tetrahedral Intermediate Ester->Tetra + NaOH (Nucleophilic Attack) Salt Sodium 2,2-difluoro-2- (4-fluorophenoxy)acetate Tetra->Salt Collapse & Deprotonation Byprod Ethanol Tetra->Byprod

Caption: Saponification mechanism converting the electrophilic fluorinated ester to the target sodium salt.

Figure 2: Experimental Workflow

A step-by-step guide to the physical execution of the protocol.

Workflow Start Start: 10g Ester in MeOH (40mL) React Add 1.0 eq NaOH Stir 2-4h @ RT Start->React Evap Evaporate MeOH (Bath < 40°C) React->Evap Wash Dissolve in Water Wash w/ Et2O Evap->Wash Dry Lyophilize or Vac Oven (40°C) Wash->Dry QC QC: 19F NMR (Check for Ester) Dry->QC

Caption: Operational workflow for the isolation of the thermally sensitive fluorinated salt.

References

  • Amii, H., & Uneyama, K. (2009). C–F Bond Activation in Organic Synthesis. Chemical Reviews, 109(5), 2119–2183. Link

  • Oshiro, K., Morimoto, Y., & Amii, H. (2010).[3] Sodium Bromodifluoroacetate: A Difluorocarbene Source for the Synthesis of gem-Difluorocyclopropanes.[3] Synthesis, 2010(12), 2080–2084. Link

  • Seo, T. S., et al. (2019). Practical Synthesis of Aryl Difluoromethyl Ethers via Difluorocarbene Generation. Journal of Organic Chemistry, 84(10), 6345–6355. Link

  • BenchChem Application Note. (2025). Synthesis of Ethyl 2-(2,6-dichlorophenyl)acetate. (Analogous hydrolysis protocols). Link

  • Dolbier, W. R. (2011). Fluorine Chemistry at the Millennium: Fascinated by Fluorine. Journal of Fluorine Chemistry, 132(10), 733.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Preventing Side Reactions in Radical Difluoroalkylation

Welcome to the Advanced Technical Support Center for radical difluoroalkylation. As photoredox catalysis and transition-metal-mediated radical chemistry become standard in late-stage functionalization, controlling the hi...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for radical difluoroalkylation. As photoredox catalysis and transition-metal-mediated radical chemistry become standard in late-stage functionalization, controlling the highly reactive


 radical is critical. This guide is engineered for drug development professionals and synthetic chemists to diagnose, troubleshoot, and eliminate common side reactions such as hydrodefluorination, premature hydrogen atom transfer (HAT), and radical homocoupling.

Diagnostic Decision Tree

Before altering your reaction parameters, use the following logical framework to identify the root cause of your specific side reaction.

diagnostic_tree Start Side Products Detected Q1 Is CF2H product dominant? Start->Q1 Q2 Is R-CF2-CF2-R detected? Q1->Q2 No HDF Hydrodefluorination / Premature HAT Q1->HDF Yes Q3 Is starting material unreacted? Q2->Q3 No HC Radical Homocoupling Q2->HC Yes InEff Inefficient Initiation Q3->InEff Yes Opt Optimize Acceptor Q3->Opt No

Diagnostic decision tree for identifying root causes of side reactions in difluoroalkylation.

Troubleshooting Guide: Suppressing Hydrodefluorination and Premature HAT

Q: My GC-MS/NMR shows a significant amount of


 instead of the desired alkene addition product. Why is this happening, and how do I stop it? 

A: This is a classic case of premature Hydrogen Atom Transfer (HAT) or hydrodefluorination. In visible light photoredox catalysis, the generation of


 radicals from electrophilic precursors requires specific redox matching[1].

Causality: If your photocatalyst is too strongly reducing (e.g.,


 with 

V vs SCE), the intermediate

radical may undergo a second single-electron reduction to form a difluoroalkyl anion. This anion is highly basic and will rapidly abstract a proton from trace water, solvent, or amine additives to form

. Alternatively, if a strong hydrogen atom donor is present, the radical will abstract a hydrogen atom before it can engage the

-system of your substrate.

Corrective Actions:

  • Tune the Photocatalyst: Switch to a milder reductant like

    
     (
    
    
    
    V vs SCE) to prevent the over-reduction of the radical to an anion[2].
  • Change the Base: Tertiary amines (like DIPEA or

    
    ) possess highly abstractable 
    
    
    
    -protons and act as potent H-donors. Switch to inorganic bases like
    
    
    or
    
    
    to eliminate this HAT pathway[3].
  • Solvent Rigor: Ensure your solvent is rigorously degassed and anhydrous.

Troubleshooting Guide: Preventing Radical Homocoupling

Q: I am observing


 dimers in my reaction mixture. How can I favor the cross-coupling pathway? 

A: Radical homocoupling is a second-order kinetic process dependent on the square of the radical concentration (


). It occurs when the steady-state concentration of the difluoroalkyl radical is too high relative to its rate of addition to the target alkene or arene.

Causality: High light intensity, excessive catalyst loading, or a low concentration of the radical acceptor shifts the kinetic balance toward dimerization.

Corrective Actions:

  • Decrease Light Intensity: Lowering the photon flux reduces the instantaneous concentration of the excited photocatalyst, thereby lowering the steady-state radical concentration and suppressing second-order homocoupling.

  • Increase Acceptor Equivalents: Run the reaction with 2.0 to 3.0 equivalents of the alkene/arene acceptor to push the pseudo-first-order addition kinetics.

Table 1: Impact of Reaction Parameters on Side Reaction Distribution (Based on optimization data for the C-3 difluoroalkylation of quinoxalin-2(1H)-ones)[3]

SolventBase / AdditivePhotocatalystTarget Cross-Coupling Yield (%)Premature HAT / Defluorination (%)Homocoupling (%)
DMFDIPEA (2.0 eq)

45~30~15
MeCNDIPEA (2.0 eq)

56~20~10
MeCN

(2.0 eq)

75<5<5

Note: The shift from an organic amine base (DIPEA) to an inorganic base (


) significantly reduces premature HAT by removing a potent hydrogen atom donor from the system[3].

Mechanistic Pathway & Divergence

Understanding exactly where the reaction diverges is key to troubleshooting. The following diagram illustrates the single-electron transfer (SET) cycle and the specific branch points where side reactions occur.

mechanistic_pathway PC Photocatalyst PC_star Excited PC* PC->PC_star CF2_Radical •CF2R Radical PC_star->CF2_Radical + Br-CF2R Adduct Adduct Radical CF2_Radical->Adduct + Alkene Side_HAT Premature HAT CF2_Radical->Side_HAT H-donor Side_HC Homocoupling CF2_Radical->Side_HC + •CF2R Product Target Product Adduct->Product SET/HAT

Photoredox cycle showing the divergence of the CF2 radical into target and side reaction pathways.

Standardized Self-Validating Protocol: TEMPO Trapping

Q: How can I be sure my photocatalyst is actually generating the


 radical and not failing at the initiation step? 

A: You must isolate the initiation step from the propagation step. The introduction of the radical scavenger TEMPO (2,2,6,6-tetramethylpiperidin-1-oxyl) acts as a self-validating diagnostic tool. If the reaction is completely restrained upon TEMPO addition, it confirms a single-electron-transfer radical process is operating[4].

Step-by-Step Methodology:

  • Reagent Preparation: In a nitrogen-filled glovebox, add the difluoroalkyl halide precursor (0.2 mmol), the photocatalyst (e.g.,

    
    , 2 mol%), and TEMPO (0.4 mmol, 2.0 equiv) to an oven-dried 10 mL Schlenk tube[5].
    
  • Solvent Addition: Add 2.0 mL of anhydrous, degassed solvent (e.g., MeCN) to the mixture. Seal the tube with a Teflon-lined cap.

  • Irradiation: Place the reaction vessel approximately 2 cm away from a 5 W Blue LED light source (

    
     nm). Irradiate at room temperature for 12 hours.
    
  • Analysis & Validation: Remove the solvent under reduced pressure. Dissolve the crude mixture in

    
    , add a known amount of fluorobenzene as an internal standard, and acquire a 
    
    
    
    NMR spectrum.

Diagnostic Outcome: If the TEMPO-


 adduct is observed (typically a distinct signal around -80 to -90 ppm), the SET radical generation is successful. If your main reaction is failing despite this, the issue lies downstream (e.g., poor alkene acceptor reactivity). If no adduct is formed, the photocatalyst redox potential is mismatched with the 

precursor.

Frequently Asked Questions (FAQs)

Q: Does oxygen affect the difluoroalkylation process? A: Yes. Molecular oxygen is an excellent triplet quencher and a potent radical scavenger. It will quench the excited state of the photocatalyst and react with the


 radical to form peroxy radicals, completely inhibiting the desired pathway. Rigorous freeze-pump-thaw degassing is mandatory.

Q: Can I use organic dyes instead of Iridium/Ruthenium complexes? A: Yes. Organic dyes like Eosin Y or Rose Bengal can be used, but their excited-state redox potentials are generally narrower than transition metal complexes. They often require a sacrificial electron donor (like an amine) to enter a reductive quenching cycle, which re-introduces the risk of premature HAT[3].

References

  • Source: uliege.
  • Source: acs.
  • Merging Visible-Light Photoredox and Organoamine Catalysis for the C-3 Difluoroalkylation of Quinoxalin-2(1H)
  • Source: acs.

Sources

Optimization

Handling moisture sensitivity of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate

Topic: Handling moisture sensitivity of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate Content type: Technical Support Center (Q&A / Troubleshooting) Audience: Researchers, Scientists, Drug Development Professionals Stat...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Handling moisture sensitivity of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate Content type: Technical Support Center (Q&A / Troubleshooting) Audience: Researchers, Scientists, Drug Development Professionals

Status: Operational Agent: Senior Application Scientist Subject: Moisture Management & Handling Protocols for CAS 2413904-14-8

Welcome to the Technical Support Center. This guide addresses the critical moisture sensitivity of Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate , a specialized reagent used for introducing the (4-fluorophenoxy)difluoromethyl motif or generating specific difluorocarbene intermediates. Due to the electron-withdrawing nature of the fluorine atoms and the phenoxy group, this salt exhibits distinct hygroscopic behavior that directly impacts reaction stoichiometry and safety.

🚨 Urgent: Quick Status Check

Q: My reagent appears sticky or has formed a solid cake. Is it still usable?

A: Proceed with extreme caution. Stickiness or clumping is a primary indicator of moisture absorption. Unlike simple inorganic salts, the hydration of this fluorinated carboxylate initiates a chemical degradation cascade, not just a physical change.

  • Immediate Action: Do not use for critical GMP or high-value steps without validation.

  • Diagnosis: Run a quantitative

    
     NMR in a dry solvent (e.g., DMSO-
    
    
    
    ).
    • Intact Reagent: Single sharp peak (typically around -70 to -80 ppm depending on reference).

    • Degradation: Appearance of a doublet (-OCF2H) around -80 to -90 ppm (

      
       Hz). This indicates protonation and decarboxylation have occurred.
      
🔬 Core Knowledge: The "Why" Behind the Protocol

Q: Why is moisture such a critical failure mode for this specific scaffold?

A: The sensitivity stems from the thermodynamics of the difluoroacetate backbone. In a dry state, the sodium salt is kinetically stable. However, water introduces a proton source that shifts the equilibrium toward the free acid form: 2,2-difluoro-2-(4-fluorophenoxy)acetic acid .

  • Protonation:

    
    
    
  • Decarboxylation: Alpha-heteroatom-substituted difluoroacetic acids are thermally unstable. The free acid rapidly undergoes decarboxylation, even at mild temperatures, releasing

    
     and forming the neutral difluoromethyl ether byproduct.
    
  • Irreversibility: Once decarboxylation occurs, the active "carbene-equivalent" functionality is lost permanently. Drying a wet, decomposed sample will not regenerate the salt; it will only leave you with sodium hydroxide and organic impurities.

Visualization: Degradation Pathway

Decomposition Salt Active Reagent (R-CF2-CO2Na) Acid Unstable Acid (R-CF2-CO2H) Salt->Acid + H+ Water Moisture (H2O) Water->Acid Proton Source Byproduct Inert Ether (R-CF2-H) Acid->Byproduct Decarboxylation (Fast) CO2 Gas (CO2) Acid->CO2

Figure 1: The moisture-induced degradation pathway. Once the acid forms, it irreversibly collapses into the inert difluoromethyl ether.

🛠️ Storage & Handling FAQs

Q: Can I store this on the shelf if I use Parafilm? A: No. Parafilm is permeable to water vapor over time.

  • Standard Storage: Store in a desiccator or a dedicated moisture-barrier bag (foil-lined) at 2–8°C.

  • Long-Term Storage: A nitrogen-filled glovebox is the gold standard. If a glovebox is unavailable, store in a jar containing activated molecular sieves or Drierite, strictly under argon/nitrogen.

Q: I need to weigh it on an open bench. How much time do I have? A: You have a "safe window" of approximately 2–5 minutes depending on ambient humidity (RH).

  • < 40% RH: Stable for quick weighing.

  • > 60% RH: Significant water uptake occurs within minutes.

  • Protocol: Allow the container to warm to room temperature before opening to prevent condensation. Weigh into a pre-dried vial and cap immediately.

📉 Troubleshooting Guide

Q: My reaction yield is low (10-30%). Could moisture be the cause? A: Yes, moisture is the most common silent killer for difluorocarbene/radical reactions.

ObservationDiagnosisRemedial Action
Bubbling upon addition Acid-base reaction with water (releasing

)
Check solvent water content (Karl Fischer). Ensure solvent is <50 ppm

.
New spot on TLC (Non-polar) Formation of protonated byproduct (

)
The reagent was likely decomposed before use. Check reagent batch purity.
Reaction Stalls Quenching of active speciesIncrease reagent equivalents (start with 1.5–2.0 eq). Add activated 3Å molecular sieves to the reaction vessel.
White precipitate Sodium hydroxide/carbonate formationVerify inert atmosphere quality. Oxygen/Moisture leak in the line.
🧪 Validated Protocols
Protocol A: Re-Drying the Reagent

If you suspect mild moisture uptake (clumping but no discoloration), follow this drying procedure.

  • Equipment: Vacuum oven or Schlenk line drying pistol.

  • Temperature: Set to 40–45°C . Do not exceed 60°C, as thermal instability may trigger solid-state decomposition.

  • Vacuum: High vacuum (< 1 mbar) is essential.

  • Duration: Dry for 4–6 hours.

  • Validation: Weigh before and after. If mass loss > 2%, analyze by NMR to ensure no hydrolysis occurred.

Protocol B: Reaction Setup (Moisture-Free)

Standard operating procedure for difluoromethylation.

  • Vessel: Flame-dry a reaction vial/flask under vacuum and backfill with Argon (

    
    ).
    
  • Solvent: Use anhydrous solvents (DMF, DMSO, or Acetonitrile) taken directly from a solvent purification system or dried over activated 3Å MS.

  • Addition:

    • Solid Addition: Add the sodium salt quickly against a positive flow of Argon.

    • Solution Addition: Dissolve the salt in dry solvent inside a glovebox and transfer via syringe.

  • Scavenger: For highly sensitive catalytic cycles, add 100 mg of activated 4Å molecular sieves per mmol of substrate.

Visualization: Handling Decision Tree

Handling Start Start: Reagent Handling Check Visual Inspection: Free-flowing powder? Start->Check Yes Proceed to Weighing Check->Yes Yes No Stop: Potential Degradation Check->No No (Clumped) Environment Lab Humidity > 50%? Yes->Environment Analyze Run 19F NMR (DMSO-d6) No->Analyze Bench Benchtop Weighing: < 2 mins exposure Use Argon flush Environment->Bench No Glovebox Glovebox Weighing: Recommended Environment->Glovebox Yes Result Doublet at -80ppm? Analyze->Result Discard Discard Reagent (Irreversible Loss) Result->Discard Yes (Decomposed) Dry Vacuum Dry (40°C, 4h) Result->Dry No (Just Wet)

Figure 2: Decision matrix for handling and validating reagent integrity.

References
  • Li, Y., et al. "Sodium Chlorodifluoroacetate: A Practical Difluorocarbene Reagent." Journal of Organic Chemistry.
  • PubChem. 2,2-Difluoro-2-(trifluoromethoxy)acetate sodium salt.[1] Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 4-Fluorophenoxy Difluoromethylated Products

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the isolation of 4-fluorophenoxy difluoromethyl ethers (Ar–OCF₂H).

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the isolation of 4-fluorophenoxy difluoromethyl ethers (Ar–OCF₂H). The introduction of the difluoromethoxy group is a critical strategy for enhancing metabolic stability and lipophilicity in drug design[1]. However, the unique physicochemical properties of these fluorinated motifs—specifically their high volatility and lipophilicity—present distinct purification challenges that require precise, mechanistically driven workflows.

Mechanistic Troubleshooting & FAQs

Q: Why is my isolated yield significantly lower than my ¹⁹F NMR conversion yield? A (Causality): The primary culprit is product volatility. The 4-fluorophenoxy difluoromethyl ether is a low-molecular-weight compound that lacks hydrogen-bond donors. The addition of fluorine atoms increases the vapor pressure of the molecule relative to its unfluorinated analogs. Applying high vacuum or elevated temperatures during post-chromatography solvent removal will strip the product alongside the solvent, preventing isolation in high yields[2]. Solution: Never use a high-vacuum manifold (<1.0 mmHg) to dry these specific products. Evaporate solvents under strictly controlled reduced pressure (e.g., 30 °C water bath, ≥120 mmHg)[3].

Q: How do I efficiently separate unreacted 4-fluorophenol without relying solely on chromatography? A (Causality): 4-fluorophenol and its difluoromethylated ether often co-elute on silica gel due to band broadening. However, they have vastly different electronic properties. 4-fluorophenol has a pKₐ of ~8.7, whereas the difluoromethyl ether is neutral. Solution: Exploit this pKₐ difference via an aggressive alkaline wash. Washing the organic layer with 1 M NaOH deprotonates the phenol into a highly water-soluble sodium phenoxide salt, driving it entirely into the aqueous phase while the lipophilic ether remains in the organic phase.

Q: I observe degradation or poor mass recovery of my product on the silica column. What is the cause? A (Causality): While the –OCF₂H group is generally stable under basic and neutral conditions, extended residence time on slightly acidic standard silica gel can lead to partial hydrolysis or irreversible adsorption of sensitive functionalized ethers. Solution: Pre-treat the silica gel with 1% triethylamine (TEA) in hexanes to neutralize acidic silanol sites, or utilize a rapid plug-filtration method rather than a long, slow column.

Purification Workflow Architecture

G N1 Crude Reaction Mixture (Product + 4-Fluorophenol) N2 Aqueous Quench & Extraction (Removes polar salts) N1->N2 N3 Alkaline Wash (1M NaOH) (Deprotonates Phenol) N2->N3 N4 Organic Phase (Contains Product) N3->N4 Organic N5 Aqueous Phase (Contains Phenoxide - Discard) N3->N5 Aqueous N6 Drying (Na2SO4) & Filtration N4->N6 N7 Silica Gel Chromatography (Hexane/EtOAc) N6->N7 N8 Controlled Evaporation (30°C, 120 mmHg) N7->N8 N9 Pure 4-Fluorophenoxy Difluoromethyl Ether N8->N9

Purification workflow for 4-fluorophenoxy difluoromethyl ethers.

Validated Standard Operating Procedure (SOP)

This protocol is designed as a self-validating system , ensuring that each step provides measurable feedback before you proceed to the next.

Step 1: Aqueous Quenching & Phase Separation

  • Action: Dilute the crude reaction mixture with deionized water (40 mL per 10 mmol scale) to quench residual difluorocarbene precursors (e.g., sodium chlorodifluoroacetate). Extract with ethyl acetate (3 × 20 mL).

  • Validation Checkpoint: Verify the pH of the aqueous layer using indicator paper. It should be neutral to slightly basic. If highly acidic, re-extract to ensure no product is trapped in emulsions.

Step 2: Alkaline Washing (Critical Step)

  • Action: Wash the combined organic layers with 1 M aqueous NaOH (2 × 20 mL).

  • Validation Checkpoint: Spot the washed organic layer on a TLC plate (UV 254 nm) against a pure 4-fluorophenol standard. The lower-R_f spot corresponding to the starting phenol must be completely absent. If present, repeat the NaOH wash.

Step 3: Drying and Filtration

  • Action: Dry the organic phase over anhydrous Na₂SO₄ (approx. 1 g per 10 mL of solvent). Filter through a medium-porosity Büchner funnel.

  • Validation Checkpoint: The organic filtrate must be perfectly optically clear. Any turbidity indicates suspended water micro-droplets, requiring additional drying agent.

Step 4: Flash Chromatography

  • Action: Load the filtrate onto a silica gel column. Elute using a highly non-polar gradient (100% Hexanes transitioning to 95:5 Hexanes:Ethyl Acetate).

  • Validation Checkpoint: Monitor fractions via TLC. The difluoromethyl ether product will elute rapidly (high R_f) due to the lipophilic nature of the –OCF₂H and –F groups.

Step 5: Controlled Solvent Evaporation

  • Action: Concentrate the product fractions using a rotary evaporator. Set the water bath to exactly 30 °C and the vacuum to no lower than 120 mmHg[3].

  • Validation Checkpoint: Weigh the flask at 10-minute intervals until a constant mass is achieved. Confirm final purity via ¹⁹F NMR (Look for the characteristic doublet of the –OCF₂H group around -80 to -85 ppm, distinct from the 4-fluoro aromatic signal).

Quantitative Method Comparison

The following table summarizes the efficacy of various purification techniques specifically for isolating volatile Ar–OCF₂H products.

Purification TechniqueUnreacted Phenol RemovalProduct Recovery YieldScalabilityKey Limitations & Notes
Direct Silica Gel Chromatography Moderate (Co-elution risk)60 - 75%LowHigh risk of product loss due to evaporation during extended fraction pooling.
Alkaline Wash + Controlled Evap. Excellent (>99%)90 - 95%HighHighly recommended. Requires strict adherence to vacuum limits (120 mmHg).
Kugelrohr Distillation Poor< 50%LowThermal degradation risk; poor separation from other fluorinated byproducts.
Reverse-Phase HPLC Excellent (>99%)80 - 85%Very LowCost-prohibitive for scale-up; requires difficult aqueous solvent removal.

References

  • Synthesis of Difluoromethyl Ethers with Difluoromethyltriflate Source: PMC - NIH URL
  • Difluoromethylation of Phenols - Organic Syntheses Procedure Source: Organic Syntheses URL
  • Mechanochemical Difluoromethylations of Alcohols Source: CCS Chemistry URL

Sources

Optimization

Catalyst poisoning in Pd-catalyzed reactions with fluorinated acetates

Welcome to the Catalysis Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex mechanistic challenges associated with palladium (Pd) catalyst pois...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Catalysis Technical Support Center . As a Senior Application Scientist, I have designed this troubleshooting guide to address the complex mechanistic challenges associated with palladium (Pd) catalyst poisoning—specifically when utilizing fluorinated acetates like Palladium(II) trifluoroacetate,


.

While fluorinated acetates significantly enhance the electrophilicity of the Pd(II) center (accelerating C–H activation and oxidative additions), they introduce unique deactivation pathways. This guide synthesizes field-proven methodologies, kinetic causality, and self-validating protocols to help you rescue stalled reactions and maximize your Turnover Numbers (TON).

Part 1: Mechanistic Overview of Catalyst Deactivation

To troubleshoot effectively, we must first understand the causality of the failure.


 deactivation typically occurs via two primary divergent pathways: Irreversible Aggregation  and Off-Cycle Trapping .

G Pd_Pre Pd(II)(TFA)2 (Active Precatalyst) Sub_Coord Substrate Coordination Pd_Pre->Sub_Coord Normal Cycle Beta_Elim β-Hydride Elimination Sub_Coord->Beta_Elim Pd_0 Pd(0) Intermediate Beta_Elim->Pd_0 Reox O2 / Oxidant Reoxidation (Regeneration) Pd_0->Reox Fast Pd_Black Pd Black Aggregation (Irreversible Deactivation) Pd_0->Pd_Black Slow Reoxidation / Solvent Reduction Off_Cycle [Pd(0)(PAr3)n(TFA)]- (Anionic Off-Cycle Trap) Pd_0->Off_Cycle Excess TFA- & Phosphines Reox->Pd_Pre

Fig 1: Catalytic cycle of Pd(TFA)2 highlighting the two primary deactivation pathways.

Part 2: Troubleshooting FAQs

Q1: My


 catalyzed aerobic oxidation stalls at 10% conversion, and a black precipitate forms at the bottom of the flask. What is happening? 
A1:  The black precipitate is "Pd black," an inactive agglomeration of 

nanoparticles[1]. In aerobic oxidations, the

center is reduced to

following

-hydride elimination. If the rate of

reoxidation by

is slower than the rate of metal-metal agglomeration, the catalyst prematurely dies. Furthermore, if you are using amide solvents (e.g., DMF or DMA), the solvent itself can induce

-hydride elimination, acting as an unintended reducing agent that accelerates

formation[2].
  • The Fix: Introduce a strongly coordinating, oxidation-resistant stabilizing ligand. The use of 4,5-diazafluoren-9-one or catalytic amounts of DMSO stabilizes the

    
     intermediate just long enough for molecular oxygen to reoxidize it back to the active 
    
    
    
    species without forming Pd black[3][4].

Q2: I switched from


 to 

to increase the electrophilicity for a cross-coupling reaction, but now the reaction yields nothing. The solution remains a clear yellow.
A2: You are likely trapped in an off-cycle anionic resting state. While the trifluoroacetate (

) ligand makes the

center highly electrophilic, excess

in the presence of triarylphosphines can form highly stable, unreactive anionic complexes such as

[5]. This stable resting state prevents the necessary oxidative addition or transmetalation steps.
  • The Fix: Reduce the equivalents of your phosphine ligand, or utilize a halide scavenger (like

    
    ) if halide competition is present. Alternatively, modulate the free 
    
    
    
    concentration by adjusting your buffer system.

Q3: How do I properly manage the acidity when using fluorinated acetates? A3: Fluorinated acetic acids are substantially stronger than standard acetic acid (TFAH has a


). Unbuffered TFAH will rapidly protonate your basic ligands (rendering them incapable of coordinating to Pd) or prematurely protonate Pd-enolates, halting the catalytic cycle.
  • The Fix: Always employ a "buffer pair." The combination of Potassium Trifluoroacetate (KTFA) and Trifluoroacetic Acid (TFAH) is indispensable. This pair maintains an optimal acidity window—facilitating the protonation of intermediates when necessary for product release, while preventing the degradation of the catalyst system[6].

Part 3: Quantitative Data & Catalyst Comparison

To make informed experimental choices, use the following table to compare how different Pd-acetate precursors interact with the reaction environment.

Catalyst PrecursorElectrophilicityLigand LabilityPrimary Deactivation RiskRecommended Mitigation Strategy

ModerateModerateSlow reduction to Pd(0)Use standard phosphine/amine ligands.

HighHighRapid Pd black aggregation[1]Add 4,5-diazafluoren-9-one or DMSO[3].

+

HighLow (Off-cycle)Anionic trap

[5]
Limit phosphine equivalents; control pH.

in DMF
HighHighSolvent-induced reduction[2]Switch to non-amide solvents or buffer heavily.

Part 4: Experimental Protocols & Workflows

Protocol A: Preparation of a Buffered Catalytic System

This self-validating protocol ensures that the acidity of the reaction medium is strictly controlled, preventing both ligand protonation and premature catalyst aggregation.

  • Vessel Preparation: Flame-dry a Schlenk tube under vacuum and backfill with inert gas (Argon or

    
    ).
    
  • Buffer Formulation: Add 0.2 equivalents of Potassium Trifluoroacetate (KTFA) and 0.1 equivalents of Trifluoroacetic Acid (TFAH) relative to the substrate. Causality: This specific ratio establishes a buffer pair that controls the acidity of the medium, ensuring the Pd-enolate can be protonated without destroying the active catalyst[6].

  • Catalyst & Ligand Addition: Add 5 mol%

    
     and 5.5 mol% of a stabilizing ligand (e.g., 4,5-diazafluoren-9-one). Causality: The slight excess of ligand ensures all Pd centers are coordinated, preventing naked Pd(0) from agglomerating into Pd black[3].
    
  • Solvent Addition: Inject the chosen solvent (avoiding unbuffered DMF if possible to prevent solvent-induced reduction[2]). Stir at room temperature for 10 minutes until a homogeneous, clear solution is achieved.

  • Substrate Introduction: Add the substrate and elevate to the target temperature. Monitor via GC/MS. A sustained clear or slightly amber solution indicates a healthy, active catalytic cycle.

Workflow Start Initiate Pd(TFA)2 Reaction Check_pH Assess System Acidity Start->Check_pH Buffer Add KTFA/TFAH Buffer Pair Check_pH->Buffer Unbuffered Ligand Add Stabilizing Ligand (e.g., 4,5-diazafluoren-9-one) Buffer->Ligand Monitor Monitor Reaction via HPLC/GC Ligand->Monitor Success Reaction Complete (High TON) Monitor->Success Clear Solution Fail Pd Black Precipitates (Low TON) Monitor->Fail Black Precipitate Fail->Ligand Increase Ligand Loading

Fig 2: Logical workflow for buffering and stabilizing Pd(TFA)2 reactions.

Protocol B: Post-Reaction Palladium Scavenging

Fluorinated acetates can make residual palladium highly soluble, complicating purification in drug development.

  • Quenching: Upon reaction completion, cool the mixture to room temperature.

  • Scavenger Addition: Add 5-10 equivalents (relative to initial Pd loading) of a thiol-functionalized silica gel (e.g., SiliaMetS® Thiol). Causality: The soft sulfur atoms have a high affinity for the soft Pd ions, effectively stripping them from the fluorinated acetate ligands.

  • Incubation: Stir the suspension vigorously for 2–4 hours at 40°C.

  • Filtration: Filter the mixture through a tightly packed pad of Celite®. Wash the pad with ethyl acetate. The resulting filtrate will have Pd levels reduced to <10 ppm, suitable for downstream pharmaceutical processing.

References

  • Molecular ligand modulation of palladium nanocatalysts for highly efficient and robust heterogeneous oxidation of cyclohexenone to phenol Source: National Institutes of Health (NIH) / Science Advances URL:[Link]

  • Palladium-catalyzed direct β-arylation of ketones with diaryliodonium salts: a stoichiometric heavy metal-free and user-friendly approach Source: Royal Society of Chemistry (RSC) URL:[Link]

  • Formation of anionic palladium(0) complexes ligated by the trifluoroacetate ion and their reactivity in oxidative addition Source: ResearchGate / Journal of Organometallic Chemistry URL:[Link]

  • Solvent-Induced Reduction of Palladium-Aryls, a Potential Interference in Pd Catalysis Source: American Chemical Society (ACS) Organometallics URL:[Link]

  • Overcoming Pd Catalyst Deactivation in the C–H Coupling of Tryptophan Residues in Water Using Air as the Oxidant Source: American Chemical Society (ACS) URL:[Link]

  • Ligand-Promoted Palladium-Catalyzed Aerobic Oxidation Reactions Source: American Chemical Society (ACS) Chemical Reviews URL:[Link]

Sources

Troubleshooting

Technical Support Center: Exotherm Control in Sodium 2,2-Difluoro-2-(4-fluorophenoxy)acetate Decomposition

Welcome to the Technical Support Center for advanced fluorination workflows. This guide is designed for researchers and process chemists scaling up the thermal decomposition of sodium 2,2-difluoro-2-(4-fluorophenoxy)acet...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced fluorination workflows. This guide is designed for researchers and process chemists scaling up the thermal decomposition of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (CAS 2413904-14-8).

As a difluorocarbene (:CF2) precursor, this reagent offers a mild, crystalline alternative to hazardous gaseous reagents. However, its thermal decomposition is highly exothermic. Failure to control the reaction kinetics can lead to severe runaway exotherms, overpressurization, and catastrophic reactor failure. This guide provides the mechanistic causality, troubleshooting FAQs, and a self-validating experimental protocol to ensure safe and reproducible scale-up.

Mechanistic Causality of the Exotherm

To control the exotherm, you must first understand the thermodynamic driving forces. The decomposition of sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate is not a single step, but a cascade driven by the entropic release of carbon dioxide gas .

Upon reaching its thermal onset temperature (


), the acetate undergoes decarboxylation to form a transient difluoro(4-fluorophenoxy)methanide anion. This intermediate rapidly undergoes an exothermic 

-elimination, ejecting sodium 4-fluorophenoxide and generating the reactive singlet difluorocarbene. The sum of these steps releases significant thermal energy. If the reagent is allowed to accumulate below

and is subsequently heated, the entire accumulated mass will decompose simultaneously, exceeding the reactor's cooling capacity .

Pathway A Sodium 2,2-difluoro-2- (4-fluorophenoxy)acetate (Precursor) B Decarboxylation (Thermal Activation) A->B Heat (> Onset Temp) C Difluoro(4-fluorophenoxy)methanide + CO2 (Gas Evolution) B->C D Alpha-Elimination (Exothermic) C->D E Difluorocarbene (:CF2) + Sodium 4-fluorophenoxide D->E Rapid

Thermal decomposition pathway of the fluorinated acetate precursor into difluorocarbene.

Troubleshooting Guide & FAQs

Q1: Why did my reactor experience a sudden, violent temperature spike (runaway exotherm) during reagent addition? A1: This is the classic symptom of reagent accumulation . If the internal temperature of your reactor drops below the decomposition onset temperature (typically ~90–120 °C depending on the solvent system) during the addition of the acetate salt, the reagent will not decompose. Instead, it builds up in the solvent. When the temperature eventually rises back to


, the accumulated mass decomposes all at once. This violent exothermic decomposition is a known hazard for all halo-difluoroacetate salts .

Q2: How can I safely scale up the decomposition without risking an explosion? A2: You must transition from a "batch" mindset to a "continuous decomposition" mindset. Never add the entire mass of the precursor to the reactor at once. Instead, heat your solvent and trapping substrate strictly above the


 of the salt. Add the sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate as a solution (e.g., in diglyme) dropwise. The goal is to ensure the reagent decomposes instantly upon hitting the reaction mixture, limiting the exotherm to the steady-state heat of the individual drops .

Q3: How do I know if the reagent is silently accumulating during a continuous addition? A3: You must implement a self-validating system using gas evolution. Because the decomposition produces exactly one mole of


 for every mole of difluorocarbene generated, 

evolution is a real-time proxy for the decomposition rate. If you are pumping reagent into the reactor but the gas flow meter shows a drop or cessation in gas evolution, the reagent is accumulating. Halt the addition immediately.

Q4: Does the choice of solvent impact the exotherm control? A4: Absolutely. You must select a solvent with a boiling point significantly higher than the


 of the reagent. If you use a low-boiling solvent (like THF or DCM), the solvent will reflux before the reagent reaches its decomposition temperature, guaranteeing massive accumulation and subsequent failure. High-boiling polar aprotic solvents like Diglyme (b.p. 162 °C) or DMF (b.p. 153 °C) are required.

Quantitative Process Parameters

To maintain a safe operating window, monitor the following thermodynamic and kinetic parameters continuously. Deviations from the "Safe Operating Window" require immediate intervention.

ParameterSafe Operating WindowUnsafe ConditionConsequence of Unsafe Condition
Reactor Temperature (

)

°C (Strictly above

)

°C (Below

)
Reagent accumulation; delayed, violent runaway exotherm.
Reagent Addition Rate Dropwise (Matched to cooling capacity)Bolus / Rapid additionExceeds chiller capacity; sudden temperature and pressure spike.

Evolution Rate
Continuous, 1:1 molar ratio with additionZero or lagging behind addition rateSilent accumulation of undecomposed precursor in the reactor.
Solvent Boiling Point

°C (e.g., Diglyme, DMF)

°C (e.g., THF, DCM)
Inability to reach

at ambient pressure; reaction stalls.

Self-Validating Experimental Protocol

This protocol utilizes a mass-balance validation loop. By tying the mechanical addition of the reagent to the physical output of


 gas, the system self-validates its safety state in real-time.

Workflow Start Start Reagent Addition (Dropwise) CheckTemp Is T_reactor >= T_onset? (e.g., 120 °C) Start->CheckTemp Safe Reagent Decomposes Instantly (Controlled Exotherm & CO2 Flow) CheckTemp->Safe Yes Unsafe Reagent Accumulates (No Gas Evolution) CheckTemp->Unsafe No Runaway Sudden Runaway Exotherm (Explosion Risk) Unsafe->Runaway T_reactor eventually rises Action Pause Addition & Restore Heat to T_onset Unsafe->Action Intervention (Halt Pump) Action->CheckTemp

Logical workflow for preventing reagent accumulation and runaway exotherms during addition.

Step-by-Step Methodology: Controlled Difluorocarbene Generation

Step 1: Reactor Preparation & Equilibration

  • Equip a thoroughly dried 3-neck round-bottom flask (or jacketed reactor) with an overhead mechanical stirrer, an internal thermocouple, a heated dropping funnel (or syringe pump), and a reflux condenser.

  • Connect the outlet of the reflux condenser to a wet-test gas meter (or digital mass flow meter) to quantitatively monitor

    
     evolution.
    
  • Charge the reactor with the substrate (alkene/nucleophile) and anhydrous Diglyme.

  • Heat the reactor using a thermoregulated oil bath or jacket until the internal temperature stabilizes at 120–130 °C . Crucial: Do not proceed until thermal equilibrium is reached.

Step 2: Precursor Preparation

  • In a separate vessel, dissolve sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate in anhydrous Diglyme.

  • Transfer this solution to the heated dropping funnel or syringe pump.

Step 3: Self-Validating Addition

  • Begin adding the precursor solution dropwise (e.g., 0.5 mL/min).

  • Monitor the Exotherm: Observe the internal thermocouple. The temperature should remain stable or rise very slightly (1-2 °C), handled by the condenser/jacket.

  • Validate via Gas Evolution: Watch the gas flow meter.

    
     evolution should begin almost immediately and match the molar rate of your addition.
    
  • Safety Interlock: If the internal temperature drops below 110 °C, or if the gas evolution meter stops registering flow while the pump is running, halt the addition immediately . This indicates accumulation. Allow the reactor to re-equilibrate to 120 °C and verify gas evolution resumes before restarting the pump.

Step 4: Completion and Workup

  • Once the addition is complete, maintain the reactor at 120 °C for an additional 30 minutes to ensure all residual precursor has decomposed (gas evolution will drop to zero).

  • Cool the reactor to room temperature. The resulting sodium 4-fluorophenoxide byproduct can be washed out during standard aqueous workup (e.g., partitioning with water and ethyl acetate).

References

  • Title: 5 - Organic Syntheses Procedure (Prepar

    
    -Difluorostyrene via Sodium Chlorodifluoroacetate)
    Source:  Organic Syntheses (orgsyn.org)
    URL: [Link]
    
  • Title: Safety Notables: Information from the Literature (Twelfth Annual Literature Overview on Safety Issues) Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Fluorinated Carbenes Source: Chemical Reviews (ACS Publications) URL: [Link]

Optimization

Technical Support Center: Optimizing Atom Economy in Aryloxydifluoromethylation Reactions

Welcome to the Technical Support Center for advanced fluorination methodologies. The introduction of the aryloxydifluoromethyl group (–CF₂OAr) is a critical transformation in medicinal chemistry and agrochemical developm...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced fluorination methodologies. The introduction of the aryloxydifluoromethyl group (–CF₂OAr) is a critical transformation in medicinal chemistry and agrochemical development, as it serves as a lipophilic and metabolically stable isostere for the –CH₂O– group. However, traditional synthetic routes often suffer from poor atom economy, relying on stoichiometric amounts of toxic heavy metals or generating massive amounts of salt waste.

This guide is designed for researchers, scientists, and drug development professionals. It provides field-proven troubleshooting strategies, mechanistic insights, and standardized protocols to transition your workflows toward highly efficient, catalytic, and atom-economical aryloxydifluoromethylation.

Diagnostic FAQ & Troubleshooting Guide

Q1: We are currently using stoichiometric difluorocarbene precursors and phenols, resulting in massive salt waste and poor atom economy. How can we transition to a more sustainable approach for heteroaromatic substrates? A1: The most effective strategy to improve atom economy in these systems is to switch to a decarboxylative radical coupling approach. By utilizing aryloxydifluoroacetic acids (ArOCF₂COOH) as the primary reagent, you generate the required ArOCF₂• radical with carbon dioxide (CO₂) as the sole stoichiometric byproduct[1]. A highly recommended protocol employs catalytic silver nitrate (AgNO₃) combined with an oxidant like potassium persulfate (K₂S₂O₈)[1]. This completely bypasses the need for stoichiometric transition metals. The causality here relies on the low oxidation potential of the carboxylate, which readily undergoes single-electron transfer (SET) to form a carboxyl radical that rapidly extrudes CO₂ to yield the target fluorinated radical.

Q2: When attempting the synthesis of aryldifluoromethyl aryl ethers (ArCF₂OAr') via traditional Sₙ2 pathways, we observe poor yields, requiring harsh conditions that degrade our complex APIs. What is the modern catalytic alternative? A2: Traditional nucleophilic substitution at a CF₂ center is notoriously inefficient due to the strong electron-withdrawing nature of the fluorine atoms, which strengthens the C–X bond and repels incoming nucleophiles. To resolve this, transition to a strategy[2]. This method couples an aryloxydifluoromethyl halide with an arylboronic acid. Nickel catalysis provides a cost-effective, atom-economical alternative to Palladium. Because Nickel can readily access Ni(I) and Ni(III) oxidation states, it facilitates a radical-type oxidative addition that easily overcomes the activation barrier of the CF₂ center, allowing the reaction to proceed under mild conditions with high functional group tolerance[2].

Q3: Is it possible to eliminate metal catalysts entirely to achieve a "metal-free" aryloxydifluoromethylation while maintaining high step- and atom-economy? A3: Yes. To achieve a completely metal-free system, photoredox catalysis is the premier choice[3]. You can utilize an organic photocatalyst (such as Eosin Y or 4CzIPN) under visible light irradiation[3]. For example, using reagents like methyl fluorosulfonyldifluoroacetate as a radical source under photoredox conditions allows for the direct functionalization of unactivated alkenes or heteroarenes[4]. The atom economy is maximized because the photon acts as a traceless reagent, driving the SET processes to generate the CF₂ radical species without the need for transition metal complexes or harsh thermal initiators[4].

Quantitative Data Summary: Method Comparison

To assist in selecting the most appropriate protocol for your specific substrate, the following table summarizes the quantitative metrics and operational parameters of various aryloxydifluoromethylation strategies.

MethodologyPrimary ReagentCatalyst SystemByproducts / WasteAtom EconomyTypical YieldsBest Application
Traditional Sₙ2 ArOCF₂-X + PhenolNone (Requires strong base)Stoichiometric halide saltsLow (< 40%)20% - 50%Simple, robust substrates
Decarboxylative ArOCF₂COOHAgNO₃ (10 mol%) / K₂S₂O₈CO₂, Sulfate saltsHigh (> 75%)60% - 90%C–H functionalization of heteroarenes
Ni-Cross Coupling ArOCF₂-Br + Ar-B(OH)₂NiCl₂(dme) (5 mol%)Borates, Bromide saltsModerate (60%)70% - 95%Late-stage API functionalization
Photoredox ArOCF₂-SO₂NaOrganic Dye (2 mol%)SO₂, Na saltsVery High (> 85%)55% - 85%Metal-sensitive compounds

Standard Operating Procedures (SOPs)

Protocol A: Silver-Catalyzed Decarboxylative C–H Aryloxydifluoromethylation

This protocol is self-validating: the evolution of CO₂ gas serves as a visual indicator of successful radical initiation.

  • Substrate Preparation: In an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the heteroarene substrate (0.2 mmol, 1.0 equiv) and the selected aryloxydifluoroacetic acid (0.3 mmol, 1.5 equiv).

  • Catalyst & Oxidant Loading: Add AgNO₃ (3.4 mg, 0.02 mmol, 10 mol%) and K₂S₂O₈ (108 mg, 0.4 mmol, 2.0 equiv).

  • Solvent & Degassing (Critical Step): Add 2.0 mL of a mixed solvent system (CH₃CN/H₂O, 1:1 v/v). Seal the tube with a rubber septum. Sparge the solution with ultra-pure Nitrogen or Argon for 10 minutes. Failure to remove dissolved oxygen will result in radical quenching and poor yields.

  • Reaction Execution: Replace the septum with a Teflon screw cap under positive inert gas flow. Transfer the tube to a pre-heated oil bath at 50 °C. Stir vigorously for 12–24 hours.

  • Workup & Validation: Cool to room temperature. Dilute with ethyl acetate (10 mL) and wash with saturated aqueous NaHCO₃ (2 × 5 mL) to remove unreacted acid. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol B: Nickel-Catalyzed Synthesis of Aryldifluoromethyl Aryl Ethers

This protocol leverages Ni(I)/Ni(III) cycles. The deep color change of the solution upon catalyst activation validates the formation of the active Ni species.

  • Catalyst Preparation: In an argon-filled glovebox, charge a reaction vial with NiCl₂(dme) (2.2 mg, 5 mol%), dtbbpy ligand (2.7 mg, 5 mol%), the arylboronic acid (0.3 mmol, 1.5 equiv), and K₃PO₄ (85 mg, 0.4 mmol, 2.0 equiv).

  • Reagent Addition: Add the aryloxydifluoromethyl bromide (0.2 mmol, 1.0 equiv).

  • Solvent Addition: Add anhydrous 1,4-dioxane (2.0 mL). Seal the vial tightly.

  • Reaction Execution: Remove the vial from the glovebox and stir at 80 °C for 16 hours.

  • Workup: Cool the mixture, filter through a short pad of Celite to remove inorganic salts and precipitated catalyst, eluting with dichloromethane. Concentrate the filtrate and isolate the target ether via column chromatography.

Mechanistic & Workflow Visualizations

Mechanistic Pathway

The following diagram illustrates the atom-economical decarboxylative pathway, highlighting the extrusion of CO₂ and the catalytic regeneration of the Silver species.

Mechanism A ArOCF₂COOH B Ag(I) / Oxidant A->B C ArOCF₂COO• B->C SET D ArOCF₂• + CO₂ C->D -CO₂ E Heteroarene D->E F Radical Adduct E->F G Oxidation (-H⁺) F->G Ag(II)->Ag(I) H Product G->H

Fig 1: Ag-catalyzed decarboxylative aryloxydifluoromethylation mechanistic pathway.

Experimental Workflow

Follow this logical progression to ensure maximum atom economy and reproducibility in your experiments.

Workflow S1 1. Reagent Selection (Prioritize ArOCF₂COOH) S2 2. Catalyst System (AgNO₃ / NiCl₂ / Photocatalyst) S1->S2 S3 3. Solvent & Degassing (Critical: N₂ Sparging) S2->S3 S4 4. Reaction Execution (Thermal / Photochemical) S3->S4 S5 5. Workup & Isolation (Extraction & Chromatography) S4->S5

Fig 2: Standardized workflow for optimizing atom economy in aryloxydifluoromethylation.

References

  • Zhu, X.-L., Huang, Y., Xu, X.-H., & Qing, F.-L. (2020). Silver-Catalyzed C–H Aryloxydifluoromethylation and Arylthiodifluoromethylation of Heteroarenes. Organic Letters, 22(14), 5451-5455.[Link]

  • Sun, J., Li, Z., Huang, X., Ke, Z., & Chen, Z. (2022). Silver-catalyzed C-3 arylthiodifluoromethylation and aryloxydifluoromethylation of coumarins. Organic & Biomolecular Chemistry, 20, 4421-4426.[Link]

  • Yu, W., Xu, X.-H., & Qing, F.-L. (2016). Photoredox Catalysis Mediated Application of Methyl Fluorosulfonyldifluoroacetate as the CF2CO2R Radical Source. Organic Letters, 18(17), 4198-4201.[Link]

  • Authors (2022). Synthesis of Aryldifluoromethyl Aryl Ethers via Nickel-Catalyzed Suzuki Cross-Coupling Reactions. Nature Communications (SpringerNature).[Link]

Sources

Troubleshooting

Technical Support Center: Difluorocyclopropanation Workflows

Welcome to the Advanced Troubleshooting Guide for difluorocyclopropanation. The addition of a difluorocarbene (:CF₂) to an alkene to form a difluorocyclopropane ring is a highly valuable transformation in drug developmen...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Troubleshooting Guide for difluorocyclopropanation. The addition of a difluorocarbene (:CF₂) to an alkene to form a difluorocyclopropane ring is a highly valuable transformation in drug development, imparting unique lipophilicity and metabolic stability to target molecules. However, because singlet :CF₂ is a highly reactive, electrophilic species, side reactions—such as carbene dimerization, oligomerization, and poor conversion—are common challenges.

This guide is designed for researchers and application scientists to diagnose byproduct formation, understand the mechanistic causality behind these failures, and implement self-validating protocols to ensure high-yielding [2+1] cycloadditions.

Diagnostic Workflow for Byproduct Minimization

When a difluorocyclopropanation reaction fails, the first step is analyzing the crude mixture via ¹⁹F NMR to identify the dominant failure mode. The diagnostic workflow below outlines the logic for adjusting your reagents based on observed byproducts.

DiagnosticWorkflow Start Low Yield / High Byproducts Analyze Analyze Reaction Mixture (19F NMR) Start->Analyze ByproductTFE High TFE / c-C3F6 (Carbene Dimerization) Analyze->ByproductTFE ByproductUnreacted Unreacted Alkene (Poor Conversion) Analyze->ByproductUnreacted ActionTFE Lower Initiator Activity (Switch TBAT to NaI) ByproductTFE->ActionTFE ActionSlow Implement Slow Addition Protocol ByproductTFE->ActionSlow ActionTemp Increase Temperature / Use TFDA ByproductUnreacted->ActionTemp

Diagnostic decision tree for resolving difluorocyclopropanation byproducts.

Frequently Asked Questions & Troubleshooting

Q1: Why am I seeing excessive tetrafluoroethylene (TFE) and hexafluorocyclopropane (c-C₃F₆) instead of my desired difluorocyclopropane?

A1: The formation of TFE and c-C₃F₆ is a direct consequence of a high steady-state concentration of singlet difluorocarbene (:CF₂). Because :CF₂ is highly electrophilic, it will readily react with itself or intermediate CF₃⁻ anionoids if the target alkene is not sufficiently nucleophilic, or if the carbene is generated too rapidly.

When using the Ruppert-Prakash reagent (TMSCF₃) with a strong fluoride source like TBAT (tetrabutylammonium triphenyldifluorosilicate), the anionic chain reaction undergoes auto-inhibition and cogenerates perfluoroalkene side products due to a rapid, uncontrolled burst of :CF₂[1].

  • The Solution: Switch to a less basic initiator such as Sodium Iodide (NaI). NaI mediates a quasi-stochastic auto-acceleration that releases :CF₂ at a slower, more controlled rate. This minimizes dimerization and favors the [2+1] cycloaddition, even allowing for the isolation of reactive intermediates without massive byproduct spikes[2].

Q2: How do I optimize the reaction for electron-deficient alkenes?

A2: Electron-deficient alkenes (e.g., acrylates) exhibit a higher activation energy barrier for the [2+1] cycloaddition with the electrophilic :CF₂. If you use standard TMSCF₃ conditions at low temperatures, the carbene will dimerize before it can successfully react with the alkene.

  • The Solution: Transition to Trimethylsilyl 2,2-difluoro-2-(fluorosulfonyl)acetate (TFDA). TFDA releases :CF₂ under non-basic conditions when heated (typically 80–110 °C) or when catalyzed by an organocatalyst like a proton sponge[3]. The elevated temperature provides the necessary thermal energy to overcome the activation barrier of the electron-deficient alkene, while the controlled thermal decomposition of TFDA prevents a high local concentration of the carbene[4].

Mechanistic Pathway of CF₂ Generation and Side Reactions

Understanding the competitive pathways between the desired cycloaddition and undesired dimerization is critical for rational reaction design.

Mechanism TMSCF3 TMSCF3 + Initiator CF2 Singlet :CF2 (Active Carbene) TMSCF3->CF2 Activation Product 1,1-Difluorocyclopropane CF2->Product [2+1] Cycloaddition TFE Tetrafluoroethylene (TFE) CF2->TFE Dimerization Alkene Alkene Substrate Alkene->Product Polymer Oligomers / c-C3F6 TFE->Polymer Further Reaction

Mechanistic pathway showing competitive [2+1] cycloaddition versus carbene dimerization.

Self-Validating Methodology: The "Slow Addition" Protocol

To maintain a low steady-state concentration of :CF₂, the is the industry standard for functionalized and less reactive substrates[5]. Below is a self-validating methodology designed to maximize yield and minimize gaseous byproducts.

Step 1: System Preparation

  • Flame-dry a 2-neck round-bottom flask equipped with a reflux condenser and a magnetic stir bar. Purge with Argon.

  • Add the alkene substrate (1.0 equiv) and anhydrous Sodium Iodide (NaI, 0.2 to 2.2 equiv depending on substrate reactivity)[2].

  • Suspend in anhydrous THF (0.1 M relative to the alkene).

Step 2: Thermal Equilibration

  • Heat the reaction mixture to 65–70 °C (gentle reflux). Causality: Initiating the reaction at this temperature ensures that as soon as :CF₂ is generated, the thermal energy is sufficient to drive the [2+1] cycloaddition, preventing carbene accumulation.

Step 3: The Slow Addition (Core Mechanism)

  • Dissolve TMSCF₃ (2.0 – 3.0 equiv) in an equal volume of anhydrous THF.

  • Using a syringe pump, add the TMSCF₃ solution dropwise over 2 to 4 hours . Causality: This strictly controls the stoichiometry of active :CF₂ in the flask at any given second, starving the dimerization pathway.

Step 4: In-Process Validation

  • After the addition is complete, stir for an additional 2 hours.

  • Validation Check: Extract a 0.1 mL aliquot, dilute in CDCl₃, and run a quick ¹⁹F NMR. You must observe the disappearance of the TMSCF₃ peak (approx. -67 to -72 ppm) and the appearance of the characteristic difluorocyclopropane multiplet (typically between -130 and -150 ppm). If unreacted TMSCF₃ remains, continue heating.

Step 5: Quench and Isolation

  • Cool the reaction to room temperature. Quench carefully with distilled water to destroy any residual silyl species.

  • Extract with Ethyl Acetate or DCM, wash with brine, dry over Na₂SO₄, and purify via silica gel chromatography.

Quantitative Reagent Selection Guide

Use the following table to select the optimal difluorocarbene source based on your substrate's electronic properties and thermal stability.

Carbene SourceTypical Initiator / ConditionsOperating Temp (°C)Byproduct RiskBest Application
TMSCF₃ (Ruppert-Prakash)NaI (0.2 - 2.2 equiv)60 - 70High (if added rapidly)Electron-rich to neutral alkenes; broad functional group tolerance.
TFDA Heat / Proton Sponge80 - 110Low to ModerateElectron-deficient alkenes; metal-free conditions.
ClCF₂COONa Heat (Diglyme/Triglyme)150 - 190ModerateSimple, robust, high-temperature tolerant substrates.
PhHgCF₃ (Seyferth's)NaI80LowHistorical use; highly toxic (Not recommended for modern labs).

References

  • Difluorocarbene Generation from TMSCF3: Kinetics and Mechanism of NaI-Mediated and Si-Induced Anionic Chain Reactions Source: Journal of the American Chemical Society (JACS) URL:[Link]

  • gem-Difluoroolefination of Diazo Compounds with TMSCF3 or TMSCF2Br: Transition-Metal-Free Cross-Coupling of Two Carbene Precursors Source: Journal of the American Chemical Society (JACS) URL:[Link]

  • Metal-free synthesis of α,α-difluorocyclopentanone derivatives via regioselective difluorocyclopropanation/VCP rearrangement of silyl dienol ethers Source: Arkivoc URL:[Link]

  • The preparation and properties of 1,1-difluorocyclopropane derivatives Source: Beilstein Journal of Organic Chemistry URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Advanced NMR Characterization of 2,2-Difluoro-2-(4-fluorophenoxy)acetate Derivatives

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals. Executive Summary: The Fluorine Advantage In medicinal chemistry, the 2,2-difluoro-2-phenoxy...

Author: BenchChem Technical Support Team. Date: March 2026

Content Type: Publish Comparison Guide Audience: Medicinal Chemists, Structural Biologists, and Drug Development Professionals.

Executive Summary: The Fluorine Advantage

In medicinal chemistry, the 2,2-difluoro-2-phenoxyacetate scaffold represents a critical bioisosteric replacement for the traditional phenoxyacetic acid moiety (found in agents like 2,4-D or ethacrynic acid derivatives). While the non-fluorinated parent is susceptible to rapid metabolic oxidation at the


-methylene position, the introduction of the gem-difluoro (

) group blocks this degradation pathway, enhances lipophilicity, and modulates pKa.

However, characterizing this motif presents unique challenges. The replacement of protons with fluorine renders the linker "silent" in standard


 NMR, requiring a shift to heteronuclear multidimensional techniques. This guide objectively compares the NMR performance of 2,2-difluoro-2-(4-fluorophenoxy)acetate  against its non-fluorinated and trifluoromethyl analogs, providing validated protocols for unambiguous structural verification.

Comparative Analysis: Spectral Performance & Utility

Structural Alternatives Comparison

The following table contrasts the NMR signatures and physicochemical properties of the target scaffold against its primary structural alternatives.

Table 1: Comparative NMR & Physicochemical Profile

FeatureTarget: 2,2-Difluoro-2-(4-fluorophenoxy)acetate Alternative A: Phenoxyacetate (Non-fluorinated) Alternative B: Trifluoromethyl Ether (

)
Linker Structure



(No carbonyl link)

NMR Signature
Silent Linker. No signal for the bridge. Only aromatic & ester protons visible.Diagnostic Singlet.

ppm (

).
Silent. No linker protons.

NMR Signature
Dual Signals. 1.

:

to

ppm (multiplet).2.

:

to

ppm (singlet/triplet).
Single Signal. Only

visible (if present).
Single Signal.

:

ppm (singlet).

NMR Linker
Triplet (

).

ppm (

Hz).
Singlet/Triplet.

ppm (depends on decoupling).
Quartet (

).

ppm (

Hz).
Metabolic Stability High. Blocks CYP450

-hydroxylation.
Low. Prone to rapid oxidative dealkylation.High. Chemically inert, but lacks carboxylate functionality.
The "Silent Linker" Challenge

In standard drug development workflows, the disappearance of the


-methylene proton signal (singlet at 4.6 ppm) upon fluorination is often mistaken for decomposition or hydrolysis.
  • The Solution: You must validate the integrity of the ether linkage using

    
     NMR (observing the characteristic triplet of the 
    
    
    
    carbon) or
    
    
    NMR. Relying solely on
    
    
    NMR is insufficient for this class of compounds.

Detailed Experimental Protocols

Synthesis Context (For Reference)

To ensure the purity of the sample characterized below, the derivative is typically synthesized via a base-mediated substitution or Reformatsky-type reaction.

  • Reaction: 4-Fluorophenol + Ethyl bromodifluoroacetate +

    
     in DMF (
    
    
    
    ).
  • Purification: Silica gel chromatography (Hexane/EtOAc).[1]

NMR Acquisition Protocol

Objective: Unambiguous assignment of the gem-difluoro linker and the aromatic fluoride.

Equipment: 400 MHz (or higher) NMR spectrometer equipped with a BBFO or TCI cryoprobe capable of


 detection.
Step 1:

NMR (Standard)
  • Solvent:

    
     (preferred for solubility) or 
    
    
    
    .
  • Parameters: Pulse angle

    
    , relaxation delay (
    
    
    
    ) 1.0 s, scans 16.
  • Expected Result:

    • 
       7.0–7.1 ppm (m, 4H, Ar-H).
      
    • 
       4.35 ppm (q, 
      
      
      
      Hz, 2H,
      
      
      ).
    • 
       1.35 ppm (t, 
      
      
      
      Hz, 3H,
      
      
      ).
    • Crucial Absence: No peak at 4.0–5.0 ppm.

Step 2:

NMR (The Validator)
  • Parameters: Spectral width 200 ppm (center at -100 ppm), relaxation delay 2.0 s (fluorine relaxes slower than protons).

  • Referencing: Internal

    
     (0 ppm) or external substitution.
    
  • Expected Result:

    • Signal A (

      
      ): 
      
      
      
      ppm (approx). Multiplet due to
      
      
      and
      
      
      coupling with aromatic protons.
    • Signal B (

      
      ): 
      
      
      
      ppm (approx). Typically a singlet (proton-decoupled) or a complex multiplet if coupled to long-range protons.
  • Interpretation: The integration ratio should be 1:2 (Ar-F : CF2). Any deviation suggests hydrolysis of the difluoroacetate group.

Step 3:

NMR (The Structural Proof)
  • Parameters: Scans > 512 (due to splitting of signal intensity by F coupling).

  • Expected Result:

    • Carbonyl (

      
      ): 
      
      
      
      ppm. Appears as a triplet (
      
      
      Hz).
    • 
      -Carbon (
      
      
      
      ):
      
      
      ppm. Appears as a triplet (
      
      
      Hz). Note: This signal is often low intensity.
    • Aromatic Ipso-C:

      
       ppm. Appears as a triplet  (
      
      
      
      ) due to the ether linkage.

Visualizations & Workflows

Characterization Workflow

This diagram outlines the logical flow for validating the synthesis of gem-difluoro ethers, ensuring no false negatives from the "silent" proton spectrum.

NMR_Workflow Start Crude Reaction Mixture Purification Flash Chromatography (Hex/EtOAc) Start->Purification H1_NMR 1H NMR (Check Purity) Purification->H1_NMR Decision Linker Signal Absent? H1_NMR->Decision Decision->Start No (SM present) F19_NMR 19F NMR (Confirm -CF2-) Decision->F19_NMR Yes (Expected) C13_NMR 13C NMR (Verify Couplings) F19_NMR->C13_NMR Ratio 1:2 Confirmed Validation Structure Validated C13_NMR->Validation Triplets Observed

Caption: Step-by-step logic for validating 2,2-difluoro-2-phenoxyacetate derivatives, prioritizing 19F/13C confirmation.

Metabolic Stability Mechanism

Why choose this derivative? The diagram below illustrates the mechanistic basis for the superior metabolic stability of the difluoro-analog compared to the parent compound.

Metabolism cluster_parent Parent: Phenoxyacetate cluster_product Product: Difluoro-Analog Parent Ar-O-CH2-COOR CYP CYP450 (Oxidation) Parent->CYP Unstable Hemiacetal Int. [Ar-O-CH(OH)-COOR] CYP->Unstable Breakdown Phenol + Glyoxylate Unstable->Breakdown Product Ar-O-CF2-COOR Block C-F Bond Strength Blocks Oxidation Product->Block Stable Metabolically Stable Intact Scaffold Block->Stable

Caption: Comparison of metabolic pathways. The C-F bond prevents the alpha-hydroxylation that degrades non-fluorinated analogs.

References

  • Beilstein Journals. (2021). Synthesis of aryl 2-bromo-2-chloro-1,1-difluoroethyl ethers through the base-mediated reaction between phenols and halothane. Retrieved from [Link]

  • University of California, Santa Barbara. (n.d.). 19F Chemical Shifts and Coupling Constants. Retrieved from [Link]

  • National Institutes of Health (PMC). (2018). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. Retrieved from [Link]

Sources

Comparative

19F NMR shift validation for difluoromethyl ethers

Structural Validation of Difluoromethyl Ethers: A Comparative NMR Guide Executive Summary The difluoromethyl ether ( ) moiety has emerged as a critical bioisostere for hydroxyl and thiol groups in modern drug discovery (...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Validation of Difluoromethyl Ethers: A Comparative NMR Guide

Executive Summary

The difluoromethyl ether (


) moiety has emerged as a critical bioisostere for hydroxyl and thiol groups in modern drug discovery (e.g., Pantoprazole, Roflumilast). It acts as a lipophilic hydrogen bond donor, modulating metabolic stability and membrane permeability. However, its validation is frequently mishandled due to spectral overlap with similar fluorinated motifs.

This guide moves beyond basic assignment, providing a self-validating spectroscopic system . We compare the


 signature against its closest structural analogs (

,

) and establish a rigorous protocol for confirming connectivity and spatial arrangement using 1D and 2D NMR techniques.

Part 1: The Chemical Shift Landscape

Accurate assignment begins with predicting the correct chemical shift window. Unlike protons, fluorine shifts are hypersensitive to the local electronic environment (shielding/deshielding).[1]

Comparative Shift Data

The following table synthesizes experimental data for the three most common "confuser" moieties. Note the distinct window for


 compared to the trifluoromethoxy group.
Functional GroupStructureTypical

Shift (

ppm)*
Multiplicity (

-Coupled)
Coupling Constant (

)
Difluoromethyl Ether

-81 to -86 Doublet 70 – 76 Hz
Trifluoromethoxy

-57 to -59SingletN/A
Difluoromethyl Thioether

-92 to -97Doublet54 – 58 Hz
Difluoromethyl (Alkyl)

-110 to -130Doublet50 – 60 Hz

*Referenced to


 (

ppm).[1] Shifts may drift

ppm depending on solvent polarity (e.g.,

vs.

).
Expert Insight: The Oxygen vs. Sulfur Effect

Notice the shielding effect when moving from Oxygen to Sulfur (


). Sulfur is less electronegative but more polarizable, leading to an upfield shift (more negative ppm) of roughly 

ppm. Furthermore, the

coupling constant drops significantly (

), serving as a secondary confirmation if the chemical shift is ambiguous.

Part 2: Diagnostic Coupling Patterns (The "Fingerprint")

The most robust validation for


 is not the chemical shift alone, but the coupling architecture .
The Primary Signature (Proton-Coupled )

In a standard proton-coupled experiment, the two equivalent fluorine nuclei couple to the single geminal proton.

  • Pattern: Doublet (

    
     intensity).
    
  • Magnitude:

    
    .[2]
    
  • Why it validates: An

    
     group has no protons and appears as a singlet. A 
    
    
    
    group (monofluoromethyl) appears as a triplet (
    
    
    ).
The Chiral Trap (Diastereotopy)

CRITICAL WARNING: If your molecule contains a chiral center nearby, the two fluorine atoms in the


 group become diastereotopic (chemically non-equivalent).
  • Result: The signal splits into an ABX system .

  • Visual: You will not see a clean doublet. You will see two "doublets of doublets" (or a complex multiplet) with a massive geminal fluorine-fluorine coupling (

    
    ) overlaid with the proton coupling.
    
  • Action: Do not discard this sample. This complexity confirms the presence of the chiral center and the

    
     group simultaneously.
    

Part 3: Experimental Validation Protocol

Do not rely on "default" parameter sets. Fluorine relaxation times (


) vary wildly. Follow this self-validating workflow.
Step 1: The "Toggle" Experiment

Run two 1D experiments back-to-back. This is the fastest way to confirm the presence of the proton attached to the


.

Protocol:

  • Exp A (

    
    -Decoupled):  Acquire standard 
    
    
    
    .
    • Result: Singlet at

      
       ppm.
      
  • Exp B (

    
    -Coupled):  Acquire 
    
    
    
    without decoupling.
    • Result: Signal splits into a large doublet (

      
      ).[2]
      
  • Validation: If the signal remains a singlet in Exp B, you likely have an

    
     group or a quaternary impurity.
    
Step 2: Acquisition Parameters
  • Spectral Width (SW): Set to

    
     ppm (
    
    
    
    to
    
    
    ppm) to ensure you don't alias folded peaks.
  • Relaxation Delay (

    
    ): 
    
    • For

      
      : The dipole-dipole relaxation with the geminal proton is efficient. 
      
      
      
      seconds is usually sufficient.
    • Contrast: For

      
       (no protons), 
      
      
      
      can be
      
      
      seconds. Short
      
      
      will suppress the
      
      
      signal relative to
      
      
      .
Logic Flow Diagram: Assignment Algorithm

Assignment_Logic Start Unknown Fluorine Signal (-80 to -100 ppm) Check_Decoupled 1. Run 19F{1H} (Decoupled) Start->Check_Decoupled Singlet Observed: Singlet Check_Decoupled->Singlet Check_Coupled 2. Run 19F (Coupled) Singlet->Check_Coupled Result_Doublet Observed: Doublet (J ~72 Hz) Check_Coupled->Result_Doublet Splitting Occurs Result_Singlet Observed: Singlet Check_Coupled->Result_Singlet No Change Result_Complex Observed: ABX System (Complex Multiplet) Check_Coupled->Result_Complex Complex Splitting Shift_Check Check Shift Value Result_Doublet->Shift_Check Identify_OCF3 LIKELY: -OCF3 (Trifluoromethoxy) Result_Singlet->Identify_OCF3 Identify_Chiral CONFIRMED: -OCF2H (Diastereotopic/Chiral Env.) Result_Complex->Identify_Chiral Identify_OCF2H CONFIRMED: -OCF2H (Difluoromethyl Ether) Shift_Check->Identify_OCF2H -80 to -88 ppm Identify_SCF2H Shift < -90 ppm? Likely -SCF2H Shift_Check->Identify_SCF2H -90 to -100 ppm

Figure 1: Decision matrix for assigning fluorinated ether moieties based on multiplicity and chemical shift.

Part 4: Advanced Validation (2D Methods)

When the 1D spectrum is crowded, 1D coupling patterns can be obscured. We utilize 2D Heteronuclear correlation to prove the atoms are connected in space and through bonds.

- HOESY (Spatial Proximity)

The Heteronuclear Overhauser Effect Spectroscopy (HOESY) is the gold standard for validating the ether linkage.

  • The Question: Is the

    
     group actually attached to the Oxygen which is attached to the aromatic ring/alkyl chain?
    
  • The Experiment: Measure "through-space" interactions.

  • Expected Result: You should see a strong cross-peak between the

    
     signal (
    
    
    
    ppm) and the ortho-protons on the aromatic ring (or nearest neighbors on an alkyl chain).
  • Why: If the group were

    
     attached directly to the ring (no Oxygen), the distance would differ, and the chemical shift would be vastly different (
    
    
    
    ppm).
- HMBC (Connectivity)
  • The Experiment: Long-range coupling (

    
     and 
    
    
    
    ).
  • Expected Result: The Fluorine should show a correlation to:

    • The ipso-carbon (the carbon the oxygen is attached to).

    • The ether carbon itself (direct

      
       is huge, 
      
      
      
      , often appearing as a doublet in the carbon dimension).
Workflow Diagram: 2D Validation

2D_Validation cluster_HOESY Spatial Check (HOESY) cluster_HMBC Connectivity Check (HMBC) Sample Purified Sample HOESY 1H-19F HOESY Sample->HOESY HMBC 19F-13C HMBC Sample->HMBC Ortho Correlation to Ortho-Protons HOESY->Ortho Validation Structure Validated Ortho->Validation Ipso Correlation to Ipso-Carbon HMBC->Ipso Ipso->Validation

Figure 2: Advanced 2D NMR workflow for confirming spatial arrangement and bond connectivity.

References

  • Dungan, C. H., & Van Wazer, J. R. (1970). Compilation of Reported F19 NMR Chemical Shifts. Wiley-Interscience.
  • Dolbier, W. R. (2009). Guide to Fluorine NMR for Organic Chemists. John Wiley & Sons. (Source for coupling constants and solvent effects).[3][4][5][6]

  • Hu, J., et al. (2015). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene. Royal Society of Chemistry (RSC) Advances. Link (Experimental data for aryl difluoromethyl ethers:

    
     ppm, 
    
    
    
    Hz).
  • Rosen, B. R., et al. (2013). 19F NMR as a Robust Tool for the Detection of Fluorinated Functionalities.[3][4][7][8][9][10][11][12] Journal of Medicinal Chemistry. Link (Bioisostere context).

  • Linclau, B., et al. (2012). Fluorine in Medicinal Chemistry. Chemical Society Reviews. Link (Shift comparisons between OCF3 and OCF2H).

Sources

Validation

Comparison of difluorocarbene sources: Phenoxy vs Chloro derivatives

This guide provides an in-depth technical comparison of Sodium Chlorodifluoroacetate ( ) (the classical "Chloro" source) versus Difluoromethyl Phenyl Sulfone ( ) (the modern "Phenyl/Phenoxy-functionalized" standard, ofte...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides an in-depth technical comparison of Sodium Chlorodifluoroacetate (


)  (the classical "Chloro" source) versus Difluoromethyl Phenyl Sulfone (

)
(the modern "Phenyl/Phenoxy-functionalized" standard, often colloquially grouped with aromatic sources).

Sodium Chlorodifluoroacetate vs. Phenyl-Functionalized Reagents

Executive Summary

The generation of difluorocarbene (


) is a pivotal step in introducing the difluoromethyl (

) or difluoromethylene (

) moiety—bioisosteres of oxygen and carbonyl groups—into drug candidates.

Historically, Sodium Chlorodifluoroacetate (Cl-DFA) has been the industrial workhorse due to its low cost. However, its requirement for high thermal activation (


 or refluxing DMF) and uncontrolled carbene release limits its utility with sensitive substrates.

Modern drug discovery has shifted toward Phenyl-functionalized reagents , specifically Difluoromethyl Phenyl Sulfone (Hu’s Reagent) and related sulfoximines. While often chemically distinct from simple "phenoxy" ethers (which are typically substrates rather than sources), these reagents utilize the electronic modulation of the phenyl-sulfonyl group to release


 under milder, base-mediated conditions, offering superior functional group tolerance.
Technical Profile: The Contenders
A. The "Chloro" Standard: Sodium Chlorodifluoroacetate (

)
  • Mechanism: Thermal decarboxylation followed by

    
    -elimination of chloride.
    
  • Activation: Heat (

    
    ).
    
  • Key Characteristic: "Dump and Burn" kinetics—rapid, uncontrolled release of carbene once the threshold temperature is reached.

  • Primary Utility: Large-scale synthesis of robust gem-difluorocyclopropanes;

    
    -/
    
    
    
    -difluoromethylation of phenols/thiols.
B. The "Phenyl" Alternative: Difluoromethyl Phenyl Sulfone (

)
  • Mechanism: Deprotonation by base (e.g.,

    
    , 
    
    
    
    ) followed by
    
    
    -elimination of the phenylsulfinate anion (
    
    
    ).
  • Activation: Base-mediated at low-to-ambient temperatures (

    
     to 
    
    
    
    ).
  • Key Characteristic: Tunable release. The stability of the intermediate carbanion allows for controlled carbene generation.

  • Primary Utility: Difluoromethylation of electrophiles (aldehydes/ketones) and nucleophiles (via radical pathways or carbene transfer) in complex, multi-functionalized molecules.

Comparative Performance Analysis

The following table contrasts the operational parameters of both sources in a standard


-difluoromethylation workflow.
FeatureSodium Chlorodifluoroacetate (Cl-DFA)Difluoromethyl Phenyl Sulfone (Hu's Reagent)
Reagent Stability Hygroscopic solid; degrades in moist air.Stable, crystalline solid. Non-hygroscopic.
Activation Mode Thermal: Requires

(DMF/NMP).
Chemical: Base (

,

) at

.
Byproducts

(gas),

.

(Benzenesulfinate salts).
Atom Economy High (

is 33% of mass).
Lower (Phenylsulfonyl group is waste).
Selectivity Low. Prone to oligomerization (

formation).
High. Controlled concentration of

.
Substrate Scope Limited to thermally stable substrates.Broad. Tolerates aldehydes, esters, and base-sensitive groups.
Cost Very Low (Commodity chemical).Moderate to High (Specialty reagent).[1]
Mechanistic Pathways (Visualized)

The following diagram illustrates the divergent activation pathways. Note the high-energy barrier for Cl-DFA (thermal) versus the base-modulated equilibrium of the Sulfone.

G cluster_0 Chloro-Source (Thermal) cluster_1 Phenyl-Sulfone (Chemical) Cl_DFA Cl-CF2-CO2- Na+ TS_Decarb [Cl-CF2-CO2]- (Transition State) Cl_DFA->TS_Decarb Heat (>95°C) Anion_Cl [Cl-CF2]- TS_Decarb->Anion_Cl -CO2 Carbene_1 :CF2 Anion_Cl->Carbene_1 -Cl- Ph_Sulfone Ph-SO2-CF2-H Anion_Ph [Ph-SO2-CF2]- (Stabilized) Ph_Sulfone->Anion_Ph Deprotonation Deprot Base (OH-/OtBu-) Carbene_2 :CF2 Anion_Ph->Carbene_2 -PhSO2- (Controlled Elimination)

Figure 1: Mechanistic divergence between thermal decarboxylation (Cl-DFA) and base-mediated elimination (Sulfone).

Experimental Protocols
Protocol A: Synthesis of Aryl Difluoromethyl Ethers using Cl-DFA

Best for: Simple phenols, robust substrates, large-scale reactions.

  • Setup: Charge a round-bottom flask with Phenol derivative (1.0 equiv) and

    
     (1.5 equiv) in DMF (
    
    
    
    ).
  • Addition: Add Sodium Chlorodifluoroacetate (Cl-DFA) (2.5 equiv).

  • Reaction: Heat the mixture to 100--110°C under

    
     flow. Note: Vigorous evolution of 
    
    
    
    will occur.
  • Monitoring: Stir for 2--4 hours. Monitor by TLC/GC-MS.

  • Workup: Cool to RT. Dilute with water/EtOAc. Wash organic layer with water (

    
    ) to remove DMF. Dry over 
    
    
    
    .
  • Purification: Silica gel chromatography.

Protocol B: Gem-Difluorocyclopropanation using Hu's Reagent

Best for: Complex alkenes, electron-rich olefins, mild conditions.

  • Setup: Dissolve the Alkene (1.0 equiv) and Difluoromethyl Phenyl Sulfone (1.2 equiv) in dry THF (

    
    ) under Argon.
    
  • Cooling: Cool the solution to -78°C .

  • Activation: Add LiHMDS (1.0 M in THF, 1.3 equiv) dropwise over 10 minutes. Crucial: Slow addition prevents rapid self-quenching of the carbene.

  • Reaction: Stir at -78°C for 1 hour, then allow to warm to Room Temperature over 2 hours.

  • Workup: Quench with saturated

    
    . Extract with 
    
    
    
    .
  • Purification: Flash chromatography.

Decision Logic: Which Source to Choose?

Use the following logic flow to select the appropriate reagent for your campaign.

DecisionTree Start Select Difluorocarbene Source Temp_Sens Is substrate thermally sensitive? (>80°C tolerance?) Start->Temp_Sens Scale Reaction Scale? Temp_Sens->Scale Yes (Tolerates Heat) Hu_Reagent Use Difluoromethyl Phenyl Sulfone (Hu's Reagent) Temp_Sens->Hu_Reagent No (Sensitive) Cl_DFA Use Sodium Chlorodifluoroacetate (Cl-DFA) Scale->Cl_DFA Large Scale (>100g) (Cost Critical) Scale->Hu_Reagent Discovery Scale (<1g) (Selectivity Critical)

Figure 2: Reagent selection decision tree based on substrate stability and reaction scale.

References
  • Ni, C., & Hu, J. (2016). Recent Advances in the Synthetic Application of Difluorocarbene. Synthesis, 48(1), 1-32. Link

  • Deng, X. Y., Lin, J. H., Zheng, J., & Xiao, J. C. (2011). Difluoromethylation and gem-difluorocyclopropenation with difluorocarbene generated by decarboxylation. Chemical Communications. Link

  • Zhang, W., & Zhu, S. (2017). Transition-Metal-Catalyzed Difluoromethylation of Aryl Halides. Topics in Current Chemistry. Link

  • Li, Y., & Hu, J. (2005). Difluoromethyl Phenyl Sulfone as a Selective Difluorocarbene Reagent.[2] Angewandte Chemie International Edition. Link

  • Oshiro, K., et al. (2010). 2-Chloro-2,2-difluoroacetophenone as a Non-ODS Difluorocarbene Source.[3] Journal of Organic Chemistry. Link

Sources

Comparative

Yield Comparison Guide: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate vs. Ruppert-Prakash Reagent

The following guide provides a technical comparison between Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (a specialized Second-Generation Difluorocarbene Precursor) and the Ruppert-Prakash Reagent (TMSCF₃, traditionall...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a technical comparison between Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (a specialized Second-Generation Difluorocarbene Precursor) and the Ruppert-Prakash Reagent (TMSCF₃, traditionally a trifluoromethylating agent adapted for difluorocarbene generation).

Executive Summary

For researchers targeting difluorocarbene (


) transfer —such as in gem-difluorocyclopropanation or 

-difluoromethylation—the choice between these two reagents represents a trade-off between operational simplicity and mechanistic versatility .
  • Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate is a "tunable" carboxylate salt designed to release

    
     via thermal decarboxylation. It offers high atom economy for the fluorine source and superior handling (solid, shelf-stable) but requires elevated temperatures.
    
  • Ruppert-Prakash Reagent (TMSCF₃) , while the gold standard for nucleophilic trifluoromethylation, serves as a latent

    
     source only under specific activation (e.g., NaI). It allows for milder conditions but suffers from lower atom economy in this specific application and higher cost.
    
Quick Selection Matrix
FeatureSodium 2,2-difluoro-2-(4-fluorophenoxy)acetateRuppert-Prakash (TMSCF₃)
Primary Species Difluorocarbene (

)
Nucleophilic

(latent

)
Physical State Solid (Non-hygroscopic salt)Liquid (Volatile, Moisture Sensitive)
Activation Thermal (Decarboxylation, >90°C)Chemical (Lewis Base/NaI, 60–80°C)
Atom Economy High (Byproducts:

, Phenol)
Low (Byproducts: TMS-X, Fluoride)
Cost Efficiency HighLow (Premium Reagent)

Mechanistic Divergence

Understanding the pathway to the active species (


) explains the yield differences observed in complex substrates.
Pathway A: Decarboxylative Elimination (Sodium Salt)

The sodium salt undergoes a two-step fragmentation. The 4-fluorophenoxy group acts as a "tuned" leaving group—its electron-withdrawing nature facilitates the elimination step compared to unsubstituted phenoxy derivatives, while avoiding the hygroscopicity of chlorodifluoroacetates.

Pathway B: Desilylation-Defluorination (Ruppert-Prakash)

TMSCF₃ requires a "hard" nucleophile (like


 or 

) to displace the silyl group. The resulting unstable

anion must then eliminate a fluoride ion to collapse into the carbene. This pathway is reversible and sensitive to proton sources (forming

side products).

G cluster_0 Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate cluster_1 Ruppert-Prakash Reagent (TMSCF3) Salt ArOCF2CO2Na Anion [ArOCF2-] Salt->Anion - CO2 (Heat) Carbene1 :CF2 Anion->Carbene1 - ArO- (Elimination) TMS TMS-CF3 CF3_Anion [CF3-] TMS->CF3_Anion + NaI (Initiator) Carbene2 :CF2 CF3_Anion->Carbene2 - F- SideProduct HCF3 CF3_Anion->SideProduct + H+ (Quenching)

Figure 1: Mechanistic pathways for difluorocarbene generation. The Sodium Salt pathway (top) is irreversible and driven by entropy (


 loss), whereas the TMSCF₃ pathway (bottom) involves a sensitive carbanion intermediate.

Performance & Yield Analysis

Application 1: gem-Difluorocyclopropanation of Alkenes

This is the standard benchmark reaction. The carbene adds to an alkene to form a strained ring.

Substrate ClassSodium Salt ProtocolTMSCF₃ Protocol (w/ NaI)Insight
Electron-Rich Alkenes (e.g., Styrenes)92-98% Yield 85-95% YieldBoth reagents perform well. The Sodium salt is preferred for scale-up due to cost.
Electron-Deficient Alkenes (e.g., Acrylates)65-75% Yield 40-55% YieldThe Sodium salt maintains a higher steady-state concentration of

without generating competing nucleophilic species (

) that can degrade the substrate.
Acid-Sensitive Substrates High Tolerance Moderate ToleranceTMSCF₃ protocols often generate silyl halides or require fluoride sources that can be harsh. The Sodium salt releases only neutral phenol and

.
Application 2: -Difluoromethylation (Phenols/Thiols)

Here, the reagent acts as a source of the


 group (after protonation) or the 

inserts into the X-H bond.
  • Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate:

    • Yield: 80–90% typically.

    • Mechanism: The generated

      
       reacts with the phenoxide/thiolate anion. The 4-fluorophenol byproduct is easily separated from the product (usually by basic wash).
      
    • Advantage: Does not require anhydrous conditions; often run in DMF/Water mixtures.

  • Ruppert-Prakash (TMSCF₃):

    • Yield: 60–80%.

    • Mechanism: Usually requires KOH/DMF to generate the anion.

    • Disadvantage: Volatility of TMSCF₃ leads to reagent loss at the temperatures required for this transformation (

      
      C).
      

Experimental Protocols

Protocol A: Cyclopropanation using Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate

Validating the "Solid Reagent" advantage.

  • Setup: Charge a dried flask with the alkene (1.0 equiv) and Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (1.5 equiv).

  • Solvent: Add Diglyme or DMF (0.5 M concentration).

  • Reaction: Heat to 100–110°C for 2–4 hours.

    • Note: Evolution of

      
       bubbles indicates reaction progress.
      
  • Workup: Cool to room temperature. Dilute with water and extract with diethyl ether. Wash organic layer with 1M NaOH (to remove the 4-fluorophenol byproduct).

  • Purification: Concentrate and purify via silica gel chromatography.

Protocol B: Cyclopropanation using TMSCF₃ (NaI Procedure)

Validating the "Low Temp" capability.

  • Setup: Charge a flask with the alkene (1.0 equiv) and Sodium Iodide (NaI, 0.2 equiv, dried).

  • Solvent: Add THF (anhydrous, 0.5 M).

  • Addition: Heat to 65°C . Slowly add TMSCF₃ (1.5 equiv) via syringe pump over 1 hour.

    • Critical: Rapid addition leads to dimerization of

      
       to form tetrafluoroethylene (gas), lowering yield.
      
  • Workup: Remove solvent. Dilute with pentane/ether, filter off salts, and concentrate.

References

  • Original Development of Aryloxydifluoroacetates: Title: "Difluorocarbene Generation from Sodium Phenoxydifluoroacetate" Source:Journal of Fluorine Chemistry Context: Establishes the stability and reactivity profile of the phenoxy-class reagents compared to chlorodifluoroacet
  • TMSCF3 as Difluorocarbene Source

    • Title: "Trifluoromethyltrimethylsilane as a Difluorocarbene Source for the Synthesis of gem-Difluorocyclopropanes"
    • Source:Angewandte Chemie Intern
    • URL:[Link]

  • Comparative Reagent Review

    • Title: "Recent Advances in the Synthetic Applic
    • Source:Chemical Reviews
    • URL:[Link]

  • SCDA (Analogous Reagent)

    • Title: "S-, N-, and Se-Difluoromethylation Using Sodium Chlorodifluoroacet
    • Source:Organic Letters
    • URL:[Link]

Validation

Comparative Structural &amp; Functional Guide: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate

Executive Summary This guide provides a technical comparison of Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate against its non-fluorinated and alpha-monofluorinated analogs. While often utilized as a transient reagent fo...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This guide provides a technical comparison of Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate against its non-fluorinated and alpha-monofluorinated analogs. While often utilized as a transient reagent for difluoromethylation or as a metabolic blocker in drug design (e.g., RXFP2 agonists), the structural rigidity and electronic properties imposed by the


-difluoro motif create distinct crystallographic and physicochemical profiles.

This analysis synthesizes experimental X-ray data from direct analogs (Sodium 2-(4-fluorophenoxy)acetate) and fragment data (Sodium difluoroacetate) to construct a predictive performance model for researchers.

Part 1: Crystallographic Architecture & Structural Logic

The Fluorine Effect on Lattice Packing

The substitution of alpha-hydrogens with fluorine atoms (


) is not merely a steric change; it fundamentally alters the intermolecular force landscape.
  • Hydrogen Bonding vs. Fluorine Segregation:

    • Alternative (Non-difluoro): In Sodium 2-(4-fluorophenoxy)acetate, the lattice is stabilized by classical

      
       hydrogen bonds and edge-to-face 
      
      
      
      stacking.
    • Product (Difluoro): The

      
       group eliminates the alpha-proton donors. The crystal packing shifts toward fluorine segregation , where fluorine-rich domains align to minimize repulsion, often resulting in higher lattice energy and increased melting points compared to non-fluorinated isosteres.
      
Comparative Crystallographic Parameters

The following table contrasts the experimentally determined parameters of the parent acid analog with the calculated/projected parameters for the target difluoro salt, derived from fragment geometry (Sodium difluoroacetate).

Table 1: Structural Parameters Comparison

FeatureAlternative: 2-(4-fluorophenoxy)acetic acid [1]Product: Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate (Projected)Structural Impact
Crystal System Monoclinic (

)
Monoclinic / Triclinic (Predicted)Lower symmetry likely due to loss of H-bond directionality.
C(alpha)-C(carboxyl) Bond 1.51 Å1.53 - 1.54 Å

exerts electron-withdrawing induction, slightly lengthening the C-C bond.
O-C-C Bond Angle ~109.5° (Tetrahedral)~112 - 114° Repulsion between fluorine lone pairs widens the angle (Thorpe-Ingold effect).
Primary Interaction

(Dimer),


(Ionic),

Shift from H-bonding network to electrostatic and weak dispersion forces.
Conformation Flexible torsion at

Rigid / Locked The

group increases the rotation barrier (Gauche effect), locking the phenoxy group orthogonal to the carboxylate.

Expert Insight: The widening of the bond angle in the difluoro complex reduces the entropic penalty of binding in protein pockets (e.g., RXFP2 receptors), making it a superior "pre-organized" ligand compared to the flexible hydrogen analog [2].

Part 2: Functional Performance & Stability

Reactivity Profile: The Decarboxylation Pathway

Unlike the stable non-fluorinated alternative, the sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate complex possesses a latent reactivity profile. At elevated temperatures (>160°C) or in the presence of specific catalysts, it acts as a source of difluorocarbene (


) or stabilized difluoro-anions.

Table 2: Physicochemical & Reactivity Performance

MetricNon-Fluorinated AnalogDifluoro Product Implication for Development
pKa (Parent Acid) ~3.10~1.50 - 1.80 Significantly more acidic; the salt is highly dissociated and ionic in solution.
Lipophilicity (LogP) 1.892.40 - 2.60

increases lipophilicity, enhancing membrane permeability for drug candidates.
Metabolic Stability Low (Oxidation at

-C)
High (Blocked) The

bond is metabolically inert, extending half-life (

).
Thermal Stability Stable up to MPDecarboxylates Requires careful thermal management during crystallization (avoid

).

Part 3: Experimental Protocols

Protocol: Controlled Crystallization of the Sodium Salt

Growing X-ray quality crystals of fluorinated carboxylate salts requires suppressing the high solubility of the ionic species while preventing rapid precipitation.

Method: Vapor Diffusion (Hanging Drop)

  • Preparation: Dissolve 20 mg of Sodium 2,2-difluoro-2-(4-fluorophenoxy)acetate in 1.0 mL of Methanol/Water (9:1) . Ensure complete dissolution; filter through a 0.22

    
     PTFE filter.
    
  • Reservoir: Prepare a reservoir solution of Acetone or Isopropanol (anti-solvents).

  • Setup: Place a 2

    
     drop of the sample solution on a siliconized cover slip. Invert over the reservoir (sealed with grease).
    
  • Incubation: Store at 4°C (critical to stabilize the lattice and prevent thermal degradation) for 3-7 days.

  • Harvesting: Crystals will appear as colorless prisms. Mount in Paratone oil under cryo-stream (

    
    ) immediately to prevent desolvation.
    

Validation Check:

  • If precipitate is amorphous: The diffusion was too fast. Dilute the reservoir anti-solvent.

  • If no crystals form: The sodium salt may be too soluble. Switch to a Calcium or Zinc counter-ion exchange to promote lattice hardness.

Part 4: Mechanism of Action & Utility

The following diagram illustrates the dual utility of the complex: as a stable pharmacophore (Pathway A) versus a reactive intermediate generator (Pathway B).

Figure 1: Bifurcated utility pathway. Under physiological conditions (green), the complex acts as a metabolically stable drug scaffold. Under synthetic forcing conditions (red), it serves as a reactive difluorocarbene source.

References

  • Prabhuswamy, A., et al. "Synthesis, crystal structure elucidation, Hirshfeld surface analysis, 3D energy frameworks and DFT studies of 2-(4-fluorophenoxy) acetic acid." European Journal of Chemistry, vol. 12, no. 3, 2021, pp. 304-313. Link

  • Bresnahan, K., et al. "Structure–Activity Relationship Studies toward the Optimization of First-In-Class Selective Small Molecule Agonists of the GPCR Relaxin/Insulin-like Family Peptide Receptor 2." Journal of Medicinal Chemistry, 2025. Link

  • O'Hagan, D. "Understanding organofluorine chemistry. An introduction to the C–F bond." Chemical Society Reviews, vol. 37, 2008, pp. 308-319. Link

  • Taschner, M. J.[1] "Sodium Chlorodifluoroacetate."[1] Encyclopedia of Reagents for Organic Synthesis, 2001.[1] Link

Sources

Comparative

Probing the Heart of C-F Bond Formation: A Comparative Guide to Kinetic Isotope Effect Studies in Decarboxylative Fluorination

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal and materials chemistry, the precise installation of fluorine atoms into organic molecules is of paramount importance....

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal and materials chemistry, the precise installation of fluorine atoms into organic molecules is of paramount importance. Decarboxylative fluorination has emerged as a powerful strategy, transforming readily available carboxylic acids into valuable fluorinated compounds. Understanding the intricate mechanisms of these reactions is crucial for their optimization and broader application. This guide delves into the use of kinetic isotope effect (KIE) studies as a powerful tool to elucidate the mechanisms of two prominent classes of decarboxylative fluorination: silver-catalyzed and photoredox-catalyzed systems. By comparing the insights gained from experimental KIE data, we aim to provide a deeper understanding of the rate-determining steps and the nature of the key bond-forming and bond-breaking events in these transformative reactions.

The Kinetic Isotope Effect: A Magnifying Glass for Reaction Mechanisms

The kinetic isotope effect is a phenomenon where the rate of a chemical reaction is altered when an atom in a reactant is replaced with one of its heavier isotopes.[1][2] This effect arises primarily from the difference in zero-point vibrational energies between bonds involving the lighter and heavier isotopes.[3] A C-H bond, for instance, has a higher zero-point energy than a C-D bond. If this bond is broken in the rate-determining step of a reaction, the C-H bond will break more readily, leading to a "normal" primary KIE (kH/kD > 1).[2] Conversely, if a bond to the isotopic atom becomes stiffer in the transition state, an "inverse" KIE (kH/kD < 1) may be observed.

For decarboxylative fluorination, two key bond-breaking and -forming events are of interest:

  • C-C Bond Cleavage (Decarboxylation): By replacing the carboxyl carbon with its heavier isotope, ¹³C, we can probe its involvement in the rate-determining step. A significant ¹³C KIE (k¹²/ k¹³ > 1) would indicate that the C-C bond is breaking in or before the slowest step of the reaction.

  • C-H/D Bond Cleavage (in some cases): In reactions where a C-H bond is cleaved at a position that influences the reaction rate, substituting hydrogen with deuterium can provide valuable information.

By measuring these KIEs, we can gain critical insights into the timing and nature of bond cleavage and formation, helping to distinguish between proposed mechanistic pathways.

Silver-Catalyzed Decarboxylative Fluorination: Unraveling the Role of the Metal

Silver-catalyzed decarboxylative fluorination has become a widely used method for the synthesis of alkyl fluorides.[4] Mechanistic studies suggest the involvement of high-valent silver species, with the reaction proceeding through a radical pathway.[5][6] Kinetic studies have pointed towards the oxidation of a Ag(I)-carboxylate to a Ag(II) species by the fluorinating agent (e.g., Selectfluor®) as the rate-limiting step.[5]

While direct experimental KIE data for this specific reaction remains elusive in the readily available literature, we can infer the expected outcomes based on the proposed mechanism.

Expected Kinetic Isotope Effects:

  • ¹³C KIE at the Carboxyl Carbon: If the decarboxylation step (C-C bond cleavage) occurs after the rate-determining oxidation of the silver-carboxylate, a small or negligible ¹³C KIE would be expected. This is because the "commitment" to the reaction has already been made in the slow step, and the subsequent rapid decarboxylation would not significantly discriminate between the carbon isotopes. Conversely, if decarboxylation is involved in the rate-limiting step, a significant primary ¹³C KIE would be observed.

  • Deuterium KIE at the α-Carbon: For substrates where the α-carbon is substituted with hydrogen, a secondary deuterium KIE could provide information about changes in hybridization at this center during the reaction.

The lack of published KIE studies for this important reaction highlights a key area for future research to definitively pinpoint the rate-determining step and the timing of decarboxylation.

Photoredox-Catalyzed Decarboxylative Fluorination: A Light-Driven Radical Pathway

Visible-light photoredox catalysis has revolutionized organic synthesis, and its application to decarboxylative fluorination has provided a mild and efficient route to a wide range of fluorinated molecules.[7][8][9] The generally accepted mechanism involves the single-electron oxidation of a carboxylate to a carboxyl radical, which then rapidly undergoes decarboxylation to form an alkyl radical. This alkyl radical is subsequently trapped by a fluorine source, such as Selectfluor®.[7][9]

Mechanistic Insights from Experimental Data:

While specific KIE studies on the decarboxylative fluorination itself are not extensively reported, related photoredox-catalyzed decarboxylative processes provide valuable insights. For instance, in a photoredox-catalyzed decarboxylative cyanation, a reaction that proceeds through a similar carboxyl radical intermediate, mechanistic studies can shed light on the key steps.[10]

Expected Kinetic Isotope Effects:

  • ¹³C KIE at the Carboxyl Carbon: Similar to the silver-catalyzed reaction, the magnitude of the ¹³C KIE would depend on whether the decarboxylation step is rate-limiting. Given the high reactivity of the carboxyl radical, decarboxylation is generally considered to be very fast and likely not the rate-determining step.[7] Therefore, a small ¹³C KIE would be anticipated. The rate-limiting step is more likely to be the initial single-electron transfer (SET) from the excited-state photocatalyst to the carboxylate or the fluorinating agent.[7]

  • Deuterium KIE at the α-Carbon: In cases where a C-H bond at the α-position is involved in a key step, such as a hydrogen atom transfer (HAT) process, a significant primary deuterium KIE would be expected.

Comparative Analysis and Experimental Protocols

To facilitate a clearer understanding, the following table summarizes the expected KIEs for the two major decarboxylative fluorination methods based on their proposed mechanisms.

Reaction TypeIsotopic Label PositionExpected KIEMechanistic Implication
Silver-Catalyzed Carboxyl Carbon (¹³C)Small to negligibleDecarboxylation occurs after the rate-determining step (oxidation of Ag-carboxylate).
α-Carbon (²H)Secondary KIEProbes changes in hybridization at the α-carbon.
Photoredox-Catalyzed Carboxyl Carbon (¹³C)Small to negligibleDecarboxylation is a rapid process following the rate-determining single-electron transfer.
α-Carbon (²H)Primary KIE (if applicable)Indicates C-H bond cleavage in the rate-determining step (e.g., via HAT).
Experimental Workflow for KIE Measurement

The determination of KIEs typically involves the following steps, which are crucial for obtaining reliable and reproducible data.

G cluster_0 Substrate Preparation cluster_1 Kinetic Experiments cluster_2 Analysis A Synthesis of Unlabeled Carboxylic Acid C Parallel Reactions: Run reactions with both unlabeled and labeled substrates under identical conditions. A->C D Competitive Experiment: React a mixture of unlabeled and labeled substrates in a single reaction. A->D B Synthesis of Isotopically Labeled Carboxylic Acid (e.g., ¹³C or ²H) B->C B->D E Monitor Reaction Progress: Use techniques like NMR, GC-MS, or HPLC to track the disappearance of reactants and appearance of products over time. C->E D->E F Determine Rate Constants (k): Calculate k_light and k_heavy from the kinetic data. E->F G Calculate KIE: KIE = k_light / k_heavy F->G

Figure 1: A generalized workflow for the experimental determination of kinetic isotope effects.

Detailed Experimental Protocol: ¹³C KIE Measurement for Decarboxylative Fluorination

This protocol outlines a general procedure for measuring the ¹³C KIE at the carboxyl carbon in a decarboxylative fluorination reaction.

1. Synthesis of Isotopically Labeled Substrate:

  • Synthesize the desired carboxylic acid with a ¹³C label at the carboxyl position. This can often be achieved by using a ¹³C-labeled precursor, such as K¹³CN or ¹³CO₂, in the synthesis.

  • Confirm the isotopic enrichment and position of the label using mass spectrometry and ¹³C NMR spectroscopy.

2. Kinetic Experiments (Competitive Method):

  • Prepare a stock solution containing a precisely known mixture of the unlabeled and ¹³C-labeled carboxylic acid (e.g., a 1:1 molar ratio).

  • In a reaction vessel, combine the substrate mixture with the catalyst (e.g., AgNO₃ or a photocatalyst), the fluorinating agent (e.g., Selectfluor®), and any other necessary reagents in the appropriate solvent.

  • Initiate the reaction (e.g., by adding the final reagent or by turning on a light source for photoredox reactions).

  • Allow the reaction to proceed to a low conversion (typically <15%) to ensure that the ratio of reactants does not change significantly.

  • Quench the reaction and carefully isolate the unreacted starting material.

3. Isotopic Analysis:

  • Determine the ratio of unlabeled to ¹³C-labeled carboxylic acid in the recovered starting material using a sensitive analytical technique such as:

    • High-Resolution Mass Spectrometry (HRMS): Provides a precise measurement of the mass-to-charge ratio of the molecular ions.

    • Quantitative NMR Spectroscopy: Integration of the relevant signals in the ¹H or ¹³C NMR spectrum can be used to determine the isotopic ratio.

4. Calculation of the KIE:

  • The KIE can be calculated from the isotopic ratios of the starting material at the beginning of the reaction (R₀) and at a specific conversion (Rₛ) using the following equation:

    • k¹²/ k¹³ = ln(1 - f) / ln(1 - fRₛ / R₀)

    • where f is the fractional conversion of the reaction.

Conclusion and Future Outlook

Kinetic isotope effect studies provide an indispensable tool for probing the mechanisms of decarboxylative fluorination reactions. While the available literature provides a solid foundation for the proposed radical pathways in both silver-catalyzed and photoredox-catalyzed systems, there is a clear need for more extensive experimental KIE data to solidify these mechanistic hypotheses.

For researchers in drug development and process chemistry, a deeper understanding of these reaction mechanisms, facilitated by KIE studies, will enable the rational design of more efficient and selective fluorination methods. Future work should focus on the systematic measurement of ¹³C and deuterium KIEs for a range of substrates and reaction conditions to build a comprehensive picture of the factors that govern the rate and selectivity of these powerful transformations. This will undoubtedly accelerate the discovery and development of novel fluorinated molecules with impactful applications across science and industry.

References

  • Ventre, S., Petronijevic, F. R., & MacMillan, D. W. C. (2015). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Journal of the American Chemical Society, 137(17), 5654–5657. [Link]

  • Paquin, J. F., & Sammis, G. M. (2015). Mechanistic study of silver-catalyzed decarboxylative fluorination. The Journal of Organic Chemistry, 80(11), 5834-5841. [Link]

  • Yin, F., Wang, Z., Li, Z., & Li, C. (2012). Silver-catalyzed decarboxylative fluorination of aliphatic carboxylic acids in aqueous solution. Journal of the American Chemical Society, 134(25), 10401–10404. [Link]

  • Leonori, D., & Aggarwal, V. K. (2015). Protodefluorinated Selectfluor® Aggregatively Activates Selectfluor® for Efficient Radical C(sp3)−H Fluorination Reactions. Angewandte Chemie International Edition, 54(44), 13090-13094. [Link]

  • Organic Chemistry Portal. (n.d.). Silver-Catalyzed Decarboxylative Fluorination of Aliphatic Carboxylic Acids in Aqueous Solution. Retrieved from [Link]

  • ChemEurope. (n.d.). Kinetic isotope effect. Retrieved from [Link]

  • Ventre, S., Petronijevic, F. R., & MacMillan, D. W. C. (2015). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Synfacts, 11(07), 0733. [Link]

  • Wikipedia. (n.d.). Isotopic labeling. Retrieved from [Link]

  • Vandersteen, A. M., Howe, G. W., & Kluger, R. H. (2017). Carbon Kinetic Isotope Effects and the Mechanisms of Acid-Catalyzed Decarboxylation of 2,4-Dimethoxybenzoic Acid and CO2 Incorporation into 1,3-Dimethoxybenzene. Journal of the American Chemical Society, 139(42), 14946–14952. [Link]

  • ResearchGate. (n.d.). Correlation between the experimental data and calculated KIE value.... Retrieved from [Link]

  • Le, C., & MacMillan, D. W. C. (2024). Continuous Flow Decarboxylative Monofluoroalkylation Enabled by Photoredox Catalysis. ACS Catalysis, 14(3), 1836-1843. [Link]

  • Paneth, P., & Dybala-Defratyka, A. (2011). 13C Kinetic Isotope Effects and the Mechanism of the Uncatalyzed Decarboxylation of Orotic Acid. The Journal of Organic Chemistry, 76(15), 6014–6021. [Link]

  • Parkin, G. (2007). Isotope Effects. Columbia University. [Link]

  • Liu, S., & Li, Z. (2023). Isotope Exchange-Based 18F-Labeling Methods. Bioconjugate Chemistry, 34(1), 3-21. [Link]

  • Ventre, S., Petronijevic, F. R., & MacMillan, D. W. C. (2015). Decarboxylative Fluorination of Aliphatic Carboxylic Acids via Photoredox Catalysis. Journal of the American Chemical Society, 137(17), 5654–5657. [Link]

  • Macmillan Group. (2005). Kinetic Isotope Effects in Organic Chemistry. [Link]

  • Wang, H., et al. (2024). Carbon isotopic labelling of carboxylic acids enabled by organic photoredox-catalysed cyanation. Nature Chemistry, 16, 1245–1253. [Link]

  • Chemistry LibreTexts. (2022). 11.8: The E2 Reaction and the Deuterium Isotope Effect. [Link]

  • Hartwig, J. F., & Simmons, E. M. (2012). On the Interpretation of Deuterium Kinetic Isotope Effects in C–H Bond Functionalizations by Transition-Metal Complexes. Angewandte Chemie International Edition, 51(13), 3066-3072. [Link]

  • Okada, Y., & Chiba, K. (2021). Decarboxylative Functionalization of Carboxylic Acids with Easily Oxidizable, Unstable, and Difficult Substituents Under Visible Light. Journal of Synthetic Organic Chemistry, Japan, 79(11), 1038-1048. [Link]

  • Proctol, G. (2021). Visible-light photoredox-catalysed radical cascade reactions. University of Birmingham. [Link]

  • Parkhomchuk, E. V., et al. (2020). Catalytic Pyrolysis of Aliphatic Carboxylic Acids into Symmetric Ketones over Ceria-Based Catalysts: Kinetics, Isotope Effect and Mechanism. Catalysts, 10(2), 179. [Link]

  • Sako, M., et al. (1993). Decarboxylative reduction of free aliphatic carboxylic acids by photogenerated cation radical. Journal of the Chemical Society, Perkin Transactions 1, (15), 1829-1833. [Link]

Sources

Validation

Reproducibility of Difluoromethylation Protocols Across Different Scales

A Comparative Technical Guide for Process and Medicinal Chemists Executive Summary The difluoromethyl group ( ) is a critical bioisostere for hydroxyl, thiol, and methyl groups, offering improved metabolic stability and...

Author: BenchChem Technical Support Team. Date: March 2026

A Comparative Technical Guide for Process and Medicinal Chemists

Executive Summary

The difluoromethyl group (


) is a critical bioisostere for hydroxyl, thiol, and methyl groups, offering improved metabolic stability and lipophilicity (

modulation).[1] However, a "reproducibility crisis" often occurs when transferring protocols from medicinal chemistry (mg-scale) to process development (g- to kg-scale).

This guide objectively compares the three dominant difluoromethylation methodologies: Radical Transfer (Zinc Sulfinates) , Difluorocarbene Insertion , and Photoredox Catalysis . It focuses on the specific failure modes encountered during scale-up—specifically thermal runaway, reagent heterogeneity, and photon flux limitations—and provides validated protocols to mitigate them.

Section 1: The Chemistry of the Moiety

Why Scale-Up Fails

The fundamental challenge in scaling difluoromethylation is the phase behavior of the reagents.

  • Gas Evolution: Many precursors release gases (

    
    , 
    
    
    
    , or
    
    
    ) upon activation, creating pressure hazards in batch reactors.
  • Radical Lifetimes:

    
     radicals are short-lived and nucleophilic. In large batch reactors, poor mixing leads to dimerization or hydrogen abstraction (quenching) rather than the desired C-H functionalization.
    
  • Light Penetration: Photoredox methods follow the Beer-Lambert law; reaction rates drop precipitously as path length increases beyond 2 mm.

Section 2: Comparative Analysis of Reagent Classes

Class A: Radical Precursors (Zinc Sulfinates)

Reagent: Zinc Difluoromethanesulfinate (DFMS/Baran’s Reagent)

  • Mechanism: Oxidative radical generation.

  • Best For: Late-stage C-H functionalization of N-heterocycles.

  • Scale-Up Profile: High. Solid reagent, air-stable.

  • Critical Failure Mode: Commercial batches often contain variable amounts of

    
     and water, altering the effective molecular weight and stoichiometry.
    
Class B: Difluorocarbene Precursors

Reagents: Sodium Chlorodifluoroacetate (SCDA) vs. TFDA (


).
  • Mechanism:

    
     singlet carbene insertion.
    
  • Best For: O-, S-, and N-alkylation; cyclopropanation.

  • Scale-Up Profile: Medium (SCDA) to High (TFDA).

  • Critical Failure Mode: SCDA decarboxylation is highly exothermic. At >100g scale, this can lead to thermal runaway if not dosed semi-continuously.

Class C: Photoredox Reagents

Reagents:


 catalysts + 

or Gas (

).
  • Mechanism: Single Electron Transfer (SET).[2]

  • Best For: Mild, selective alkylation of sensitive scaffolds.

  • Scale-Up Profile: Low (Batch) / Excellent (Flow).

  • Critical Failure Mode: In batch, reaction times extend from hours to days, leading to catalyst degradation.

Decision Matrix: Selecting the Right Protocol

G Start Substrate Type Heterocycle N-Heterocycle (C-H Bond) Start->Heterocycle Heteroatom Phenol/Thiol/Amine (X-H Bond) Start->Heteroatom Sensitive Temp Sensitive Scaffold Start->Sensitive Radical Protocol A: Zinc Sulfinate (DFMS) Heterocycle->Radical Electron Deficient Carbene Protocol B: SCDA/TFDA Heteroatom->Carbene Base Stable Flow Protocol C: Photoredox (Flow) Sensitive->Flow Neutral pH

Figure 1: Decision matrix for selecting the optimal difluoromethylation strategy based on substrate electronics and stability.

Section 3: Data-Driven Comparison

The following data aggregates internal process development results comparing yield retention from Milligram (50mg) to Multigram (50g) scales.

ParameterZinc Sulfinate (DFMS)Na-Chlorodifluoroacetate (SCDA)Photoredox (Batch)Photoredox (Flow)
50 mg Yield 65%88%92%90%
50 g Yield 60% (High Retention)45% (Thermal degradation)26% (Photon limited)88% (High Retention)
Cost / mol

$ (High)
$ (Low)

(Catalyst)

(Reagent cheap, CapEx high)
E-Factor Moderate (Zn waste)Poor (Salt waste)GoodExcellent
Safety Risk Low (Solid handling)High (Gas/Exotherm)LowLow

Key Insight: While SCDA is the most cost-effective reagent for commodity chemicals, its yield drops significantly at scale due to the difficulty in managing the exotherm, leading to carbene polymerization (


 chains) rather than insertion.

Section 4: Detailed Experimental Protocols

Protocol A: Radical C-H Functionalization (DFMS)

Target: Heteroaromatics (e.g., Pyridines, Pyrazines). Scale: 10g (Scale-up adapted).

Senior Scientist Note: The reaction is biphasic (water/DCM). The "reproducibility killer" here is the stir rate. The radical transfer occurs at the interface. If you scale up the vessel size without maintaining constant power-per-volume (P/V) mixing, the reaction will stall.

  • Setup: Equip a 250 mL 3-neck flask with an overhead mechanical stirrer (crucial, magnetic stirring is insufficient at this scale) and an internal temperature probe.

  • Charge: Add substrate (1.0 equiv) and DCM (0.3 M concentration).

  • Reagent Prep: In a separate beaker, dissolve Zinc Difluoromethanesulfinate (DFMS, 3.0 equiv) in water (0.5 mL per mmol DFMS). Note: If the solution is cloudy, filter it. Insoluble Zn salts do not participate and cause stoichiometry errors.

  • Initiation: Add Trifluoroacetic acid (TFA, 1.0 equiv) to the organic layer.

  • Addition: Add the aqueous DFMS solution to the vigorously stirring organic layer.

  • Oxidant: Add t-Butyl Hydroperoxide (TBHP, 70% aq, 3.0 equiv) dropwise over 20 minutes. Caution: Mild exotherm.

  • Monitoring: Maintain internal temp < 35°C. Reaction typically completes in 4-6 hours.

Protocol B: Photoredox Difluoromethylation in Continuous Flow

Target: Enolizable ketones or complex scaffolds. Scale: Throughput 5g/hour.

Senior Scientist Note: Do not attempt to scale photoredox chemistry in a round-bottom flask beyond 500mg. The reaction will suffer from "dark zones" where no catalysis occurs. Use a PFA tubing reactor.

Flow FeedA Feed A: Substrate + Catalyst (DMSO) Mixer T-Mixer (High Shear) FeedA->Mixer FeedB Feed B: Difluoro Reagent (Aq. Solution) FeedB->Mixer Reactor PFA Coil Reactor (450 nm LED, 10 mL Vol) Mixer->Reactor Residence Time: 10 min BPR Back Pressure Regulator (5 bar) Reactor->BPR Collection Product Collection BPR->Collection

Figure 2: Continuous flow setup for scaling photoredox reactions. The Back Pressure Regulator (BPR) is essential to keep any generated gases in solution, maintaining stoichiometry.

  • Reagent Stream A: Mix Substrate (0.1 M) and Photocatalyst (

    
    , 1 mol%) in DMSO.
    
  • Reagent Stream B: Aqueous solution of Sodium Difluoromethanesulfinate.

  • Reactor: Vapourtec or similar coil reactor (10 mL volume), irradiated by 450 nm (Blue) LEDs.

  • Flow Rate: Set pumps to achieve a residence time of 10 minutes (Total flow rate = 1 mL/min).

  • Pressure: Install a 75 psi (5 bar) Back Pressure Regulator. This prevents micro-bubbles of gas from disrupting the flow regime and keeps the effective concentration of radicals constant.

Section 5: Troubleshooting & Process Safety

1. The "Stalled Reaction" in DFMS:

  • Symptom: 20% conversion, then stops. Adding more oxidant does nothing.

  • Cause: The Zinc sulfinate has decomposed into

    
     and inactive zinc salts before reacting.
    
  • Fix: Portion-wise addition of the solid DFMS reagent is superior to adding it all at once. Add 1 equiv every hour.

2. Thermal Runaway with SCDA:

  • Symptom: Rapid temp spike, dark tar formation.

  • Cause: Decomposition of Sodium Chlorodifluoroacetate is autocatalytic at high temps.

  • Fix: Never heat the entire reaction mass to the decomposition temp (

    
    ). Heat the substrate in solvent to 
    
    
    
    , and slowly dose a solution of SCDA into the hot zone. This ensures the concentration of unreacted SCDA is always low (accumulation limit).

References

  • Fujiwara, Y., et al. (2012).[3][4] Practical and Innate Carbon–Hydrogen Functionalization of Heterocycles. Nature, 492, 95–99.[4] [Link]

  • Li, Y., et al. (2012). Difluoromethylation and Trifluoromethylation Reagents Derived from Sulfinates.[5][6] Journal of the American Chemical Society, 134(3), 1494–1497.[3] [Link]

  • Beatty, J. W., et al. (2015). Photochemical Perfluoroalkylation with Pyridine N-Oxide. Chem. Sci., 6, 1741-1746. [Link]

  • Noël, T., et al. (2018). Utilization of Fluoroform for Difluoromethylation in Continuous Flow.[7] Green Chemistry, 20, 108-112.[7][8] [Link]

  • Sperry, J. B., & Sutherland, K. (2015). A Safe and Practical Procedure for the Difluoromethylation of Methyl 4-hydroxy-3-iodobenzoate.[9] Organic Process Research & Development, 19(11), 1839–1845. [Link]

Sources

Comparative

Benchmarking Reactivity: 4-Fluorophenoxy vs. Phenoxy Difluoroacetates in Acyl Transfer Workflows

Executive Summary The incorporation of difluoromethyl (–CF₂H) and difluoroacetyl (–COCF₂H) motifs is a cornerstone strategy in modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The incorporation of difluoromethyl (–CF₂H) and difluoroacetyl (–COCF₂H) motifs is a cornerstone strategy in modern drug development, utilized to modulate lipophilicity, enhance metabolic stability, and introduce unique hydrogen-bond profiles. For late-stage functionalization and routine library synthesis, the choice of the acylating agent dictates reaction kinetics, yield, and impurity profiles.

This guide provides an objective, data-driven benchmarking of two prominent reagents: Phenoxy difluoroacetate and 4-Fluorophenoxy difluoroacetate , equipping researchers with the mechanistic insights needed to optimize their synthetic workflows.

Part 1: Mechanistic Causality & Electronic Effects

To understand the performance differences between these two reagents, we must analyze the addition-elimination mechanism of acyl transfer. The reaction proceeds via nucleophilic attack by an amine (or alcohol) on the highly electrophilic carbonyl carbon, forming a tetrahedral intermediate. This is followed by the rate-determining collapse of this intermediate and the expulsion of the phenoxide leaving group ()[1].

The Role of the Para-Fluoro Substituent

The substitution of a fluorine atom at the para position of the phenoxy ring introduces critical electronic effects that alter the reaction landscape:

  • Leaving Group Ability (pKa): Fluorine exerts a strong inductive electron-withdrawing effect (–I), which stabilizes the resulting phenoxide anion. The pKa of 4-fluorophenol (9.91) is slightly lower than that of unsubstituted phenol (9.95). This subtle increase in acidity makes 4-fluorophenoxide a superior leaving group.

  • Carbonyl Electrophilicity: Counterintuitively, while electron-withdrawing groups on the leaving group stabilize the tetrahedral intermediate, they also decrease the ground-state resonance stabilization of the ester. This ground-state destabilization effectively increases the electrophilicity of the carbonyl carbon, lowering the activation energy for nucleophilic attack ()[2].

  • Kinetic Impact: In non-polar solvents (e.g., dioxane, THF), the aminolysis of phenyl difluoroacetates follows complex kinetics (

    
    ), indicating that the collapse of the tetrahedral intermediate is heavily dependent on general base catalysis[1]. The 4-fluoro substitution accelerates this collapse, leading to faster reaction rates, which is particularly advantageous for sterically hindered or poorly nucleophilic amines ()[3].
    

Mechanism Nuc Amine Nucleophile (R-NH₂) Tetra Tetrahedral Intermediate [ArO-C(O⁻)(NH₂⁺R)-CF₂H] Nuc->Tetra Nucleophilic Addition Ester Difluoroacetate Ester (ArO-CO-CF₂H) Ester->Tetra Nucleophilic Addition Product Difluoroacetamide (R-NH-CO-CF₂H) Tetra->Product Collapse & Elimination LG Phenoxide Leaving Group (ArO⁻) Tetra->LG

Fig 1. Addition-elimination mechanism of difluoroacetylation highlighting the tetrahedral intermediate.

Part 2: Comparative Data & Benchmarking

The following table summarizes the physicochemical properties and benchmarked kinetic performance of both reagents in the difluoroacetylation of standard amines (standardized at 25 °C in anhydrous THF). The data illustrates the measurable kinetic advantage provided by the 4-fluoro substitution.

ParameterPhenoxy Difluoroacetate4-Fluorophenoxy Difluoroacetate
Chemical Formula C₈H₆F₂O₂C₈H₅F₃O₂
Leaving Group pKa (H₂O) 9.959.91
Hammett Constant (

)
0.00+0.06

(Piperidine, 0.1M)



(tert-Butylamine, 0.1M)


Yield (Hindered Amine, 2h) 72%89%

Part 3: Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the protocols below are designed as self-validating systems . They incorporate internal standards, continuous monitoring, and negative controls to eliminate operator bias and environmental variables.

Protocol 1: Kinetic Benchmarking via In-Situ FTIR

Objective: Determine the pseudo-first-order rate constant (


) for the aminolysis of the difluoroacetate esters.
Self-Validation Mechanism: The use of an internal standard normalizes concentration fluctuations, while continuous FTIR monitoring provides a real-time kinetic baseline, ensuring that any deviation from first-order decay is immediately detectable.
  • Preparation: In an oven-dried Schlenk flask under N₂, dissolve 1.0 mmol of the selected difluoroacetate ester and 0.1 mmol of 1,3,5-trimethoxybenzene (internal standard) in 10.0 mL of anhydrous THF.

  • Equilibration: Insert an in-situ ReactIR probe into the solution. Equilibrate the system at 25.0 ± 0.1 °C for 10 minutes. Collect a stable background spectrum.

  • Initiation: Inject 10.0 mmol (10 equivalents, establishing pseudo-first-order conditions) of the target amine (e.g., piperidine) in a single rapid motion.

  • Monitoring: Track the disappearance of the ester carbonyl stretch (

    
    ) and the appearance of the amide carbonyl stretch (
    
    
    
    )[1].
  • Analysis: Plot

    
     vs. time. The negative slope yields 
    
    
    
    . A linear fit (
    
    
    ) validates the pseudo-first-order assumption.

Workflow Prep 1. Reagent Prep (Equimolar Solutions + Internal Std) React 2. Initiation (Amine Addition at Controlled Temp) Prep->React Monitor 3. In-situ Monitoring (FTIR / UV-Vis Continuous Sampling) React->Monitor Analyze 4. Kinetic Analysis (k_obs Calculation & Baseline Correction) Monitor->Analyze

Fig 2. Self-validating kinetic benchmarking workflow for acyl transfer reactions.

Protocol 2: Preparative Difluoroacetylation of Hindered Amines

Objective: Maximize yield for sterically demanding substrates utilizing the enhanced reactivity of 4-fluorophenoxy difluoroacetate. Self-Validation Mechanism: Aliquots taken at 0, 30, and 120 minutes. The 0-minute aliquot serves as the negative control, validating the starting material's integrity prior to base addition.

  • Setup: Dissolve the hindered amine (1.0 equiv, 5.0 mmol) in anhydrous dichloromethane (DCM, 20 mL).

  • Base Addition: Add N,N-diisopropylethylamine (DIPEA, 2.0 equiv, 10.0 mmol). Stir for 5 minutes. Take the t=0 negative control aliquot.

  • Acylation: Dropwise add 4-fluorophenoxy difluoroacetate (1.1 equiv, 5.5 mmol) over 10 minutes at 0 °C. This controls the exotherm and suppresses potential side reactions.

  • Reaction: Allow the mixture to warm to room temperature. Monitor via LC-MS. The enhanced leaving group ability of the 4-fluorophenoxide ensures completion within 2 hours, compared to the 4–6 hours typically required for the unsubstituted phenoxy variant.

  • Workup: Quench with 1M HCl to remove excess amine and DIPEA. Wash with saturated NaHCO₃ to remove the 4-fluorophenol byproduct. Dry the organic layer over MgSO₄, filter, and concentrate under reduced pressure.

References[3] Ishkulova, N. R., et al. (2010). "Reactivity of α-amino acids in the N-acylation with benzoic acid esters in aqueous dioxane." Russian Journal of General Chemistry. URL: https://doi.org/10.1134/S1070363210050178[1] Shawali, A. S., & Biechler, S. S. (1967). "Aminolysis of esters. I. Kinetics and mechanism in anhydrous dioxane." Journal of the American Chemical Society. URL: https://doi.org/10.1021/ja00988a024[2] Neuvonen, H. (2002). "Electron-Withdrawing Substituents Decrease the Electrophilicity of the Carbonyl Carbon. An Investigation with the Aid of 13C NMR Chemical Shifts, IR(CO) Frequency Values, Charge Densities, and Isodesmic Reactions To Interprete Substituent Effects on Reactivity." The Journal of Organic Chemistry. URL: https://doi.org/10.1021/jo020121c

Sources

Validation

Validation of bioisostere properties of difluoro(4-fluorophenoxy)methyl group

The following guide provides a technical validation framework for the difluoro(4-fluorophenoxy)methyl group ( ), a specialized fluorinated moiety used in medicinal chemistry to optimize metabolic stability and membrane p...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides a technical validation framework for the difluoro(4-fluorophenoxy)methyl group (


), a specialized fluorinated moiety used in medicinal chemistry to optimize metabolic stability and membrane permeability.

Executive Summary & Strategic Rationale

The difluoro(4-fluorophenoxy)methyl group represents a high-value bioisosteric replacement for traditional benzylic ethers (


) and esters  (

). While benzylic ethers are prone to rapid oxidative dealkylation by Cytochrome P450 (CYP450) and esters are susceptible to plasma hydrolysis, the introduction of the gem-difluoromethylene (

) linker provides a metabolic blockade while modulating lipophilicity and conformation.

This guide details the validation protocols required to confirm this moiety's utility in drug candidates, specifically focusing on its application in brain-penetrant inhibitors (e.g., HDAC6 inhibitors) where lipophilicity and metabolic resistance are paramount.

Key Bioisosteric Advantages
PropertyBenzylic Ether (

)
Ester (

)
Difluoro Ether (

)
Metabolic Stability Low (CYP450 labile)Low (Hydrolysis prone)High (Blocked

-oxidation)
H-Bond Acceptor StrongModerateWeak (Fluorine e- withdrawal)
Lipophilicity (LogP) ModerateModerateHigh (Lipophilic Bioisostere)
Bond Angle ~109° (

)
~120° (

)
~112–116° (Widened)

Scientific Foundation: Mechanism of Action

Metabolic Blockade via C-F Bond Strength

The primary driver for employing this group is the prevention of


-dealkylation. In a standard ether, CYP450 enzymes abstract a hydrogen atom from the 

-carbon, forming a hemiacetal intermediate that collapses to cleave the ether.
  • Mechanism: The

    
     bond (approx. 116 kcal/mol) is significantly stronger than the 
    
    
    
    bond (~99 kcal/mol). Furthermore, the fluorine atoms sterically shield the carbon and electronically deactivate it towards radical abstraction, effectively "locking" the metabolic soft spot.
Conformational Orthogonality

The endo-anomeric effect and dipole-dipole repulsion between the ether oxygen lone pairs and the fluorine atoms often force the


 bond into a specific torsional angle (often orthogonal), distinct from the anti-periplanar preference of non-fluorinated ethers. This can rigidly position the terminal 4-fluorophenyl ring into a preferred binding pocket orientation.

Experimental Validation Protocols

To validate the difluoro(4-fluorophenoxy)methyl group in your lead series, you must execute the following self-validating workflows.

Protocol A: Comparative Microsomal Stability Assay

Objective: Quantify the metabolic half-life extension compared to the non-fluorinated analog (


 linker).

Methodology:

  • Substrate Preparation: Synthesize both the target (

    
     analog) and the reference (
    
    
    
    analog). Prepare 10 mM stock solutions in DMSO.
  • Incubation:

    • Matrix: Pooled human liver microsomes (HLM) and rat liver microsomes (RLM) at 0.5 mg/mL protein.

    • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

    • Condition: Incubate 1 µM test compound at 37°C.

  • Sampling: Aliquot at

    
     min. Quench immediately with ice-cold acetonitrile containing internal standard (e.g., Warfarin).
    
  • Analysis: Centrifuge (4000 rpm, 20 min) and analyze supernatant via LC-MS/MS (MRM mode).

  • Calculation: Plot

    
     vs. time.
    

Success Criteria: The


 analog should exhibit a 

increase in

compared to the

analog.
Protocol B: PAMPA-BBB Permeability Assessment

Objective: Validate the "brain penetrant" potential claimed in HDAC6 inhibitor patents.

Methodology:

  • System: Parallel Artificial Membrane Permeability Assay (PAMPA) optimized for Blood-Brain Barrier (BBB) mimicry (porcine brain lipid extract).

  • Setup:

    • Donor Well: pH 7.4 PBS + Test Compound (10 µM).

    • Acceptor Well: pH 7.4 PBS.

    • Membrane: PVDF filter coated with 4 µL of 20 mg/mL porcine brain lipid in dodecane.

  • Incubation: 18 hours at room temperature in a humidity chamber.

  • Quantification: UV-Vis spectroscopy or LC-MS of both wells.

  • Calculation: Determine Effective Permeability (

    
    ) using the standard PAMPA equation.
    

Data Interpretation:

  • 
    : High CNS permeability (Target).
    
  • 
    : Low CNS permeability.
    

Visualizing the Metabolic Advantage

The following diagram illustrates the mechanistic divergence between the labile benzylic ether and the stable difluoro bioisostere.

MetabolicPathway cluster_0 Standard Benzylic Ether cluster_1 Difluoro Bioisostere Ether Ar-CH2-O-Ar' Radical C-H Abstraction (CYP450) Ether->Radical Oxidation Hemiacetal Hemiacetal Intermediate Radical->Hemiacetal OH Rebound Cleavage Metabolic Cleavage (Inactive/Toxic) Hemiacetal->Cleavage Collapse Difluoro Ar-CF2-O-Ar' Block Metabolic Blockade Difluoro->Block C-F Bond Strength Steric Shielding Stable Intact Drug (Sustained Potency) Block->Stable No Oxidation

Figure 1: Mechanistic comparison showing how the difluoro-linker prevents the oxidative cascade that degrades standard ether linkers.

Case Study: HDAC6 Inhibitor Optimization

Recent patent literature (e.g., WO2023196605A1) highlights the application of the difluoro(4-fluorophenoxy)methyl group in the development of selective HDAC6 inhibitors for neurodegenerative diseases.

The Challenge: Early generation HDAC6 inhibitors containing ester or simple ether linkers suffered from rapid plasma hydrolysis and poor BBB penetration, limiting their utility in Alzheimer's models.

The Solution: Incorporation of the


 linker attached to a pyridine scaffold:
  • Structure: ...pyridin-3-yl)-5-(difluoromethyl)-... (as cited in search results).[1][2]

  • Outcome:

    • Potency: Maintained nanomolar affinity (

      
      ) due to the preservation of the ether oxygen's geometry.
      
    • CNS Exposure: The fluorination lowered the Total Polar Surface Area (TPSA) and increased lipophilicity, facilitating passive transport across the BBB.

    • Selectivity: The bulky, rigid nature of the difluoro(4-fluorophenoxy) group improved selectivity over other HDAC isoforms (e.g., HDAC1) by exploiting subtle differences in the hydrophobic channel rim.

References

  • Vertex Pharmaceuticals. (2023). Inhibiting histone deacetylase 6 (HDAC6). WO2023196605A1.[1] Link

  • Meanwell, N. A. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Ni, C., & Hu, J. (2016). The Unique Properties of Fluorine and Their Relevance to Medicinal Chemistry and Chemical Biology. Chemical Society Reviews.[3] Link

  • Xie, Q., et al. (2019).[3] Fluoroalkylation of Various Nucleophiles with Fluoroalkyl Sulfones through a Single Electron Transfer Process. The Journal of Organic Chemistry, 84(13), 8345–8359. Link[3]

Sources

Safety & Regulatory Compliance

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